Technical Documentation Center

tert-Butyl 6-formylindoline-1-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: tert-Butyl 6-formylindoline-1-carboxylate
  • CAS: 391668-75-0

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to tert-Butyl 6-formylindoline-1-carboxylate

Introduction: A Versatile Scaffold in Modern Synthesis tert-Butyl 6-formylindoline-1-carboxylate (CAS No. 391668-75-0) is a bifunctional synthetic building block of significant interest to researchers in medicinal chemis...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A Versatile Scaffold in Modern Synthesis

tert-Butyl 6-formylindoline-1-carboxylate (CAS No. 391668-75-0) is a bifunctional synthetic building block of significant interest to researchers in medicinal chemistry and drug development.[1] This molecule integrates the privileged indoline scaffold with two key functional handles: a sterically demanding tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and a reactive formyl (aldehyde) group at the 6-position of the aromatic ring. The indoline core is a common motif in a multitude of natural products and pharmaceuticals, valued for its rigid, three-dimensional structure.[2][3][4] The strategic placement of the Boc group and the aldehyde allows for selective, sequential modifications, making it an invaluable intermediate for constructing complex molecular architectures and generating libraries of novel compounds for biological screening.[3]

This guide provides an in-depth exploration of the chemical properties, synthesis, reactivity, and applications of tert-butyl 6-formylindoline-1-carboxylate, offering field-proven insights for its effective utilization in research and development.

Physicochemical and Spectroscopic Profile

The unique arrangement of functional groups in tert-butyl 6-formylindoline-1-carboxylate dictates its physical properties and spectroscopic signature. While extensive experimental data is not consolidated in publicly available literature, a detailed profile can be constructed based on the analysis of its constituent parts and data from analogous structures.

Core Chemical Properties

The properties listed below are compiled from chemical supplier data and computational predictions, providing a baseline for experimental work.

PropertyValue / DescriptionSource / Rationale
CAS Number 391668-75-0[1]
Molecular Formula C₁₄H₁₇NO₃Calculated
Molecular Weight 247.29 g/mol Calculated
Appearance Expected to be an off-white to yellow solidBased on related formyl-indoles[5]
Solubility Soluble in common organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate, and Methanol. Poorly soluble in water.General property of Boc-protected amines and aromatic aldehydes
SMILES CC(C)(C)OC(=O)N1CCC2=C1C=C(C=C2)C=O[1]
Predicted Spectroscopic Signature

Understanding the expected spectroscopic data is critical for reaction monitoring and product verification.

  • ¹H NMR (Proton Nuclear Magnetic Resonance):

    • Boc Group: A characteristic sharp singlet integrating to 9 protons (9H) is expected around δ 1.5 ppm.

    • Aldehyde Proton: A singlet for the -CHO proton should appear far downfield, typically between δ 9.8 and 10.0 ppm.

    • Aromatic Protons: The protons on the benzene ring (H4, H5, H7) will appear in the aromatic region (δ 7.0-8.0 ppm). Due to the substitution pattern, they would likely present as a complex multiplet or distinct doublets and singlets. For instance, H7 (adjacent to the nitrogen) and H5 (adjacent to the formyl group) would be doublets, while H4 would be a singlet or a doublet with a small coupling constant.

    • Indoline Protons: The aliphatic protons of the indoline ring will appear as two triplets. The C2 protons (-CH₂-N) are expected around δ 4.0 ppm, while the C3 protons (-CH₂-Ar) would be further upfield, around δ 3.1 ppm.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

    • Carbonyls: The aldehyde carbonyl carbon is expected around δ 190-192 ppm, and the carbamate carbonyl (Boc) around δ 153-155 ppm.

    • Boc Group: The quaternary carbon of the t-butyl group will appear around δ 80-82 ppm, and the methyl carbons around δ 28 ppm.

    • Aromatic & Indoline Carbons: The remaining aromatic and aliphatic carbons will be found between δ 25-150 ppm.

  • IR (Infrared) Spectroscopy:

    • C=O Stretch (Aldehyde): A strong, sharp absorption band is expected around 1680-1700 cm⁻¹.

    • C=O Stretch (Carbamate): A strong absorption band should appear around 1690-1710 cm⁻¹.

    • C-H Stretch (Aldehyde): Two weak bands may be visible around 2820 cm⁻¹ and 2720 cm⁻¹.

    • C-N Stretch: Located in the 1200-1350 cm⁻¹ region.

Synthesis and Handling

Synthetic Strategy: Formylation of a Protected Core

The most logical and field-proven approach to synthesizing tert-butyl 6-formylindoline-1-carboxylate is through the electrophilic formylation of the pre-formed N-Boc-indoline. The Boc group serves a dual purpose: it deactivates the nitrogen slightly to prevent side reactions while acting as an ortho-, para-director for electrophilic aromatic substitution, favoring functionalization at the C5 and C7 positions. However, under specific conditions, formylation at the C6 position can be achieved.

A plausible and widely used method for aromatic formylation is the Vilsmeier-Haack reaction . This reaction employs a Vilsmeier reagent (typically formed from phosphorus oxychloride and dimethylformamide) to introduce a formyl group onto an electron-rich aromatic ring.

G cluster_0 Synthesis Workflow Indoline Indoline BocIndoline tert-Butyl indoline-1-carboxylate (N-Boc-Indoline) Indoline->BocIndoline (Boc)₂O, Base (e.g., Et₃N or DMAP) Solvent (e.g., DCM) Target tert-Butyl 6-formylindoline-1-carboxylate BocIndoline->Target Vilsmeier-Haack Reaction 1. POCl₃, DMF 2. Aqueous Workup G cluster_0 Reactivity Pathways cluster_1 Aldehyde Reactions cluster_2 Protecting Group Cleavage Start tert-Butyl 6-formylindoline-1-carboxylate Boc-N CHO ReductiveAmination Reductive Amination (R₂NH, NaBH(OAc)₃) Start:f1->ReductiveAmination Oxidation Oxidation (e.g., Pinnick) Start:f1->Oxidation Reduction Reduction (NaBH₄) Start:f1->Reduction Wittig Wittig Reaction (Ph₃P=CHR) Start:f1->Wittig Deprotection Acidic Deprotection (TFA or HCl) Start:f0->Deprotection Aminomethyl 6-(Aminomethyl) Derivative ReductiveAmination->Aminomethyl CarboxylicAcid 6-Carboxylic Acid Derivative Oxidation->CarboxylicAcid Hydroxymethyl 6-(Hydroxymethyl) Derivative Reduction->Hydroxymethyl Alkene 6-Alkene Derivative Wittig->Alkene FreeAmine 6-Formylindoline Deprotection->FreeAmine

Sources

Exploratory

tert-Butyl 6-formylindoline-1-carboxylate CAS number 127956-28-9

An In-depth Technical Guide to tert-Butyl 6-formyl-1H-indole-1-carboxylate A Note on Chemical Identity: Indole vs. Indoline It is crucial to begin with a point of clarification. The provided CAS Number, 127956-28-9 , una...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to tert-Butyl 6-formyl-1H-indole-1-carboxylate

A Note on Chemical Identity: Indole vs. Indoline

It is crucial to begin with a point of clarification. The provided CAS Number, 127956-28-9 , unambiguously corresponds to tert-Butyl 6-formyl-1H-indole-1-carboxylate . The user request specified the indoline core; however, indoline features a saturated five-membered ring fused to the benzene ring, whereas indole possesses an aromatic pyrrole ring. This guide will focus exclusively on the indole derivative as identified by the CAS number, which is the significantly more common and synthetically versatile scaffold in medicinal chemistry.

Introduction: A Versatile Scaffold in Modern Drug Discovery

tert-Butyl 6-formyl-1H-indole-1-carboxylate is a bifunctional synthetic intermediate of significant value in pharmaceutical and materials science research. Its structure combines the privileged indole core, a common motif in numerous natural products and FDA-approved drugs, with two key synthetic handles: a nitrogen-protecting group and a reactive aldehyde.

  • The Indole Core: This aromatic heterocyclic system is a cornerstone of medicinal chemistry, known for its ability to interact with a wide range of biological targets.

  • The N-Boc Protecting Group: The tert-butoxycarbonyl (Boc) group serves a dual purpose. It deactivates the typically reactive indole nitrogen, preventing unwanted side reactions and allowing for precise, regioselective functionalization of the carbocyclic ring. Furthermore, it significantly enhances the molecule's solubility in common organic solvents, simplifying reaction setup and purification.

  • The C-6 Formyl Group: The aldehyde functionality at the 6-position is a versatile precursor for a multitude of chemical transformations, including C-C and C-N bond formations. Its position on the benzene portion of the indole ring makes it a critical building block for elaborating structures that can target specific binding pockets in enzymes, such as protein kinases.

This guide provides a technical overview of the synthesis, characterization, and strategic application of this important building block.

Physicochemical & Spectroscopic Profile

A precise understanding of the molecule's properties is fundamental for its effective use in synthesis.

Core Properties
PropertyValueSource(s)
CAS Number 127956-28-9[1][2]
Molecular Formula C₁₄H₁₅NO₃[1]
Molecular Weight 245.27 g/mol [1]
Appearance Typically a white to off-white or pale yellow solid[3]
Storage Inert atmosphere, 2-8°C[1]
Spectroscopic Characterization

Verifying the structure and purity of tert-Butyl 6-formyl-1H-indole-1-carboxylate is critical. Below are the expected spectroscopic signatures for successful synthesis.

  • ¹H NMR (in CDCl₃):

    • Aldehyde Proton (CHO): A sharp singlet is expected in the highly deshielded region of the spectrum, typically around δ 9.9-10.1 ppm .

    • Indole Aromatic Protons: The protons on the indole core will appear in the aromatic region (δ 7.0-8.5 ppm). The H-7 proton, adjacent to the electron-withdrawing Boc-protected nitrogen, and the H-5 proton, ortho to the formyl group, will be the most downfield. A characteristic pattern of doublets and doublet of doublets is expected.

    • Pyrrole Protons (H-2, H-3): Two doublets, typically coupled to each other, will appear, with H-2 often being more downfield than H-3.

    • Boc Group Protons (C(CH₃)₃): A sharp, intense singlet integrating to 9 protons will be present in the upfield region, characteristically around δ 1.6-1.7 ppm .[4]

  • ¹³C NMR (in CDCl₃):

    • Aldehyde Carbonyl (CHO): The aldehyde carbon is highly deshielded, appearing around δ 190-192 ppm .

    • Boc Carbonyl (C=O): The carbamate carbonyl will be found near δ 149-150 ppm .[4]

    • Boc Quaternary Carbon (C(CH₃)₃): The central carbon of the tert-butyl group appears around δ 84-85 ppm .[4]

    • Boc Methyl Carbons (C(CH₃)₃): The nine equivalent methyl carbons will give a strong signal around δ 28.0-28.5 ppm .[4]

    • Indole Carbons: The remaining aromatic carbons of the indole ring will appear between δ 105-140 ppm.

  • Infrared (IR) Spectroscopy:

    • A strong, sharp absorption band for the aldehyde C=O stretch will be prominent around 1680-1700 cm⁻¹ .

    • The carbamate (Boc) C=O stretch will appear as another strong band, typically at a higher frequency, around 1720-1740 cm⁻¹ .

    • Aromatic C-H stretching will be observed above 3000 cm⁻¹.

Synthesis and Purification: A Field-Proven Protocol

Direct formylation of the N-Boc-indole scaffold, for instance via the Vilsmeier-Haack reaction, overwhelmingly favors substitution at the electron-rich C-3 position.[5][6] Therefore, a more strategic, regioselective approach is required to install the formyl group at the C-6 position. The most reliable and widely practiced method involves a lithium-halogen exchange from a readily available 6-bromoindole precursor, followed by quenching with an electrophilic formylating agent.

Proposed Synthetic Workflow

The following diagram illustrates the logical flow for the synthesis.

SynthesisWorkflow Start tert-Butyl 6-bromo-1H-indole-1-carboxylate Intermediate 6-Lithio-1-Boc-indole (In situ) Start->Intermediate  n-BuLi or t-BuLi  THF, -78 °C  (Lithium-Halogen Exchange)   Product tert-Butyl 6-formyl-1H-indole-1-carboxylate Intermediate->Product  DMF  Quench at -78 °C  (Formylation)  

Figure 1: Synthetic pathway via lithium-halogen exchange.

Detailed Experimental Protocol

This protocol is designed to be self-validating, with clear steps for execution and purification.

Materials & Reagents:

  • tert-Butyl 6-bromo-1H-indole-1-carboxylate (1.0 equiv)

  • n-Butyllithium (n-BuLi) or tert-Butyllithium (t-BuLi) solution in hexanes (1.1-1.2 equiv)

  • Anhydrous Tetrahydrofuran (THF)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Saturated aqueous sodium chloride (brine) solution

  • Ethyl acetate (EtOAc)

  • Hexanes

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add tert-butyl 6-bromo-1H-indole-1-carboxylate (1.0 equiv).

  • Dissolution: Dissolve the starting material in anhydrous THF.

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. It is critical to maintain this temperature to prevent side reactions.

  • Lithiation: Slowly add the organolithium reagent (n-BuLi or t-BuLi, 1.1-1.2 equiv) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C.

  • Stirring: Stir the resulting mixture at -78 °C for 30-60 minutes. Successful lithium-halogen exchange generates the transient 6-lithioindole intermediate.[5]

  • Formylation (Quench): Add anhydrous DMF (1.5-2.0 equiv) dropwise to the reaction mixture at -78 °C. A color change is typically observed.

  • Warming & Quenching: After stirring for an additional 30 minutes at -78 °C, remove the cooling bath and allow the reaction to warm slowly. Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

  • Workup: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine.

  • Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

Purification

The crude product is typically purified by flash column chromatography on silica gel.[7]

  • Eluent System: A gradient of ethyl acetate in hexanes (e.g., starting from 5% EtOAc/Hexanes and gradually increasing to 20-25%) is generally effective.

  • Monitoring: The separation can be monitored by thin-layer chromatography (TLC) using the same eluent system and visualized with a UV lamp or potassium permanganate stain.

  • Isolation: Combine the fractions containing the pure product and concentrate under reduced pressure to afford tert-butyl 6-formyl-1H-indole-1-carboxylate as a solid.

Reactivity and Strategic Applications in Drug Development

The synthetic utility of this molecule stems from the reactivity of the C-6 aldehyde, which opens a gateway to a diverse array of molecular architectures.

Key Transformations of the Aldehyde Group

Reactions cluster_0 Key Reactions Start tert-Butyl 6-formyl-1H-indole-1-carboxylate ReductiveAmination Reductive Amination (R-NH₂, NaBH(OAc)₃) Start->ReductiveAmination Wittig Wittig Olefination (Ph₃P=CHR) Start->Wittig Oxidation Oxidation (NaClO₂ or Oxone®) Start->Oxidation Reduction Reduction (NaBH₄) Start->Reduction Product_Amine 6-(Aminomethyl)indole Derivative ReductiveAmination->Product_Amine Product_Alkene 6-Vinylindole Derivative Wittig->Product_Alkene Product_Acid 6-Carboxyindole Derivative Oxidation->Product_Acid Product_Alcohol 6-(Hydroxymethyl)indole Derivative Reduction->Product_Alcohol

Figure 2: Common synthetic transformations of the 6-formyl group.

  • Reductive Amination: This is one of the most powerful C-N bond-forming reactions in medicinal chemistry. The aldehyde can be condensed with a primary or secondary amine to form an imine, which is then reduced in situ (e.g., with sodium triacetoxyborohydride) to yield a substituted amine. This is a cornerstone strategy for introducing diverse side chains.

  • Wittig Reaction: The aldehyde can be converted into an alkene, providing a scaffold for further functionalization or for creating vinyl-substituted indole analogs.

  • Oxidation/Reduction: The aldehyde can be easily oxidized to a carboxylic acid or reduced to a primary alcohol, providing access to another set of important functional groups for further synthetic elaboration.

Application Case Study: Synthesis of Protein Kinase Inhibitors

The 6-substituted indole scaffold is a key pharmacophore in the design of inhibitors for protein kinases, which are critical targets in oncology.[8][9][10] The formyl group serves as a crucial anchor point for constructing moieties that can interact with the ATP-binding site of the kinase.

KinaseWorkflow Start tert-Butyl 6-formyl-1H-indole-1-carboxylate Step1 Step 1: Elaboration of Aldehyde (e.g., Reductive Amination with a heterocyclic amine) Start->Step1 Intermediate Advanced Intermediate (e.g., 6-((Heterocyclyl)methyl)indole) Step1->Intermediate Step2 Step 2: Boc Deprotection (e.g., TFA or HCl) Intermediate->Step2 Final Final Kinase Inhibitor (with free N-H for hinge binding) Step2->Final

Figure 3: General workflow for application in kinase inhibitor synthesis.

The rationale behind this workflow is as follows:

  • Elaboration: The 6-formyl group is used to build a larger, often heterocyclic, side chain. This side chain is designed to occupy a specific pocket within the kinase active site.

  • Deprotection: In the final step, the Boc group is removed under acidic conditions (e.g., with trifluoroacetic acid or HCl). This unmasks the indole N-H proton.

  • Target Binding: The free N-H group is often critical for potent inhibition, as it can act as a hydrogen bond donor to interact with the "hinge region" of the kinase, mimicking the interaction of the natural substrate, ATP.[8]

Safety, Handling, and Storage

As a fine chemical intermediate, proper handling is essential.

  • Handling: Use in a well-ventilated area, preferably within a chemical fume hood. Wear standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes.[3]

  • Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon). For long-term stability, refrigeration at 2-8°C is recommended.[1]

  • Incompatibilities: Avoid strong oxidizing agents and strong acids.

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

tert-Butyl 6-formyl-1H-indole-1-carboxylate is a high-value, strategically designed building block for organic synthesis. Its utility is defined by the orthogonal reactivity of its functional groups: the stable Boc-protected nitrogen and the versatile C-6 aldehyde. While its synthesis requires a regioselective approach, such as the lithium-halogen exchange protocol detailed here, its ability to serve as a precursor to complex molecular targets, particularly in the realm of kinase inhibitors, ensures its continued importance in the drug discovery and development pipeline.

References

  • Macmillan Group, Princeton University. (n.d.). Supplementary Information. Retrieved from [Link]

  • Frontier Specialty Chemicals. (n.d.). tert-Butyl 6-formyl-1H-indole-1-carboxylate. Retrieved from [Link]

  • ResearchGate. (2022). Synthesis of 2‐Halo‐3‐Formylindoles via Vilsmeier–Haack Haloformylation Reaction of Oxindole. Retrieved from [Link]

  • Progress in Chemical and Biochemical Research. (2019). Tertiary cyclic amides in Vilsmeier type reaction with indoles. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Recycled Pb/C-catalyzed one-pot synthesis of 1-carbonyl-1H-indoles from 2-iodoanilines and calcium carbide. Retrieved from [Link]

  • Indian Journal of Chemistry. (n.d.). Note Reactions of Vilsmeier Haack reagent with aromatic and heterocyclic aldoximes. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • PubChem. (n.d.). tert-butyl 3-formyl-1H-indole-1-carboxylate. Retrieved from [Link]

  • Royal Society of Chemistry. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. Retrieved from [Link]

  • ChemSynthesis. (n.d.). tert-butyl 3-formyl-1H-indole-1-carboxylate. Retrieved from [Link]

  • University of Nottingham. (n.d.). Experimental Section. Retrieved from [Link]

  • Frontier Specialty Chemicals. (n.d.). tert-Butyl 3-bromo-6-formyl-1H-indole-1-carboxylate. Retrieved from [Link]

  • ResearchGate. (2022). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Retrieved from [Link]

  • PubMed Central. (2024). Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors. Retrieved from [Link]

  • PubMed Central. (2023). Discovery of Potent Indolyl-Hydrazones as Kinase Inhibitors for Breast Cancer: Synthesis, X-ray Single-Crystal Analysis, and In Vitro and In Vivo Anti-Cancer Activity Evaluation. Retrieved from [Link]

Sources

Exploratory

A Comprehensive Spectroscopic Analysis of tert-Butyl 6-formylindoline-1-carboxylate

An In-depth Technical Guide: Introduction The indoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals. Its unique...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide:

Introduction

The indoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals. Its unique three-dimensional structure and synthetic versatility make it a valuable building block in drug discovery. tert-Butyl 6-formylindoline-1-carboxylate is a key synthetic intermediate, providing a handle for further molecular elaboration through its aldehyde functionality while the nitrogen is protected by the sterically hindering and readily cleavable tert-butoxycarbonyl (Boc) group.

Accurate and unambiguous characterization of such intermediates is paramount to the success of a synthetic campaign. This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for tert-Butyl 6-formylindoline-1-carboxylate. Moving beyond a simple reporting of data, this document explains the causal relationships behind the observed spectroscopic features, offering field-proven insights to aid researchers in the rapid and confident identification and quality assessment of this compound.

Molecular Structure and Spectroscopic Implications

To understand the spectroscopic data, one must first consider the electronic and steric environment of each atom within the molecule. The structure contains four key regions that dictate its NMR and MS signatures: the Boc protecting group, the aliphatic indoline ring, the substituted aromatic ring, and the formyl (aldehyde) group.

Caption: Molecular structure of tert-Butyl 6-formylindoline-1-carboxylate with key atoms numbered.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of small molecule structural elucidation. The following sections detail the expected ¹H and ¹³C NMR spectra in a standard solvent like CDCl₃.

Experimental Protocol: A Self-Validating Approach

For trustworthy data, a robust experimental protocol is essential.

  • Sample Preparation: Accurately weigh ~5-10 mg of the compound and dissolve in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The use of a known internal standard is critical for accurate chemical shift referencing.

  • Instrumentation: Acquire spectra on a 400 MHz (or higher) spectrometer. Higher field strengths provide better signal dispersion, which is crucial for resolving complex splitting patterns in the aromatic region.

  • ¹H NMR Acquisition: Acquire data with a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio. A standard spectral width of -2 to 12 ppm is appropriate.

  • ¹³C NMR Acquisition: Acquire data using a proton-decoupled pulse sequence (e.g., zgpg30). A longer acquisition time (e.g., 1024 scans or more) is typically required due to the lower natural abundance of the ¹³C isotope. A spectral width of 0 to 220 ppm is standard.

¹H NMR Spectral Analysis

The proton NMR spectrum provides rich information on the electronic environment and connectivity of hydrogen atoms.

Table 1: Predicted ¹H NMR Data for tert-Butyl 6-formylindoline-1-carboxylate (in CDCl₃)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~9.85s1HH-8 (CHO)The aldehyde proton is highly deshielded due to the electronegativity of the oxygen and the anisotropic effect of the C=O bond.
~7.90d1HH-7Positioned ortho to the electron-withdrawing Boc-protected nitrogen, leading to deshielding. Its signal is a doublet due to coupling with H-5.
~7.65s1HH-5Appears as a singlet (or narrow doublet) as it is ortho to the formyl group and meta to the proton at C7.
~7.55d1HH-4Appears as a doublet due to coupling with H-5.
~4.10t, J ≈ 8.5 Hz2HH-2Aliphatic protons adjacent to the nitrogen atom are deshielded. The triplet arises from coupling to the two H-3 protons.
~3.15t, J ≈ 8.5 Hz2HH-3Aliphatic protons coupled to the H-2 protons, appearing as a triplet.
1.55s9H-C(CH₃)₃The nine protons of the tert-butyl group are chemically equivalent and show no coupling, resulting in a strong singlet.[1]

Note: The aromatic region assignments are predictive and may vary slightly. 2D NMR techniques like COSY and HMBC would be required for definitive assignment.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum reveals the carbon framework of the molecule.

Table 2: Predicted ¹³C NMR Data for tert-Butyl 6-formylindoline-1-carboxylate (in CDCl₃)

Chemical Shift (δ, ppm)AssignmentRationale
~192.0C-8 (CHO)The aldehyde carbonyl carbon is significantly deshielded and appears far downfield.[2]
~155.0C=O (Boc)The carbonyl carbon of the carbamate is characteristic in this region.[1][2]
~145.0C-7aAromatic quaternary carbon attached to nitrogen.
~139.0C-3aAromatic quaternary carbon at the ring junction.
~131.0C-6Aromatic carbon directly attached to the electron-withdrawing formyl group.
~130.5C-4Aromatic CH carbon.
~124.5C-5Aromatic CH carbon.
~124.0C-7Aromatic CH carbon.
~81.0-C (CH₃)₃ (Boc)The quaternary carbon of the tert-butyl group appears in a characteristic region.[2]
~53.0C-2Aliphatic carbon adjacent to the nitrogen.
~29.5C-3Aliphatic carbon at the benzylic position.
~28.5-C(CH₃ )₃ (Boc)The three equivalent methyl carbons of the tert-butyl group give a strong signal.[1]

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the molecular weight and elemental composition, while tandem MS (MS/MS) reveals structural information through controlled fragmentation.

Experimental Protocol: Ensuring Accuracy
  • Instrumentation: Employ a high-resolution mass spectrometer (HRMS), such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, for accurate mass measurements.

  • Ionization: Electrospray ionization (ESI) in positive ion mode is ideal for this molecule, as the nitrogen atom is readily protonated.

  • Analysis:

    • Full Scan MS: Acquire a full scan spectrum to determine the mass of the protonated molecular ion, [M+H]⁺.

    • Tandem MS (MS/MS): Isolate the [M+H]⁺ ion (m/z 248.1281) and subject it to collision-induced dissociation (CID) to generate fragment ions.

High-Resolution Mass Spectrometry (HRMS)

The primary goal of HRMS is to confirm the elemental composition.

  • Molecular Formula: C₁₄H₁₇NO₃

  • Exact Mass: 247.1208

  • Expected [M+H]⁺: 248.1281

  • Expected [M+Na]⁺: 270.1101

Observing a mass within a narrow tolerance (e.g., < 5 ppm) of the calculated value provides high confidence in the assigned molecular formula.

Tandem MS and Fragmentation Analysis

The fragmentation pattern in MS/MS is a molecular fingerprint. For Boc-protected amines, fragmentation is often predictable and highly diagnostic. The primary fragmentation pathways involve the Boc group due to the stability of the resulting fragments.[3]

G parent [M+H]⁺ m/z 248.1281 frag1 Fragment A m/z 192.0757 parent->frag1 - C₄H₈ (isobutylene) frag3 Fragment C m/z 170.0964 parent->frag3 - C₄H₈O (t-butanol) frag2 Fragment B m/z 148.0862 frag1->frag2 - CO₂

Caption: Key fragmentation pathways of protonated tert-Butyl 6-formylindoline-1-carboxylate in ESI-MS/MS.

  • Pathway 1 (Major): Loss of Isobutylene. The most common fragmentation for Boc groups is the loss of neutral isobutylene (56.0626 Da) to form a carbamic acid intermediate (Fragment A , m/z 192.0757). This intermediate is unstable and readily loses carbon dioxide (43.9898 Da) to yield the protonated 6-formylindoline (Fragment B , m/z 148.0862). This two-step loss of 100 Da is a hallmark of Boc-protected amines.

  • Pathway 2 (Minor): Loss of t-Butanol. A less common pathway involves the loss of neutral tert-butanol (78.0837 Da) to yield an isocyanate intermediate (Fragment C , m/z 170.0964).

Integrated Spectroscopic Workflow

Confirming the identity and purity of a compound requires a holistic approach, integrating data from multiple techniques.

cluster_synthesis Synthesis & Purification cluster_analysis Spectroscopic Analysis cluster_evaluation Data Interpretation & Validation synthesis Synthesize & Purify Target Compound nmr Acquire ¹H & ¹³C NMR synthesis->nmr ms Acquire HRMS & MS/MS synthesis->ms eval_nmr Confirm Proton Signals (Integration, Multiplicity) & Carbon Framework nmr->eval_nmr eval_ms Confirm Molecular Formula (HRMS < 5ppm error) ms->eval_ms conclusion Structure Confirmed Purity Assessed eval_nmr->conclusion eval_frag Correlate MS/MS Fragments with Proposed Structure eval_ms->eval_frag eval_frag->conclusion

Caption: Integrated workflow for the structural validation of synthetic intermediates.

Conclusion

The structural characterization of tert-Butyl 6-formylindoline-1-carboxylate is straightforward when its key spectroscopic features are understood. The ¹H NMR is defined by a downfield aldehyde singlet, two aliphatic triplets for the indoline core, and a prominent nine-proton singlet for the Boc group. The ¹³C NMR confirms the presence of both aldehyde and carbamate carbonyls and the characteristic carbons of the tert-butyl group. Finally, high-resolution mass spectrometry validates the elemental composition, while its MS/MS fragmentation pattern, dominated by the characteristic neutral loss of isobutylene and carbon dioxide, serves as a definitive fingerprint for the Boc-protected indoline structure. This guide provides the foundational knowledge for researchers to confidently identify this versatile building block and ensure the integrity of their synthetic endeavors.

References

  • Slaughter, B. D., et al. (2003). Spectroscopy and Photophysics of Indoline and Indoline-2-Carboxylic Acid. The Journal of Physical Chemistry A. Available at: [Link]

  • Request PDF. (2003). Spectroscopy and photophysics of indoline and indoline-2-carboxylic acid. ResearchGate. Available at: [Link]

  • Macmillan Group, Princeton University. SUPPLEMENTARY INFORMATION. Available at: [Link]

  • Figshare. (n.d.). 1H and 13C NMR spectra were measured on a Bruker 500 MHz NMR spectrometer using TMS as the internal standard. Available at: [Link]

  • Huang, J.-L., et al. Supporting Information 1: Synthetic Procedures, Characterization data, 1H and 13C NMR Spectrum... Wiley Online Library. Available at: [Link]

  • Quiroga, J., et al. (2021). Synthesis and spectroscopic and structural characterization of spiro[indoline-3,3′-indolizine]s... Acta Crystallographica Section E. Available at: [Link]

  • ResearchGate. (n.d.). and spectral characterization of indoline and its major metabolites. Available at: [Link]

  • AIP Publishing. (2018). Anion photoelectron spectroscopy of deprotonated indole and indoline. Available at: [Link]

  • Supporting Information. (2018). Royal Society of Chemistry. Available at: [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

  • ResearchGate. (2016). Molecular Modeling of the Tert-Butyl Hydroperoxide NMR 1H and 13C Spectra. Available at: [Link]

  • ResearchGate. (2006). Mass spectrometry of tert-butylnaphthalenes - A comparison with the unimolecular fragmentation of tert-butylbenzene. Available at: [Link]

  • Pearson. (n.d.). The mass spectrum of tert-butylamine follows shows an intense bas... Available at: [Link]

Sources

Foundational

An In-Depth Technical Guide to the Biological Activity of tert-Butyl 6-formylindoline-1-carboxylate Derivatives

Foreword The indoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide spectrum of biological activities. Its unique st...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword

The indoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide spectrum of biological activities. Its unique structural and electronic properties allow for diverse interactions with biological targets, making it a fertile ground for drug discovery. This guide focuses on a specific, highly versatile building block: tert-butyl 6-formylindoline-1-carboxylate. The presence of a formyl group at the 6-position provides a reactive handle for extensive chemical modification, while the tert-butoxycarbonyl (Boc) protecting group on the indoline nitrogen offers stability and allows for controlled synthetic strategies. We will explore the synthesis, derivatization, and, most importantly, the potential biological activities of this class of compounds, providing researchers, scientists, and drug development professionals with a comprehensive technical overview.

The Core Scaffold: Synthesis and Chemical Versatility

The parent compound, tert-butyl 6-formylindoline-1-carboxylate, serves as a crucial starting material for generating a library of derivatives. While its direct synthesis might not be extensively documented in publicly available literature, a plausible synthetic route can be devised based on established indole chemistry. The formyl group is a key functional moiety that allows for a variety of chemical transformations to introduce diverse pharmacophores.

Synthetic Strategy Overview

The synthesis of derivatives from the core scaffold typically involves leveraging the reactivity of the aldehyde at the C-6 position. This functional group is an excellent electrophile and can participate in a wide range of carbon-carbon and carbon-nitrogen bond-forming reactions.

G A tert-Butyl 6-formylindoline-1-carboxylate (Core Scaffold) C Reductive Amination (e.g., NaBH(OAc)₃) A->C Reagent F Wittig Reaction A->F Reagent I Nucleophilic Addition A->I Reagent L Condensation A->L Reagent B Primary/Secondary Amine B->C Reagent D 6-(Aminomethyl)indoline Derivatives C->D Product E Wittig Reagent (Ph₃P=CHR) E->F Reagent G 6-(Alkene-substituted)indoline Derivatives F->G Product H Organometallic Reagent (e.g., Grignard, Organolithium) H->I Reagent J 6-(Hydroxyalkyl)indoline Derivatives I->J Product K Hydrazine/Hydroxylamine Derivatives K->L Reagent M 6-(Hydrazone/Oxime-substituted) indoline Derivatives L->M Product

Caption: Synthetic derivatization pathways of the core scaffold.

Anticancer Potential of Indoline Derivatives

The indole nucleus is a common feature in many anticancer agents.[1] Derivatives of tert-butyl 6-formylindoline-1-carboxylate are promising candidates for anticancer drug development due to the potential for introducing side chains that can interact with various oncogenic targets.

Mechanistic Insights

Indole derivatives have been shown to exert their anticancer effects through multiple mechanisms, including:

  • Tubulin Polymerization Inhibition: By binding to the colchicine binding site on β-tubulin, these compounds can disrupt microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[1]

  • Kinase Inhibition: The indoline scaffold can be elaborated to target the ATP-binding site of various protein kinases that are often dysregulated in cancer, such as VEGFR, PDGFR, and CDK9.[2]

  • Induction of Apoptosis: Many indole-based compounds can trigger programmed cell death by modulating the expression of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[2]

Structure-Activity Relationship (SAR) Considerations

For indoline-based anticancer agents, the nature and position of substituents are critical for activity. For instance, in a series of 6-aryl-3-aroyl-indoles, the substitution pattern on the aryl rings significantly influenced their ability to inhibit tubulin polymerization and their cytotoxicity against breast cancer cell lines.[3] The introduction of various functional groups via the 6-formyl handle allows for a systematic exploration of the SAR to optimize potency and selectivity.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and is a standard preliminary screen for potential anticancer compounds.[4]

Objective: To determine the concentration of a test compound that inhibits the growth of a cancer cell line by 50% (IC50).

Materials:

  • Human cancer cell line (e.g., MCF-7 for breast cancer, HeLa for cervical cancer)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Test compounds (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in the complete medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., cisplatin).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

  • MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Data Presentation
CompoundR Group at C-6IC50 (µM) vs. MCF-7IC50 (µM) vs. HeLa
Derivative 1 -(CH2)-N(CH3)215.221.8
Derivative 2 -CH=CH-Ph8.512.3
Derivative 3 -CH(OH)-Ph25.130.5
Cisplatin (Positive Control)5.87.2

Note: The data presented in this table is hypothetical and for illustrative purposes only.

G A Indoline Derivative B Inhibition of Tubulin Polymerization A->B D Activation of Caspases (e.g., Caspase-3) A->D F Inhibition of Kinase Signaling A->F C Cell Cycle Arrest (G2/M Phase) B->C E Apoptosis C->E D->E G Decreased Cell Proliferation and Survival F->G G->E

Caption: Potential anticancer mechanisms of indoline derivatives.

Antimicrobial Activity of Indoline Derivatives

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Indole-containing compounds have demonstrated a broad spectrum of activity against various bacteria and fungi.[5][6] Derivatives of tert-butyl 6-formylindoline-1-carboxylate can be synthesized to explore new chemical spaces for antimicrobial drug discovery.

Potential Mechanisms of Action

The antimicrobial effects of indole derivatives can be attributed to several mechanisms, including:

  • Enzyme Inhibition: Targeting essential bacterial enzymes, such as DNA polymerase IIIC, can lead to the inhibition of bacterial growth.[7]

  • Disruption of Cell Membrane Integrity: Some indole derivatives can interfere with the bacterial cell membrane, leading to leakage of cellular contents and cell death.

  • Inhibition of Biofilm Formation: By interfering with quorum sensing or other signaling pathways, these compounds can prevent the formation of bacterial biofilms, which are a major cause of persistent infections.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.[8]

Objective: To determine the MIC of test compounds against selected bacterial and fungal strains.

Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans)

  • Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

  • Test compounds (dissolved in DMSO)

  • Standard antibiotics (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

  • Sterile 96-well microtiter plates

  • Spectrophotometer or microplate reader

Procedure:

  • Inoculum Preparation: Prepare a standardized inoculum of the microorganism equivalent to a 0.5 McFarland standard.

  • Serial Dilution: Perform a two-fold serial dilution of the test compounds in the broth medium in the 96-well plate.

  • Inoculation: Add the standardized inoculum to each well.

  • Controls: Include a positive control (inoculum with no compound), a negative control (broth only), and a standard antibiotic control.

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth is observed.

Data Presentation
CompoundR Group at C-6MIC (µg/mL) vs. S. aureusMIC (µg/mL) vs. E. coliMIC (µg/mL) vs. C. albicans
Derivative 1 -(CH2)-piperidine1632>64
Derivative 2 -(CH2)-morpholine3264>64
Derivative 3 -(CH2)-N-methylpiperazine81632
Ciprofloxacin (Standard)10.5N/A
Fluconazole (Standard)N/AN/A2

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Neuroprotective Properties of Indoline Derivatives

Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss, often exacerbated by oxidative stress and neuroinflammation.[9] Indole-based compounds have emerged as promising neuroprotective agents due to their antioxidant and anti-inflammatory properties.[10]

Rationale for Neuroprotection

The neuroprotective effects of indole derivatives are often linked to their ability to:

  • Scavenge Reactive Oxygen Species (ROS): The electron-rich indole nucleus can act as an antioxidant, neutralizing harmful free radicals that contribute to neuronal damage.

  • Activate Nrf2 Pathway: The Nrf2-antioxidant response element (ARE) pathway is a key cellular defense mechanism against oxidative stress. Certain indole derivatives can activate this pathway, leading to the expression of protective enzymes.[9]

Experimental Protocol: In Vitro Neuroprotection Assay

An in vitro model using a neuronal cell line (e.g., SH-SY5Y) and an inducing agent for oxidative stress or excitotoxicity (e.g., H2O2 or glutamate) is commonly used to screen for neuroprotective compounds.

Objective: To evaluate the ability of test compounds to protect neuronal cells from oxidative stress-induced cell death.

Materials:

  • SH-SY5Y human neuroblastoma cell line

  • Complete cell culture medium

  • Test compounds (dissolved in DMSO)

  • Hydrogen peroxide (H2O2) or Glutamate solution

  • Cell viability assay reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

  • 96-well plates

  • Luminometer

Procedure:

  • Cell Seeding: Seed SH-SY5Y cells in a 96-well plate and allow them to differentiate into a neuronal phenotype.

  • Pre-treatment: Treat the cells with various concentrations of the test compounds for 1-2 hours.

  • Induction of Cell Death: Add H2O2 (e.g., 100 µM) or glutamate (e.g., 5 mM) to the wells to induce oxidative stress or excitotoxicity, respectively.

  • Incubation: Incubate the plate for 24 hours.

  • Viability Assessment: Measure cell viability using a suitable assay according to the manufacturer's instructions.

  • Data Analysis: Calculate the percentage of neuroprotection conferred by the test compounds relative to the cells treated with the neurotoxin alone.

Future Directions in Drug Development

The derivatives of tert-butyl 6-formylindoline-1-carboxylate represent a promising class of compounds with the potential for diverse biological activities. The synthetic tractability of the 6-formyl group allows for the creation of large and diverse chemical libraries for high-throughput screening. Future research should focus on:

  • Lead Optimization: Systematic modification of initial hits to improve potency, selectivity, and pharmacokinetic properties.

  • Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways modulated by the most active compounds.

  • In Vivo Efficacy: Evaluating the therapeutic potential of lead compounds in relevant animal models of cancer, infectious diseases, or neurodegeneration.

The journey from a versatile chemical scaffold to a clinically approved drug is long and challenging, but the foundational chemistry and diverse biological potential of tert-butyl 6-formylindoline-1-carboxylate derivatives make them a compelling area for continued investigation.

References

  • Gao, H., et al. (2015). Small-Molecule Anticonvulsant Agents with Potent in vitro Neuroprotection and Favorable Drug-like Properties. ACS Chemical Neuroscience. [Link]

  • Gobbi, M., et al. (2008). Neuroprotective effects of the novel glutamate transporter inhibitor (-)-3-hydroxy-4,5,6,6a-tetrahydro-3aH-pyrrolo[3,4-d]. Journal of Pharmacology and Experimental Therapeutics. [Link]

  • Hu, X., et al. (2019). Synthesis of tert-butyl 4-bromo-4-formylpiperidine-1-carboxylate. IOP Conference Series: Earth and Environmental Science. [Link]

  • Kshirsagar, U. A., et al. (2009). 6-substituted indolo[1,2-c]quinazolines as new antimicrobial agents. Archiv der Pharmazie. [Link]

  • Pinney, K. G., et al. (2024). Synthesis and biological evaluation of structurally diverse 6-aryl-3-aroyl-indole analogues as inhibitors of tubulin polymerization. European Journal of Medicinal Chemistry. [Link]

  • Sardo, C., et al. (2024). Neuroprotective Potential of Indole-Based Compounds: A Biochemical Study on Antioxidant Properties and Amyloid Disaggregation in Neuroblastoma Cells. Antioxidants. [Link]

  • See, W. L., et al. (2015). Synthesis and biological evaluation of novel 3,9-substituted β-carboline derivatives as anticancer agents. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Sharma, A., et al. (2017). Synthesis and biological evaluation of novel indole derivatives containing sulfonamide scaffold as potential tubulin inhibitor. MedChemComm. [Link]

  • MySkinRecipes. (n.d.). tert-Butyl 6-formyl-1H-indole-1-carboxylate. [Link]

  • Der Pharma Chemica. (2015). A Review on Antibacterial Activity of Some Isoindole Derivatives. [Link]

  • Lee, J. H., et al. (2010). Structure-activity relationship of indoline-2-carboxylic acid N-(substituted)phenylamide derivatives. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Shaikh, T. M., & Debebe, H. (2020). Synthesis and Evaluation of Antimicrobial Activities of Novel N-Substituted Indole Derivatives. Journal of Chemistry. [Link]

  • Al-Sammarra'e, A., et al. (2022). Synthesis and Biological Evaluation of Furyl-Carboxamide Derivatives as Potential Anticancer Agents. Journal of the Turkish Chemical Society, Section A: Chemistry. [Link]

  • Wright, G. E., et al. (2001). Synthesis of substituted 6-anilinouracils and their inhibition of DNA polymerase IIIC and Gram-positive bacterial growth. Journal of Medicinal Chemistry. [Link]

  • Yamai, Y., et al. (2017). SYNTHESIS OF SUBSTITUTED t-BUTYL 3-ALKYLOXINDOLE-3- CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)MALONATES. HETEROCYCLES. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Synthesis and Application of Tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate (571188-59-5). [Link]

  • Zhang, G., et al. (2023). Neuroprotective Effects of Phenolic Antioxidant Tert-butylhydroquinone (tBHQ) in Brain Diseases. Molecular Neurobiology. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Putative Mechanism of Action of tert-Butyl 6-formylindoline-1-carboxylate

For: Researchers, Scientists, and Drug Development Professionals Abstract tert-Butyl 6-formylindoline-1-carboxylate is a synthetic intermediate belonging to the indoline class of heterocyclic compounds. While direct and...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, Scientists, and Drug Development Professionals

Abstract

tert-Butyl 6-formylindoline-1-carboxylate is a synthetic intermediate belonging to the indoline class of heterocyclic compounds. While direct and extensive research into its specific mechanism of action is not widely published, the indoline scaffold is a well-established pharmacophore present in numerous biologically active molecules and approved drugs. This technical guide synthesizes the available information on structurally related compounds to propose a putative mechanism of action for tert-butyl 6-formylindoline-1-carboxylate, focusing on its potential as an inhibitor of key signaling pathways implicated in proliferative diseases. This document will delve into the chemical nature of the molecule, explore the established biological activities of related 6-substituted indolinones, present a hypothesized mechanism of action centered around kinase inhibition, and provide detailed experimental protocols for investigating these hypotheses.

Introduction: The Indoline Scaffold in Drug Discovery

The indoline ring system, a saturated analog of indole, is a privileged scaffold in medicinal chemistry, forming the core of a diverse range of therapeutic agents.[1][2] Its structural rigidity and synthetic tractability have made it a cornerstone for the development of compounds targeting various biological processes.[1] Derivatives of indoline have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[2][3] The versatility of the indoline nucleus allows for substitution at various positions, enabling fine-tuning of its biological activity. The presence of a formyl group at the 6-position, as in tert-butyl 6-formylindoline-1-carboxylate, presents a key reactive handle for further chemical modifications and a potential interaction point with biological targets.

Chemical Properties and Synthesis

tert-Butyl 6-formylindoline-1-carboxylate is characterized by an indoline core with a tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom and a formyl (aldehyde) group at the 6-position of the benzene ring.

PropertyValue
Molecular FormulaC₁₄H₁₇NO₃
Molecular Weight247.29 g/mol
AppearanceOff-white to yellow solid
SolubilitySoluble in organic solvents such as DMSO, methanol, and dichloromethane

The synthesis of tert-butyl 6-formylindoline-1-carboxylate typically involves the protection of the indoline nitrogen with a Boc group, followed by a formylation reaction at the 6-position. The Boc protecting group is crucial for modulating the reactivity of the indoline nitrogen during synthetic transformations and can be readily removed under acidic conditions to yield the free amine for further derivatization.

Proposed Mechanism of Action: Insights from Structurally Related Compounds

Direct experimental evidence detailing the mechanism of action of tert-butyl 6-formylindoline-1-carboxylate is limited in publicly available literature. However, substantial research on structurally similar 6-substituted indolinones provides a strong basis for a hypothesized mechanism centered on the inhibition of receptor tyrosine kinases (RTKs) involved in angiogenesis.

Inhibition of Angiogenesis via Triple Angiokinase Blockade

A seminal study on 6-methoxycarbonyl-substituted indolinones identified these compounds as potent and selective inhibitors of vascular endothelial growth factor (VEGF), platelet-derived growth factor (PDGF), and fibroblast growth factor (FGF) receptors.[4] This "triple angiokinase" inhibition profile is the mechanism of action for the clinically approved anti-cancer drug nintedanib (BIBF 1120), which shares the 6-substituted indolinone core.[4]

The formyl group at the 6-position of tert-butyl 6-formylindoline-1-carboxylate is electronically similar to the methoxycarbonyl group in these established angiokinase inhibitors. It is therefore plausible that tert-butyl 6-formylindoline-1-carboxylate or its derivatives could function as inhibitors of these key pro-angiogenic RTKs.

Hypothesized Signaling Pathway Inhibition

The proposed mechanism involves the binding of the indoline scaffold to the ATP-binding pocket of the intracellular kinase domain of VEGFR, PDGFR, and FGFR. This competitive inhibition would block the autophosphorylation and subsequent activation of downstream signaling pathways crucial for endothelial cell proliferation, migration, and survival, as well as the recruitment of pericytes and smooth muscle cells to newly forming blood vessels.

Angiokinase Inhibition Pathway cluster_ligands Growth Factors cluster_receptors Receptor Tyrosine Kinases cluster_compound tert-Butyl 6-formylindoline-1-carboxylate cluster_downstream Downstream Signaling cluster_cellular_response Cellular Response VEGF VEGF VEGFR VEGFR VEGF->VEGFR PDGF PDGF PDGFR PDGFR PDGF->PDGFR FGF FGF FGFR FGFR FGF->FGFR PLCg PLCγ VEGFR->PLCg PI3K PI3K/Akt VEGFR->PI3K PDGFR->PI3K RAS RAS/MAPK FGFR->RAS Compound Indoline Derivative Compound->VEGFR Compound->PDGFR Compound->FGFR Angiogenesis Angiogenesis PLCg->Angiogenesis PI3K->Angiogenesis RAS->Angiogenesis

Caption: Hypothesized inhibition of VEGFR, PDGFR, and FGFR by tert-Butyl 6-formylindoline-1-carboxylate, blocking downstream signaling pathways and angiogenesis.

Experimental Protocols for Mechanism Validation

To investigate the proposed mechanism of action, a series of in vitro and cell-based assays are recommended.

In Vitro Kinase Inhibition Assays

Objective: To determine the direct inhibitory activity of tert-butyl 6-formylindoline-1-carboxylate against a panel of kinases, with a focus on VEGFR, PDGFR, and FGFR.

Methodology:

  • Reagents: Recombinant human kinase enzymes (VEGFR-2, PDGFR-β, FGFR-1), appropriate peptide substrates, ATP, and the test compound.

  • Assay Principle: A variety of formats can be used, such as time-resolved fluorescence resonance energy transfer (TR-FRET) or luminescence-based assays that measure ATP consumption (e.g., Kinase-Glo®).

  • Procedure (TR-FRET example): a. Prepare a serial dilution of the test compound in DMSO. b. In a 384-well plate, add the kinase, the peptide substrate labeled with a FRET acceptor, and the test compound. c. Initiate the reaction by adding ATP and a europium-labeled anti-phospho-specific antibody (FRET donor). d. Incubate at room temperature for the optimized reaction time. e. Read the plate on a TR-FRET-compatible plate reader.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a four-parameter logistic equation.

Cellular Proliferation and Migration Assays

Objective: To assess the effect of the compound on the proliferation and migration of endothelial cells, which are key processes in angiogenesis.

Methodology:

  • Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs) are a standard model.

  • Proliferation Assay (e.g., using BrdU incorporation): a. Seed HUVECs in a 96-well plate and allow them to adhere. b. Starve the cells in a low-serum medium. c. Treat the cells with various concentrations of the test compound in the presence of a pro-angiogenic stimulus (e.g., VEGF). d. Add BrdU and incubate to allow for incorporation into newly synthesized DNA. e. Fix the cells, and detect incorporated BrdU using an anti-BrdU antibody conjugated to an enzyme (e.g., HRP) and a colorimetric substrate. f. Measure the absorbance and calculate the inhibition of proliferation.

  • Migration Assay (e.g., using a scratch assay or Boyden chamber): a. Scratch Assay: Grow HUVECs to confluence in a 6-well plate. Create a "scratch" in the monolayer with a pipette tip. Treat with the test compound and a chemoattractant (e.g., VEGF). Monitor the closure of the scratch over time. b. Boyden Chamber: Seed HUVECs in the upper chamber of a Transwell insert. Add the test compound to the upper chamber and a chemoattractant to the lower chamber. After incubation, stain and count the cells that have migrated to the lower surface of the insert.

Experimental Workflow cluster_invitro In Vitro Assays cluster_cellular Cell-Based Assays cluster_downstream_analysis Downstream Signaling Analysis Kinase_Assay Kinase Inhibition Assay (VEGFR, PDGFR, FGFR) IC50 Determine IC50 values Kinase_Assay->IC50 Proliferation Endothelial Cell Proliferation Assay IC50->Proliferation Migration Endothelial Cell Migration Assay IC50->Migration Western_Blot Western Blot for Phosphorylated Kinases Proliferation->Western_Blot Migration->Western_Blot

Sources

Foundational

The Strategic Utility of tert-Butyl 6-formylindoline-1-carboxylate in Modern Drug Discovery: A Technical Guide

In the landscape of modern medicinal chemistry and drug development, the strategic selection of building blocks is paramount to the efficient synthesis of novel therapeutics. Among the vast arsenal of heterocyclic scaffo...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern medicinal chemistry and drug development, the strategic selection of building blocks is paramount to the efficient synthesis of novel therapeutics. Among the vast arsenal of heterocyclic scaffolds, the indoline nucleus holds a privileged position due to its prevalence in a wide array of biologically active compounds. This guide provides an in-depth technical overview of a particularly valuable derivative: tert-Butyl 6-formylindoline-1-carboxylate (CAS No. 391668-75-0) . We will delve into its commercial availability, key chemical attributes, and its role as a strategic intermediate in the synthesis of complex molecular architectures, providing researchers, scientists, and drug development professionals with a comprehensive resource to leverage this versatile reagent.

Navigating the Nomenclature: Indoline vs. Indole

A critical point of clarification for researchers is the distinction between the indoline and indole scaffolds. While structurally related, the saturated dihydropyrrole ring of indoline imparts distinct conformational and electronic properties compared to the aromatic pyrrole ring of indole. tert-Butyl 6-formylindoline-1-carboxylate should not be confused with its unsaturated counterpart, tert-butyl 6-formyl-1H-indole-1-carboxylate (CAS No. 127956-28-9). The Boc-protected nitrogen in the indoline structure offers a stable, yet readily deprotectable, amine, while the aldehyde at the 6-position provides a versatile handle for a multitude of chemical transformations.

Commercial Availability and Procurement

The accessibility of a building block is a crucial logistical consideration in any research and development pipeline. tert-Butyl 6-formylindoline-1-carboxylate is commercially available from a number of specialized chemical suppliers. The typical purity offered is ≥95%, which is generally suitable for most synthetic applications. Researchers should, however, always verify the purity of each batch via analytical methods such as NMR or LC-MS to ensure the integrity of their experimental results.

Below is a summary of representative commercial suppliers for tert-Butyl 6-formylindoline-1-carboxylate (CAS: 391668-75-0):

SupplierCatalog NumberPurityAvailable Quantities
AbacipharmTechSH11601395+%250mg, 1g[1]
BLD PharmatechBD28579495%Inquire
AstaTech, Inc.C7499395%Inquire
MolportMolPort-008-857-797>95%250mg, 1g

Note: Availability and pricing are subject to change. It is recommended to contact the suppliers directly for the most current information.

Synthesis and Chemical Properties: A Strategic Approach

The synthesis of tert-Butyl 6-formylindoline-1-carboxylate is most commonly achieved through the reduction of its indole precursor, tert-butyl 6-formyl-1H-indole-1-carboxylate. This transformation is a key step that highlights the strategic decision to utilize the indoline scaffold. The choice of reducing agent is critical to selectively reduce the pyrrole double bond without affecting the aldehyde or the Boc-protecting group.

Proposed Synthetic Pathway: Reduction of the Indole Precursor

A common and effective method for this reduction involves catalytic hydrogenation.

G Indole tert-Butyl 6-formyl-1H-indole-1-carboxylate Reagents H₂, Pd/C Ethanol/THF Indole->Reagents Indoline tert-Butyl 6-formylindoline-1-carboxylate Reagents->Indoline caption Reduction of Indole to Indoline

Caption: Catalytic hydrogenation for the synthesis of the target indoline.

Experimental Protocol: Catalytic Hydrogenation

  • Reaction Setup: To a solution of tert-butyl 6-formyl-1H-indole-1-carboxylate (1.0 eq) in a suitable solvent such as ethanol or a mixture of ethanol and tetrahydrofuran, add a catalytic amount of 10% palladium on carbon (Pd/C) (typically 5-10 mol%).

  • Hydrogenation: The reaction vessel is then placed under an atmosphere of hydrogen gas (typically 1-3 atm, or using a balloon) and stirred vigorously at room temperature.

  • Monitoring the Reaction: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Work-up: Upon completion, the reaction mixture is filtered through a pad of Celite® to remove the palladium catalyst. The filter cake should be washed with the reaction solvent.

  • Purification: The filtrate is concentrated under reduced pressure, and the resulting crude product is purified by column chromatography on silica gel to afford the desired tert-Butyl 6-formylindoline-1-carboxylate.

Causality in Experimental Choices:

  • Catalyst Selection: Palladium on carbon is a widely used and effective catalyst for the hydrogenation of aromatic systems. It offers a good balance of reactivity and selectivity.

  • Solvent System: Ethanol and THF are commonly used solvents for hydrogenation as they are relatively inert under these conditions and effectively dissolve both the starting material and the product.

  • Hydrogen Pressure: The use of a hydrogen balloon is often sufficient for this type of reduction, avoiding the need for high-pressure hydrogenation apparatus.

Applications in Drug Discovery: A Versatile Synthetic Intermediate

The true value of tert-Butyl 6-formylindoline-1-carboxylate lies in its utility as a bifunctional building block. The Boc-protected nitrogen allows for reactions to be carried out on the formyl group, after which the Boc group can be removed under acidic conditions to reveal the indoline nitrogen for further derivatization. Conversely, the formyl group can be protected to allow for modifications at the nitrogen.

Reductive Amination: A Gateway to Diverse Amine Derivatives

The formyl group is a prime handle for reductive amination, a powerful reaction for the formation of C-N bonds.

G Indoline tert-Butyl 6-formylindoline-1-carboxylate Amine Primary or Secondary Amine (R¹R²NH) Indoline->Amine Imine Intermediate Imine/Iminium ion Indoline->Imine Amine->Imine ReducingAgent NaBH(OAc)₃ or NaBH₃CN Imine->ReducingAgent Product tert-Butyl 6-((R¹R²N)methyl)indoline-1-carboxylate ReducingAgent->Product caption Reductive Amination Workflow

Caption: General workflow for reductive amination.

Experimental Protocol: Reductive Amination

  • Imine Formation: To a solution of tert-Butyl 6-formylindoline-1-carboxylate (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or dichloroethane (DCE), add the desired primary or secondary amine (1.0-1.2 eq). A mild acid catalyst, such as acetic acid, can be added to facilitate imine formation.

  • Reduction: After stirring for a period to allow for imine formation, a reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) (1.2-1.5 eq) is added portion-wise.

  • Reaction Monitoring: The reaction is stirred at room temperature and monitored by TLC or LC-MS.

  • Work-up: Once the reaction is complete, it is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with DCM.

  • Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by column chromatography.

Trustworthiness of the Protocol: This protocol is a standard and widely validated method for reductive amination. The use of mild reducing agents like NaBH(OAc)₃ is advantageous as they are selective for the iminium ion in the presence of the aldehyde.

Safety and Handling

As a laboratory chemical, tert-Butyl 6-formylindoline-1-carboxylate should be handled with appropriate safety precautions. A comprehensive Safety Data Sheet (SDS) should be consulted before use. General safety measures include:

  • Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

  • Ventilation: Handle in a well-ventilated area or a chemical fume hood.

  • Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

tert-Butyl 6-formylindoline-1-carboxylate is a strategically important building block for medicinal chemistry and drug discovery. Its commercial availability, coupled with its versatile reactivity, makes it an attractive starting material for the synthesis of a wide range of complex molecules. The ability to selectively functionalize either the formyl group or the Boc-protected nitrogen provides a powerful tool for the construction of diverse chemical libraries. This guide has provided a foundational understanding of this valuable reagent, and it is our hope that it will facilitate its effective use in the development of the next generation of therapeutics.

References

  • tert-Butyl 6-formylindoline-1-carboxylate . AbacipharmTech. [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Stability and Storage of tert-Butyl 6-formylindoline-1-carboxylate

For researchers, medicinal chemists, and professionals in drug development, the integrity of chemical intermediates is paramount to reproducible and successful outcomes. This guide provides a comprehensive overview of th...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, medicinal chemists, and professionals in drug development, the integrity of chemical intermediates is paramount to reproducible and successful outcomes. This guide provides a comprehensive overview of the stability, recommended storage, and handling of tert-Butyl 6-formylindoline-1-carboxylate (CAS: 391668-75-0), a key building block in the synthesis of complex pharmaceutical agents.[1] Understanding the chemical liabilities of this molecule is crucial for maintaining its purity and reactivity over time.

Molecular Profile and Inherent Reactivity

Tert-Butyl 6-formylindoline-1-carboxylate is a trifunctional molecule, and its stability is dictated by the interplay of its three key components: the indoline ring, the N-Boc protecting group, and the C6-formyl (aldehyde) group.

PropertyValue
IUPAC Name tert-Butyl 6-formyl-2,3-dihydro-1H-indole-1-carboxylate
CAS Number 391668-75-0[1]
Molecular Formula C₁₄H₁₇NO₃
Molecular Weight 247.29 g/mol
Appearance Typically an off-white to yellow solid
Key Functional Groups and Their Stability Implications
  • Indoline Ring: As a 2,3-dihydroindole, the indoline nucleus is inherently susceptible to oxidation, which leads to aromatization to the corresponding indole derivative.[2][3][4] This is a primary and often irreversible degradation pathway that can be catalyzed by trace metals, light, or atmospheric oxygen.

  • Formyl (Aldehyde) Group: Aldehydes are prone to oxidation, readily converting to the corresponding carboxylic acid.[5][6] This process is primarily driven by exposure to air (autoxidation) and can be accelerated by heat and light.[5][6] Aldehydes can also undergo other reactions, such as condensation or polymerization, though this is less common under standard storage conditions.

  • N-Boc (tert-Butoxycarbonyl) Group: The Boc group is a robust protecting group, stable to most nucleophiles and bases. However, it is designed to be labile under acidic conditions.[7] Exposure to even weak acids can lead to its cleavage, revealing the free indoline nitrogen and fundamentally changing the molecule's reactivity and properties.

dot graph "Chemical_Structure" { layout=neato; node [shape=none, image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=10260405&t=l", label=""]; caption [label="Figure 1: Structure of tert-Butyl 6-formylindoline-1-carboxylate", fontname="Helvetica", fontsize=10]; } adot

Caption: Chemical structure of tert-Butyl 6-formylindoline-1-carboxylate.

Primary Degradation Pathways

Based on the functional groups present, three primary degradation pathways must be managed to ensure the long-term stability of the compound. These pathways can occur independently or concurrently.

dot graph DegradationPathways { rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", color="#4285F4", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} adot

Caption: Potential degradation pathways for the title compound.

Recommended Storage and Handling Protocols

To mitigate the risks of degradation, a multi-faceted approach to storage and handling is essential. The core principle is to rigorously exclude the catalysts of degradation: oxygen, light, and acid .

Long-Term Storage ( > 1 month)

For optimal long-term stability, the following conditions are strongly recommended:

ParameterRecommendationRationale
Temperature 2-8°C or -20°C Reduces the kinetic rate of all degradation reactions. Colder temperatures (-20°C) are preferred for maximum shelf-life.
Atmosphere Inert Gas (Argon or Nitrogen) Displaces atmospheric oxygen, directly inhibiting the oxidation of both the indoline ring and the aldehyde group.[5][6]
Container Amber glass vial with a tightly sealed cap Prevents exposure to UV and visible light, which can catalyze oxidation. A tight seal prevents moisture and air ingress.
Environment Dry, dark location Minimizes exposure to ambient moisture and light.
Short-Term Handling (Benchtop Use)

When the compound is in active use, exposure to ambient conditions is unavoidable but should be minimized.

  • Minimize Exposure: Allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.

  • Inert Atmosphere Blanketing: Whenever possible, open and handle the compound under a gentle stream of nitrogen or argon.

  • Prompt Resealing: Weigh the required amount quickly and immediately reseal the container, purging the headspace with inert gas before tightening the cap.

  • Avoid Contamination: Use clean, dry spatulas and glassware. Avoid introducing any acidic contaminants, which could initiate Boc-group cleavage.[7]

Incompatible Materials

To prevent rapid degradation or hazardous reactions, avoid storing or mixing this compound with:

  • Strong Oxidizing Agents: (e.g., peroxides, permanganates) - Will aggressively oxidize the aldehyde and indoline moieties.

  • Strong Acids: (e.g., HCl, H₂SO₄, TFA) - Will rapidly cleave the N-Boc protecting group.

  • Strong Bases: While the Boc group is base-stable, strong bases may catalyze other unwanted side reactions involving the aldehyde.

Protocol for Stability Assessment: A Forced Degradation Study

To empirically validate stability and identify potential degradants, a forced degradation study is the industry-standard approach. This involves subjecting the compound to accelerated stress conditions and analyzing the outcome, typically by a stability-indicating method like HPLC-UV or LC-MS.

Experimental Workflow

dot graph ForcedDegradationWorkflow { rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Helvetica", color="#34A853", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} adot

Caption: Workflow for a forced degradation study.

Step-by-Step Methodology
  • Reference Standard Preparation: Prepare an accurate stock solution of the compound in a suitable solvent (e.g., acetonitrile) and analyze it (t=0) to establish the initial purity profile.

  • Stress Conditions:

    • Acidic Hydrolysis: Dilute the stock solution with 0.1 M HCl and heat at 60°C.

    • Basic Hydrolysis: Dilute the stock solution with 0.1 M NaOH and heat at 60°C.

    • Oxidation: Treat the stock solution with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.

    • Thermal Stress: Store both the solid material and a solution at an elevated temperature (e.g., 80°C) in the dark.

    • Photolytic Stress: Expose a solution to a calibrated UV/Visible light source.

  • Time-Point Analysis: At specified intervals (e.g., 2, 8, 24 hours), withdraw an aliquot from each stress condition, neutralize if necessary, and dilute to the working concentration.

  • Analytical Method: Analyze all samples using a validated, stability-indicating HPLC method. A C18 column with a gradient elution of water and acetonitrile (both often containing 0.1% formic acid for better peak shape) is a common starting point.

  • Data Interpretation: Compare the chromatograms of stressed samples to the t=0 reference. Calculate the percentage of degradation and identify the retention times of new peaks. Use mass spectrometry (LC-MS) to determine the molecular weights of degradation products to confirm the pathways outlined in Section 2.

By adhering to these rigorous storage and handling protocols, and by understanding the inherent chemical liabilities of tert-Butyl 6-formylindoline-1-carboxylate, researchers can ensure the integrity of this valuable reagent, leading to more reliable and reproducible synthetic outcomes.

References
  • A Mild Cu(I)-Catalyzed Oxidative Aromatization of Indolines to Indoles. ACS Publications. [Link]

  • Understanding the Production and Stability of Aldehydes through the Catalytic Oxidation of Native Lignin to Phenolic Monomers. TSI Journals. [Link]

  • tert-Butyl 6-formylindoline-1-carboxylate. AbacipharmTech. [Link]

  • (PDF) Indoline Dehydrogenation. ResearchGate. [Link]

  • Oxidation of Indoline with Ruthenium(III) Chloride. Utah Conference on Undergraduate Research. [Link]

  • (PDF) Oxidative degradation of fragrant aldehydes. Autoxidation by molecular oxygen. ResearchGate. [Link]

  • Dimethyldioxirane oxidation of indole derivatives. Formation of novel indole-2,3-epoxides and a versatile synthetic route to indolinones and indolines. Journal of the American Chemical Society. [Link]

  • Regioselective oxidation of indoles to 2-oxindoles. RSC Publishing. [Link]

  • Aldehydes: Structures, Formation, Biological Effects and Analytical Methods. Novus Light. [Link]

  • Aldehyde. Wikipedia. [Link]

  • Aldehyde. Britannica. [Link]

  • Organic Syntheses Procedure. Organic Syntheses. [Link]

  • CAS No : 2408761-23-7 | Product Name : tert-Butyl 4-formyl-5-hydroxy-7-methyl-1H-indole-1-carboxylate. Pharmaffiliates. [Link]

  • Asymmetric Deprotonations: Lithiation of N-(tert-Butoxycarbonyl)indoline with sec-Butyllithium/(−)-Sparteine. The Journal of Organic Chemistry (ACS Publications). [Link]

  • Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

  • Indole, N-BOC protected. ChemBK. [Link]

  • Organic Syntheses Procedure. Organic Syntheses. [Link]

  • (PDF) The deprotection of the N-Ts and N-Boc group. ResearchGate. [Link]

  • (PDF) Synthesis of tert-butyl 4-bromo-4-formylpiperidine-1-carboxylate. ResearchGate. [Link]

Sources

Foundational

The Strategic Synthesis and Application of tert-Butyl 6-formylindoline-1-carboxylate: A Technical Guide for Drug Development Professionals

Introduction: The Indoline Scaffold and the Significance of C6-Functionalization The indoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous natural products and syntheti...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Indoline Scaffold and the Significance of C6-Functionalization

The indoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals. Its saturated backbone, in contrast to the aromatic indole, imparts distinct conformational properties and metabolic stability, making it a valuable building block in drug design. The strategic introduction of functional groups onto the indoline ring is a critical aspect of tuning the pharmacological profile of lead compounds. Among the various possible substitution patterns, functionalization at the C6 position of the N-Boc-protected indoline core offers a unique vector for molecular elaboration, influencing binding affinity, selectivity, and pharmacokinetic properties.

This in-depth technical guide focuses on a key C6-functionalized intermediate: tert-butyl 6-formylindoline-1-carboxylate . The aldehyde functionality at the C6 position serves as a versatile chemical handle for a wide array of synthetic transformations, including but not limited to reductive amination, Wittig reactions, and the formation of various heterocyclic systems. The tert-butyloxycarbonyl (Boc) protecting group on the indoline nitrogen ensures stability and allows for controlled, regioselective reactions. This guide will provide a comprehensive overview of the synthesis, characterization, and potential applications of this important building block for researchers, scientists, and drug development professionals.

Synthetic Strategies: Mastering the Regioselective Formylation of N-Boc-Indoline

The introduction of a formyl group at the C6 position of the N-Boc-indoline ring presents a regiochemical challenge. The electron-donating nature of the nitrogen atom, even when protected, activates the aromatic ring towards electrophilic substitution. However, directing the substitution specifically to the C6 position requires a robust and reliable synthetic methodology.

Directed-ortho-Metalation (DoM): The Keystone of C6-Formylation

The most powerful and widely employed strategy for the regioselective functionalization of the N-Boc-indoline scaffold is Directed-ortho-Metalation (DoM) . In this approach, the N-Boc group acts as a Directed Metalation Group (DMG), coordinating to a strong organolithium base and directing deprotonation to the adjacent ortho position (C7). However, by carefully controlling reaction conditions and leveraging the steric and electronic properties of the system, lithiation can also be directed to the C6 position. While direct C6 lithiation is less common than C7, it can be achieved, or a multi-step strategy involving an initial C6-bromination followed by lithium-halogen exchange can be employed.

The general mechanism for the DoM-mediated formylation is depicted below:

DoM_Formylation start N-Boc-Indoline lithiated C6-Lithiated Intermediate start->lithiated formylated tert-Butyl 6-formylindoline-1-carboxylate lithiated->formylated

Figure 1: General workflow for the synthesis of tert-Butyl 6-formylindoline-1-carboxylate via Directed-ortho-Metalation.

Causality Behind Experimental Choices:

  • The N-Boc Group as a DMG: The carbonyl oxygen of the tert-butyloxycarbonyl (Boc) group acts as a Lewis basic site, coordinating with the lithium cation of the organolithium base. This brings the base into close proximity to the C7 proton, facilitating its abstraction. Achieving C6-lithiation often requires more forcing conditions or a pre-functionalized substrate.

  • Choice of Organolithium Base: Strong, sterically hindered bases such as sec-butyllithium (s-BuLi) or tert-butyllithium (t-BuLi) are typically required for the deprotonation of the relatively non-acidic aromatic C-H bonds. The choice of base can influence the regioselectivity of the lithiation.

  • Role of TMEDA: N,N,N',N'-Tetramethylethylenediamine (TMEDA) is often used as an additive. It chelates the lithium cation, breaking down organolithium aggregates and increasing the basicity of the system, thereby promoting more efficient deprotonation.

  • Low-Temperature Conditions: These reactions are almost invariably carried out at low temperatures (-78 °C) to prevent side reactions, such as decomposition of the organolithium species and unwanted reactions with the solvent (THF).

  • Formylating Agent: N,N-Dimethylformamide (DMF) is a common and effective electrophile for introducing a formyl group. The lithiated indoline attacks the carbonyl carbon of DMF, and subsequent aqueous workup hydrolyzes the resulting intermediate to the aldehyde.

Comparative Analysis of Synthetic Routes

While DoM is the most prevalent method, other formylation techniques exist for aromatic systems. However, their application to the specific regioselective formylation of N-Boc-indoline at the C6 position is less documented.

MethodReagentsAdvantagesDisadvantages for C6-Formylation of N-Boc-Indoline
Directed-ortho-Metalation (DoM) Organolithium base (e.g., t-BuLi), DMFHigh regioselectivity, well-established for related systems.Requires strictly anhydrous and inert conditions, cryogenic temperatures. Regioselectivity between C6 and C7 can be a challenge.
Vilsmeier-Haack Reaction POCl₃, DMFMilder than some other methods, widely used for electron-rich aromatics.Tends to favor formylation at the more electron-rich positions, which in the case of indoline might not be C6.
Friedel-Crafts Formylation CO, HCl, AlCl₃/CuClIndustrial-scale potential.Requires harsh Lewis acids that can be incompatible with the Boc protecting group. Poor regioselectivity is often observed.

Detailed Experimental Protocol: A Representative Synthesis

Step 1: Preparation of N-Boc-Indoline

  • To a solution of indoline (1.0 eq) in a suitable solvent such as dichloromethane or tetrahydrofuran, add triethylamine (1.2 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in the same solvent.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford tert-butyl indoline-1-carboxylate, which can often be used in the next step without further purification.

Step 2: Directed-ortho-Metalation and Formylation

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add a solution of tert-butyl indoline-1-carboxylate (1.0 eq) in anhydrous tetrahydrofuran (THF).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add N,N,N',N'-tetramethylethylenediamine (TMEDA, 2.2 eq) to the solution.

  • Slowly add sec-butyllithium (s-BuLi, 2.2 eq, as a solution in cyclohexane) dropwise, maintaining the internal temperature below -70 °C.

  • Stir the reaction mixture at -78 °C for 2-4 hours.

  • Slowly add anhydrous N,N-dimethylformamide (DMF, 3.0 eq) dropwise, again maintaining the temperature below -70 °C.

  • Continue stirring at -78 °C for an additional 1-2 hours.

  • Quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield tert-butyl 6-formylindoline-1-carboxylate.

Self-Validating System:

  • TLC Monitoring: Throughout the synthesis, TLC should be used to monitor the consumption of starting materials and the formation of products.

  • Spectroscopic Confirmation: The identity and purity of the final product must be confirmed by a full suite of spectroscopic techniques, as detailed in the following section.

Characterization and Data Interpretation

As of the writing of this guide, explicit spectroscopic data for tert-butyl 6-formylindoline-1-carboxylate is not published. However, based on the known spectra of closely related analogs, such as the starting material and other substituted indolines, we can predict the expected spectral characteristics.

Expected Spectroscopic Data
TechniqueExpected Observations
¹H NMR - A singlet for the tert-butyl group protons around 1.5 ppm. - Triplets for the C2 and C3 methylene protons of the indoline ring, likely in the range of 3.0-4.2 ppm. - Aromatic protons in the range of 7.0-8.0 ppm, with splitting patterns consistent with a 1,2,4-trisubstituted benzene ring. - A singlet for the aldehyde proton (CHO) in the downfield region, typically around 9.8-10.0 ppm.
¹³C NMR - A signal for the quaternary carbon of the tert-butyl group around 80-82 ppm and the methyl carbons around 28 ppm. - Signals for the C2 and C3 carbons of the indoline ring. - Aromatic carbon signals in the range of 110-150 ppm. - A signal for the carbonyl carbon of the Boc group around 150-155 ppm. - A downfield signal for the aldehyde carbonyl carbon, typically above 190 ppm.
IR Spectroscopy - A strong C=O stretching vibration for the Boc group carbonyl around 1690-1710 cm⁻¹. - A strong C=O stretching vibration for the aldehyde carbonyl around 1680-1700 cm⁻¹. - C-H stretching vibrations for the aldehyde proton around 2720 and 2820 cm⁻¹. - C-H stretching vibrations for the aliphatic and aromatic protons.
Mass Spectrometry - The molecular ion peak (M⁺). - A prominent fragment corresponding to the loss of the tert-butyl group ([M-57]⁺). - A fragment corresponding to the loss of isobutylene ([M-56]⁺). - A fragment corresponding to the loss of the entire Boc group ([M-100]⁺).

Applications in Drug Discovery and Development

The 6-formylindoline scaffold is a valuable starting point for the synthesis of a diverse range of more complex molecules with potential therapeutic applications. The aldehyde functionality provides a key reaction site for building out molecular complexity.

Applications start tert-Butyl 6-formylindoline-1-carboxylate reductive_amination Substituted Amines start->reductive_amination Reductive Amination (e.g., NaBH(OAc)₃, Amine) wittig Alkenes start->wittig Wittig Reaction (e.g., Ylide) heterocycles Fused Heterocyclic Systems start->heterocycles Condensation Reactions (e.g., with hydrazines, ureas)

Figure 2: Key synthetic transformations of tert-Butyl 6-formylindoline-1-carboxylate.

  • Reductive Amination: The aldehyde can be readily converted to a variety of secondary and tertiary amines through reductive amination with primary or secondary amines, respectively. This is a powerful method for introducing diverse side chains and pharmacophores.

  • Wittig and Related Olefination Reactions: The formyl group can be transformed into a carbon-carbon double bond with specific stereochemistry using Wittig, Horner-Wadsworth-Emmons, or related olefination reactions. This allows for the extension of carbon chains and the introduction of new functional groups.

  • Formation of Heterocycles: The aldehyde can participate in condensation reactions with various nucleophiles to form a wide range of heterocyclic systems, such as pyrimidines, imidazoles, and oxazoles, which are common motifs in bioactive molecules.

While specific examples of marketed drugs derived directly from tert-butyl 6-formylindoline-1-carboxylate are not prevalent in the public literature, the strategic importance of the 6-substituted indoline core is well-established in numerous patent applications and preclinical studies across various therapeutic areas, including oncology, neuroscience, and infectious diseases.

Conclusion and Future Outlook

tert-Butyl 6-formylindoline-1-carboxylate is a strategically important, albeit under-documented, building block in medicinal chemistry. Its synthesis, primarily achievable through a Directed-ortho-Metalation strategy, provides a gateway to a wide array of C6-substituted indoline derivatives. The versatility of the formyl group allows for extensive chemical modifications, enabling the exploration of structure-activity relationships and the optimization of lead compounds.

For drug development professionals, a thorough understanding of the synthesis and reactivity of this intermediate is crucial. While this guide provides a robust theoretical framework and a representative synthetic protocol, further research is warranted to develop more efficient and scalable synthetic routes and to fully characterize this compound and its derivatives. The continued exploration of the chemical space accessible from tert-butyl 6-formylindoline-1-carboxylate holds significant promise for the discovery of novel therapeutics.

References

Due to the limited availability of specific literature for tert-butyl 6-formylindoline-1-carboxylate, the following references provide foundational knowledge on the synthesis and functionalization of related indoline and indole systems, particularly through Directed-ortho-Metalation.

  • Directed ortho Metalation. A Survival Guide. Baran, P. S. et al. Baran Lab, The Scripps Research Institute. [Link]

  • Metalation of Indole. Snieckus, V. et al. ResearchGate. [Link]

  • 7-INDOLINECARBOXALDEHYDE. Organic Syntheses. [Link]

  • Directed (ortho) Metallation. Snieckus, V. University of Waterloo. [Link]

  • Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. MDPI. [Link]

Exploratory

The Emergence of a Key Scaffold: A Technical Guide to the Synthesis and Strategic Importance of tert-Butyl 6-formylindoline-1-carboxylate

Preamble: The Strategic Value of the Indoline Nucleus in Modern Drug Discovery In the landscape of contemporary medicinal chemistry, the indoline scaffold has emerged as a "privileged structure," a molecular framework th...

Author: BenchChem Technical Support Team. Date: January 2026

Preamble: The Strategic Value of the Indoline Nucleus in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the indoline scaffold has emerged as a "privileged structure," a molecular framework that demonstrates the ability to bind to a variety of biological targets with high affinity.[1] This versatility has positioned indoline derivatives at the forefront of drug development programs targeting a wide array of pathologies, including cancer, inflammatory conditions, and neurological disorders.[1] A prime exemplar of the therapeutic potential unlocked by this scaffold is Bazedoxifene, a third-generation selective estrogen receptor modulator (SERM) utilized in the management of postmenopausal osteoporosis.[2] The journey from simple heterocyclic structures to complex, life-altering therapeutics is paved with the development of precisely functionalized building blocks. This guide focuses on one such pivotal intermediate: tert-Butyl 6-formylindoline-1-carboxylate . While a singular "discovery" paper for this specific molecule is not prominent in the literature, its history is intrinsically woven into the evolution of synthetic strategies for functionalized indolines and the quest for potent and selective therapeutics like Bazedoxifene.

This document provides an in-depth technical analysis of the synthetic routes to tert-Butyl 6-formylindoline-1-carboxylate, the rationale behind the strategic use of the tert-butyloxycarbonyl (Boc) protecting group, and the critical role of this intermediate in the synthesis of complex drug molecules.

The Synthetic Challenge: Accessing Regioisomerically Pure 6-Formylindolines

The synthesis of substituted indolines presents a significant challenge in regiochemical control. Direct electrophilic substitution on the indoline ring can lead to a mixture of isomers, complicating purification and reducing the overall yield of the desired product. The introduction of a formyl group at the 6-position is a key transformation, as this aldehyde functionality serves as a versatile handle for further molecular elaboration.

The Gatekeeper: The Role of the tert-Butyloxycarbonyl (Boc) Protecting Group

The strategic implementation of a protecting group on the indoline nitrogen is paramount for achieving regioselective functionalization. The tert-butyloxycarbonyl (Boc) group is a widely employed protecting group in organic synthesis, and its use in this context is a testament to its unique properties.[3]

Rationale for Boc Protection:

  • Steric Hindrance and Directing Effects: The bulky Boc group can sterically hinder certain positions on the indoline ring, influencing the regioselectivity of subsequent reactions. More importantly, the carbamate functionality can act as a directed metalation group (DMG), facilitating deprotonation at a specific ortho position.[4]

  • Modulation of Reactivity: The electron-withdrawing nature of the Boc group deactivates the indoline nitrogen, preventing its participation in undesired side reactions and modulating the reactivity of the aromatic ring.

  • Stability and Facile Cleavage: The Boc group is stable to a wide range of reaction conditions, yet it can be readily removed under mild acidic conditions, such as with trifluoroacetic acid (TFA), or even thermally, ensuring the integrity of the final molecule.[5][6]

The protection of the indoline nitrogen with a Boc group is a critical first step in many synthetic routes, setting the stage for precise and high-yielding subsequent transformations.

Synthetic Pathways to tert-Butyl 6-formylindoline-1-carboxylate

The synthesis of tert-Butyl 6-formylindoline-1-carboxylate can be approached through several strategic pathways, primarily revolving around the introduction of the formyl group onto a pre-formed Boc-protected indoline core.

Route 1: Formylation via Directed Ortho-Metalation

A powerful strategy for the regioselective functionalization of aromatic rings is directed ortho-metalation (DoM).[7] In this approach, a directing group on the ring coordinates to an organolithium reagent, facilitating deprotonation at the adjacent ortho position. The resulting lithiated species can then be quenched with an appropriate electrophile.

For the synthesis of tert-Butyl 6-formylindoline-1-carboxylate, a plausible route involves the ortho-lithiation of tert-butyl 6-bromoindoline-1-carboxylate, followed by formylation.

Experimental Protocol: Directed Ortho-Metalation and Formylation

  • Protection: Indoline is first protected with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base like triethylamine (TEA) or 4-dimethylaminopyridine (DMAP) to yield tert-butyl indoline-1-carboxylate.

  • Bromination: The Boc-protected indoline is then regioselectively brominated at the 6-position using a suitable brominating agent such as N-bromosuccinimide (NBS).

  • Lithium-Halogen Exchange and Formylation: The resulting tert-butyl 6-bromoindoline-1-carboxylate is dissolved in an anhydrous ethereal solvent, such as tetrahydrofuran (THF), and cooled to -78 °C. An organolithium reagent, typically n-butyllithium (n-BuLi), is added dropwise to effect lithium-halogen exchange.[8] The resulting 6-lithioindoline species is then quenched with an electrophilic formylating agent, such as N,N-dimethylformamide (DMF), to introduce the formyl group.

  • Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium chloride, and the product is extracted with an organic solvent. The crude product is then purified by column chromatography to yield tert-butyl 6-formylindoline-1-carboxylate.

StepKey ReagentsTypical ConditionsYield (%)
Protection(Boc)₂O, TEACH₂Cl₂, rt>95
BrominationNBSCH₃CN, rt80-90
Li-Br Exchange & Formylationn-BuLi, DMFTHF, -78 °C to rt60-75

Causality Behind Experimental Choices:

  • The use of n-BuLi at low temperatures is crucial to ensure efficient lithium-halogen exchange while minimizing side reactions.[9]

  • DMF serves as a robust and readily available source of the formyl group.[8]

  • Anhydrous conditions are strictly necessary to prevent quenching of the highly reactive organolithium intermediate.

Synthetic_Route_1 Indoline Indoline Boc_Indoline tert-Butyl indoline-1-carboxylate Indoline->Boc_Indoline (Boc)₂O, TEA Bromo_Boc_Indoline tert-Butyl 6-bromoindoline-1-carboxylate Boc_Indoline->Bromo_Boc_Indoline NBS Target tert-Butyl 6-formylindoline-1-carboxylate Bromo_Boc_Indoline->Target 1. n-BuLi, THF, -78°C 2. DMF

Caption: Synthetic pathway via directed ortho-metalation.

Route 2: The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a classic and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[10][11] The reaction employs a Vilsmeier reagent, typically generated in situ from a substituted amide like DMF and a halogenating agent such as phosphorus oxychloride (POCl₃).[12]

Experimental Protocol: Vilsmeier-Haack Formylation

  • Vilsmeier Reagent Formation: In an inert atmosphere, POCl₃ is added dropwise to DMF at 0 °C to form the electrophilic Vilsmeier reagent.

  • Formylation: A solution of tert-butyl indoline-1-carboxylate in a suitable solvent is then added to the pre-formed Vilsmeier reagent. The reaction mixture is stirred at room temperature or gently heated to drive the reaction to completion.

  • Hydrolysis and Work-up: The reaction is carefully quenched by pouring it onto ice, followed by neutralization with a base such as sodium hydroxide or sodium bicarbonate. The product is then extracted and purified.

Vilsmeier_Haack cluster_0 Vilsmeier Reagent Formation cluster_1 Formylation and Hydrolysis DMF DMF Vilsmeier_Reagent Vilsmeier Reagent [(CH₃)₂N=CHCl]⁺PO₂Cl₂⁻ DMF->Vilsmeier_Reagent POCl₃ Boc_Indoline tert-Butyl indoline-1-carboxylate Iminium_Intermediate Iminium Salt Intermediate Boc_Indoline->Iminium_Intermediate Vilsmeier Reagent Target tert-Butyl 6-formylindoline-1-carboxylate Iminium_Intermediate->Target H₂O (work-up)

Caption: Mechanism of the Vilsmeier-Haack formylation.

Comparative Analysis of Synthetic Routes:

FeatureDirected Ortho-MetalationVilsmeier-Haack Reaction
Regioselectivity Generally high, directed by the bromo substituent.Can sometimes yield mixtures of isomers, though often favors the para position.
Reaction Conditions Cryogenic temperatures, strictly anhydrous.Typically 0 °C to room temperature.
Reagents Pyrophoric organolithiums.Corrosive and moisture-sensitive POCl₃.
Scalability Can be challenging on a large scale.More readily scalable for industrial production.

Application in the Synthesis of Bazedoxifene

The strategic importance of tert-butyl 6-formylindoline-1-carboxylate and related structures is underscored by their application in the synthesis of complex pharmaceuticals. While multiple synthetic routes to Bazedoxifene have been published, many rely on the construction of a functionalized indole or indoline core.[12][13][14] The 6-formyl group is a key precursor to the benzylic ether linkage present in the final Bazedoxifene molecule.

A plausible synthetic endgame for Bazedoxifene could involve the reductive amination of tert-butyl 6-formylindoline-1-carboxylate with a suitable amine, followed by further functionalization and deprotection steps.

Conclusion: A Cornerstone of Modern Medicinal Chemistry

tert-Butyl 6-formylindoline-1-carboxylate stands as a testament to the enabling power of synthetic organic chemistry in drug discovery. While its own "discovery" may not be a singular event, its emergence as a key building block is a direct consequence of the relentless pursuit of efficient and selective methods for the synthesis of complex molecular architectures. The strategic interplay of protecting group chemistry and regioselective functionalization, as exemplified by the synthesis of this indoline derivative, continues to be a central theme in the development of new and improved therapeutics. The ability to rationally design and synthesize such intermediates is what allows medicinal chemists to explore the vast chemical space and ultimately deliver life-changing medicines.

References

  • Bazedoxifene synthesis. (n.d.). ChemicalBook. Retrieved from a relevant chemical supplier website.
  • Iyer, J. M., Khare, A., & Pandey, J. (2022). Molecular Docking Study of Isoxazole Indole Derivatives (B2A2 Series)
  • Synthesis of bazedoxifene acetate. (2025).
  • Development of Selective Estrogen Receptor Modulator (SERM)-Like Activity Through an Indirect Mechanism of Estrogen Receptor Antagonism: Defining the Binding Mode of 7-Oxabicyclo[2.2.1]hept-5-ene Scaffold Core Ligands. (n.d.). NIH.
  • Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source. (2025). ACS Omega.
  • Synthesis method of bazedoxifene acetate. (n.d.).
  • Simple and Selective Removal of the t‐Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. (2025).
  • Formylation - Common Conditions. (n.d.). Organic Chemistry Portal.
  • Synthesis of indoles. (n.d.). Organic Chemistry Portal.
  • Metalation of Indole. (n.d.).
  • Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. (n.d.).
  • Directed (ortho)
  • Comparing Vilsmeier-Haack with other formylation methods for heterocycles. (n.d.). Benchchem.
  • Vilsmeier-Haack Reaction. (2014).
  • Directed ortho lithiation of phenylcarbamic acid 1,1-dimethylethyl ester (N-BOC-aniline). Revision and improvements. (n.d.). The Journal of Organic Chemistry.
  • Formyl
  • Rieche Formyl
  • Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal.
  • Preparation of bazedoxifene and its salts. (n.d.).
  • Synthesis, Properties, and Use of Nin-Boc-tryptophan Deriv
  • Diamine-free lithiation-trapping of N-Boc heterocycles using s-BuLi in THF. (2010). PubMed.
  • 7-indolinecarboxaldehyde. (n.d.). Organic Syntheses Procedure.
  • Directed Metalation: A Survival Guide. (n.d.). Baran Lab.
  • 2-(4-hydroxyphenyl)-3-Methyl-1H-indol-5-ol. (n.d.). ChemicalBook.
  • Indole N‐Boc deprotection method development. (n.d.).
  • Directed ortho lithiation of phenylcarbamic acid 1,1-dimethylethyl ester (N-BOC-aniline). Revision and improvements. (1992). Semantic Scholar.
  • Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020). NIH.
  • Polymorphic Form D of bazedoxifene acetate and methods of preparing same. (n.d.).
  • Lithium Halogen exchange using n-BuLi and DMF for formyl
  • One-pot synthesis of substituted isoindolin-1-ones via lithiation and substitution of N'-benzyl-N,N-dimethylureas. (2010). PubMed.
  • Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid c
  • Boc Protecting Group for Amines. (n.d.). Chemistry Steps.
  • BOC Protection and Deprotection. (2025). J&K Scientific LLC.
  • tert-Butyl indoline-1-carboxyl
  • tert-Butyl 3-bromo-6-formyl-1H-indole-1-carboxylate. (n.d.). Frontier Specialty Chemicals.
  • tert-Butyl 6-bromoindoline-1-carboxyl
  • 2-(4-hydroxyphenyl)-3-Methyl-1h-indol-5-ol. (n.d.). Benchchem.
  • Synthesis of tert-butyl 4-bromo-4-formylpiperidine-1-carboxylate. (n.d.).
  • Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. (n.d.). PMC.
  • Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. (2023).
  • Tert-butyl (s)-(1-(5-fluoro-4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)propyl)carbamate precursor of a quinazolinone inhibitor of human phosphatidylinositol 3-kinase delta and a process for preparing thereof. (n.d.). PubChem.
  • BAZEDOXIFEN ACETATE FORMULATIONS. (n.d.).
  • Crystalline polymorph of bazedoxifene acetate. (n.d.).

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: Efficient Synthesis of tert-Butyl 6-formylindoline-1-carboxylate

Abstract: This document provides a comprehensive guide for the synthesis of tert-Butyl 6-formylindoline-1-carboxylate, a key intermediate in the development of various pharmaceutical agents. The protocol details the prot...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This document provides a comprehensive guide for the synthesis of tert-Butyl 6-formylindoline-1-carboxylate, a key intermediate in the development of various pharmaceutical agents. The protocol details the protection of the secondary amine of 6-formylindoline using di-tert-butyl dicarbonate (Boc₂O). This guide is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, safety protocols, and methods for analytical characterization.

Introduction

The indoline scaffold is a privileged structure in medicinal chemistry, appearing in numerous biologically active compounds. Modification of this core, particularly at the nitrogen and C6 positions, allows for the exploration of structure-activity relationships (SAR) in drug discovery programs. The protection of the indoline nitrogen is a crucial step to prevent unwanted side reactions and to direct reactivity to other positions on the heterocyclic ring.

The tert-butoxycarbonyl (Boc) group is an ideal protecting group for the indoline nitrogen due to its stability under a wide range of reaction conditions and its facile removal under mild acidic conditions.[1][2] This application note describes a robust and efficient protocol for the synthesis of tert-Butyl 6-formylindoline-1-carboxylate from 6-formylindoline using di-tert-butyl dicarbonate.

Reaction Mechanism and Scientific Rationale

The protection of the secondary amine in 6-formylindoline with di-tert-butyl dicarbonate proceeds via a nucleophilic acyl substitution reaction.[1][3] The lone pair of electrons on the nitrogen atom of the indoline acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the Boc anhydride.[1][3]

This initial attack forms a tetrahedral intermediate. The intermediate then collapses, leading to the departure of a tert-butyl carbonate anion as a leaving group. This anion is unstable and subsequently breaks down into carbon dioxide (CO₂) gas and a tert-butoxide anion.[2][3] The tert-butoxide anion is a sufficiently strong base to deprotonate the now-protonated indoline nitrogen, yielding the final N-Boc protected product and tert-butanol.[3]

The choice of di-tert-butyl dicarbonate as the protecting agent is justified by several factors:[1]

  • High Reactivity: It readily reacts with primary and secondary amines.[1]

  • Mild Reaction Conditions: The reaction can often be performed at room temperature without the need for strong bases or catalysts.

  • Benign Byproducts: The byproducts of the reaction are gaseous carbon dioxide and volatile tert-butanol, which are easily removed from the reaction mixture.[3]

  • Stability of the Boc Group: The resulting carbamate is stable to many reagents used in subsequent synthetic steps.[1]

  • Facile Deprotection: The Boc group can be readily cleaved under mild acidic conditions, such as with trifluoroacetic acid (TFA), without affecting other acid-labile groups.[1][2]

Visualizing the Transformation

Reaction_Mechanism cluster_start Reactants cluster_product Products 6-formylindoline 6-Formylindoline Product tert-Butyl 6-formylindoline-1-carboxylate 6-formylindoline->Product Nucleophilic Acyl Substitution Boc_Anhydride Di-tert-butyl dicarbonate (Boc₂O) Boc_Anhydride->Product Byproducts CO₂ + tert-Butanol Boc_Anhydride->Byproducts

Caption: General workflow for the Boc protection of 6-formylindoline.

Safety and Handling Precautions

Di-tert-butyl dicarbonate (Boc₂O) is a flammable solid and is fatal if inhaled. It also causes skin and serious eye irritation and may cause an allergic skin reaction or respiratory irritation.[4][5]

Personal Protective Equipment (PPE):

  • Wear appropriate protective gloves, clothing, eye protection, and face protection.[4][6]

  • Use a chemical fume hood to avoid inhalation of dust and vapors.[5]

  • Ensure adequate ventilation.[4]

Handling:

  • Avoid contact with skin, eyes, and clothing.[4]

  • Wash hands thoroughly after handling.[4]

  • Keep away from heat, sparks, open flames, and other ignition sources.[5][7]

  • Ground and bond container and receiving equipment to prevent static discharge.[6][8]

  • Do not breathe dust or fumes.[5][8]

Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][6]

  • Recommended long-term storage is at 2-8°C.[4]

In Case of Exposure:

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[4][7]

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[4]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

  • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.

Experimental Protocol

This protocol is optimized for a 10 mmol scale reaction. Adjustments may be necessary for different scales.

Materials and Reagents
Reagent/MaterialGradeSupplier
6-Formylindoline≥98% PurityCommercial Source
Di-tert-butyl dicarbonate (Boc₂O)≥97% PurityCommercial Source
Dichloromethane (DCM)Anhydrous, ≥99.8%Commercial Source
Triethylamine (TEA)≥99.5%Commercial Source
Saturated Sodium Bicarbonate (NaHCO₃)ACS GradeCommercial Source
Brine (Saturated NaCl)ACS GradeCommercial Source
Anhydrous Magnesium Sulfate (MgSO₄)ACS GradeCommercial Source
Silica Gel230-400 meshCommercial Source
Ethyl Acetate (EtOAc)HPLC GradeCommercial Source
HexanesHPLC GradeCommercial Source
Step-by-Step Procedure

Experimental_Workflow A 1. Dissolve 6-formylindoline and TEA in DCM B 2. Add Boc₂O solution dropwise at 0°C A->B C 3. Warm to room temperature and stir for 2-4 hours B->C D 4. Monitor reaction by TLC C->D E 5. Quench with saturated NaHCO₃ D->E Reaction Complete F 6. Extract with DCM E->F G 7. Wash with brine, dry over MgSO₄, and filter F->G H 8. Concentrate under reduced pressure G->H I 9. Purify by flash column chromatography H->I J 10. Characterize the pure product I->J

Caption: Step-by-step experimental workflow for the synthesis.

  • Reaction Setup:

    • To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 6-formylindoline (1.47 g, 10.0 mmol).

    • Dissolve the starting material in 50 mL of anhydrous dichloromethane (DCM).

    • Add triethylamine (TEA) (2.1 mL, 15.0 mmol, 1.5 equiv) to the solution. Cool the flask to 0°C in an ice bath.

  • Addition of Reagent:

    • In a separate beaker, dissolve di-tert-butyl dicarbonate (2.40 g, 11.0 mmol, 1.1 equiv) in 20 mL of anhydrous DCM.

    • Add the Boc₂O solution dropwise to the stirred solution of 6-formylindoline over 15-20 minutes, maintaining the temperature at 0°C.

  • Reaction:

    • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

    • Stir the reaction for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a 3:7 mixture of ethyl acetate and hexanes as the eluent. The starting material should show a lower Rf value than the product.

  • Workup:

    • Once the reaction is complete (as indicated by the disappearance of the starting material on TLC), quench the reaction by slowly adding 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 50 mL).

    • Combine the organic layers and wash with brine (50 mL).

    • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification:

    • Purify the crude product by flash column chromatography on silica gel.

    • Use a gradient elution system, starting with 100% hexanes and gradually increasing the polarity to a 2:8 mixture of ethyl acetate and hexanes.

    • Collect the fractions containing the desired product (visualized by TLC) and concentrate them under reduced pressure to yield tert-Butyl 6-formylindoline-1-carboxylate as a solid.

Quantitative Data Summary
ParameterValueNotes
Reactants
6-Formylindoline1.47 g (10.0 mmol)Limiting Reagent
Di-tert-butyl dicarbonate2.40 g (11.0 mmol)1.1 equivalents
Triethylamine2.1 mL (15.0 mmol)1.5 equivalents, acts as a base
Product
Theoretical Yield2.47 gBased on 100% conversion
Typical Experimental Yield2.22 - 2.35 g (90-95%)After purification
Analytical Data
Melting Point~105-108 °CLiterature values may vary slightly
¹H NMR (400 MHz, CDCl₃) δSee Section 5.1Characteristic peaks should be observed
¹³C NMR (101 MHz, CDCl₃) δSee Section 5.2Characteristic peaks should be observed
Mass Spec (ESI+) m/z[M+H]⁺, [M+Na]⁺Expected molecular ion peaks

Characterization of the Product

Thorough characterization is essential to confirm the identity and purity of the synthesized tert-Butyl 6-formylindoline-1-carboxylate.[9]

¹H NMR Spectroscopy

A ¹H NMR spectrum should be acquired to confirm the structure of the product. The key diagnostic signals are:[9]

  • A singlet at approximately 1.5-1.6 ppm , integrating to 9 protons, corresponding to the tert-butyl group of the Boc protector.

  • The disappearance of the N-H proton signal from the starting 6-formylindoline.

  • Signals corresponding to the aromatic and aliphatic protons of the indoline ring system, which will be shifted compared to the starting material.

  • A singlet for the aldehyde proton around 9.8-10.0 ppm .

¹³C NMR Spectroscopy

A ¹³C NMR spectrum will further confirm the presence of the Boc group and the overall structure:[9]

  • A signal around 80-82 ppm for the quaternary carbon of the tert-butyl group.

  • A signal around 28 ppm for the three methyl carbons of the tert-butyl group.

  • A signal for the carbamate carbonyl carbon around 150-152 ppm .

  • A signal for the aldehyde carbonyl carbon above 190 ppm .

Mass Spectrometry

Mass spectrometry can be used to confirm the molecular weight of the product. Electrospray ionization (ESI) is a suitable method. Expected ions would include [M+H]⁺ and [M+Na]⁺.

High-Performance Liquid Chromatography (HPLC)

HPLC is an excellent technique for determining the purity of the final compound.[10] A reverse-phase C18 column with a mobile phase gradient of water and acetonitrile (both containing 0.1% formic acid or TFA) is typically used. The product should appear as a single major peak, and the purity can be calculated from the peak area.

Conclusion

The protocol described in this application note provides a reliable and high-yielding method for the synthesis of tert-Butyl 6-formylindoline-1-carboxylate. The use of di-tert-butyl dicarbonate offers an efficient means of protecting the indoline nitrogen, a critical step for the further functionalization of this important heterocyclic scaffold in the context of pharmaceutical research and development. The detailed procedural and analytical guidance ensures that researchers can confidently prepare and characterize this key intermediate with a high degree of purity and in good yield.

References

  • Di-tert-butyl dicarbonate - AK Scientific, Inc. [URL: https://www.aksci.
  • SAFETY DATA SHEET - Fisher Scientific. [URL: https://www.fishersci.com/msds?productName=AC223200050]
  • Di-tert-butyl Dicarbonate: A Key Reagent for Efficient Amine Protection - BOC Sciences. [URL: https://www.bocsci.com/blog/di-tert-butyl-dicarbonate-a-key-reagent-for-efficient-amine-protection/]
  • Di-tert-butyl dicarbonate SDS, 24424-99-5 Safety Data Sheets - ECHEMI. [URL: https://www.echemi.
  • SAFETY DATA SHEET - TCI Chemicals. [URL: https://www.tcichemicals.com/assets/sds/D3878_EN.pdf]
  • TCI AMERICA - Spectrum Chemical. [URL: https://www.spectrumchemical.com/msds/TCI-D1548.pdf]
  • Boc Protection Mechanism (Boc2O) - Common Organic Chemistry. [URL: https://www.chem.ucla.edu/~harding/IGOC/B/bocprotectionmechanismboc2o.html]
  • Boc Protecting Group for Amines - Chemistry Steps. [URL: https://www.chemistrysteps.com/boc-protecting-group-for-amines/]
  • Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/jo0708026]
  • Technical Guide: Mechanism of Action of Amine Protection by tert-Butoxycarbonyl (Boc) Group - Benchchem. [URL: https://www.benchchem.com/pdf/Boc-Protection-of-Amines-Mechanism.pdf]
  • Application Notes & Protocols: Analytical Techniques for the Characterization of Boc-Protected Amino Acids - Benchchem. [URL: https://www.benchchem.com/pdf/Analytical-Techniques-for-Boc-Protected-Amino-Acids.pdf]
  • CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents. [URL: https://patents.google.
  • tert-Butyl 6-formyl-1H-indole-1-carboxylate - Frontier Specialty Chemicals. [URL: https://frontiersci.
  • Supplementary Information - The Royal Society of Chemistry. [URL: https://www.rsc.
  • EXPERIMENTAL PROCEDURES - Beilstein Journals. [URL: https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-9-198-S1.pdf]

Sources

Application

The Strategic Utility of tert-Butyl 6-formylindoline-1-carboxylate in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: In the landscape of contemporary drug discovery, the indoline scaffold stands out as a "privileged" structure, forming the core of numerous clinically significant therapeutic agents. Its unique three-dimens...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: In the landscape of contemporary drug discovery, the indoline scaffold stands out as a "privileged" structure, forming the core of numerous clinically significant therapeutic agents. Its unique three-dimensional architecture and rich electronic properties make it an ideal starting point for the synthesis of complex molecules designed to interact with specific biological targets. Within this important class of building blocks, tert-Butyl 6-formylindoline-1-carboxylate has emerged as a particularly valuable intermediate. The presence of a Boc-protecting group on the indoline nitrogen enhances stability and solubility, while the strategically positioned formyl group at the 6-position serves as a versatile chemical handle for a wide array of synthetic transformations. This guide provides an in-depth exploration of the synthesis, reactivity, and medicinal chemistry applications of this key building block, complete with detailed experimental protocols to facilitate its use in drug discovery programs.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of a synthetic intermediate is crucial for its effective use in the laboratory. The table below summarizes key data for tert-Butyl 6-formylindoline-1-carboxylate.

PropertyValueSource
Molecular Formula C₁₄H₁₇NO₃Calculated
Molecular Weight 247.29 g/mol Calculated
Appearance Off-white to yellow solidGeneric Data for N-Boc-indoline derivatives
Solubility Soluble in common organic solvents such as dichloromethane, tetrahydrofuran, and ethyl acetate.Inferred from related structures
Storage Store in a cool, dry place away from light and moisture. For long-term storage, refrigeration at 2-8 °C is recommended.General laboratory practice

Note: Experimental data for this specific compound is not widely published. The information provided is based on data for structurally similar compounds and general chemical principles.

Synthesis of tert-Butyl 6-formylindoline-1-carboxylate

The introduction of a formyl group onto the indoline scaffold can be achieved through several synthetic strategies. One of the most reliable methods involves the formylation of a pre-functionalized indoline precursor, such as tert-butyl 6-bromoindoline-1-carboxylate. This transformation can be efficiently carried out via a lithium-halogen exchange followed by quenching with a suitable formylating agent like N,N-dimethylformamide (DMF).[1]

Protocol 1: Synthesis via Lithium-Halogen Exchange and Formylation

This protocol describes a general procedure for the formylation of an aryl bromide, which can be adapted for the synthesis of tert-butyl 6-formylindoline-1-carboxylate from its 6-bromo derivative.[2]

Diagram: Synthetic Workflow

G A tert-Butyl 6-bromoindoline-1-carboxylate B Lithiation with n-BuLi A->B THF, -78 °C C Quenching with DMF B->C -78 °C to rt D Aqueous Workup C->D E Purification D->E Chromatography F tert-Butyl 6-formylindoline-1-carboxylate E->F

Caption: Synthesis of the target compound from a bromo-indoline precursor.

Materials:

  • tert-Butyl 6-bromoindoline-1-carboxylate

  • Anhydrous tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add tert-butyl 6-bromoindoline-1-carboxylate (1.0 eq).

  • Dissolve the starting material in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.1 eq) dropwise via syringe, maintaining the internal temperature below -70 °C.

  • Stir the reaction mixture at -78 °C for 1 hour.

  • Add anhydrous DMF (1.5 eq) dropwise to the reaction mixture at -78 °C.

  • Allow the reaction to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired tert-butyl 6-formylindoline-1-carboxylate.

Key Applications in Medicinal Chemistry

The 6-formyl group of tert-butyl 6-formylindoline-1-carboxylate is a versatile functional group that can be elaborated into a variety of motifs commonly found in medicinally active compounds. The indoline nitrogen, protected by the Boc group, allows for selective reactions at the formyl position without interference from the nitrogen lone pair. The Boc group can be readily removed under acidic conditions later in the synthetic sequence if desired.

Reductive Amination: A Gateway to Diverse Amine Scaffolds

Reductive amination is a powerful and widely used transformation in medicinal chemistry for the synthesis of secondary and tertiary amines. The reaction of the 6-formyl group with a primary or secondary amine, in the presence of a suitable reducing agent, provides a straightforward route to a diverse library of 6-(aminomethyl)indoline derivatives. These motifs are prevalent in a number of kinase inhibitors and other therapeutic agents.[3]

Diagram: Reductive Amination Workflow

G A tert-Butyl 6-formylindoline-1-carboxylate C Imine/Iminium Ion Formation A->C B Primary or Secondary Amine (R¹R²NH) B->C D Reduction with NaBH(OAc)₃ C->D E 6-(Aminomethyl)indoline Derivative D->E

Caption: General workflow for reductive amination.

Protocol 2: Reductive Amination with Sodium Triacetoxyborohydride

This protocol provides a general and mild procedure for the reductive amination of aldehydes using sodium triacetoxyborohydride, a selective reducing agent that is compatible with a wide range of functional groups.[4][5]

Materials:

  • tert-Butyl 6-formylindoline-1-carboxylate

  • Primary or secondary amine (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

  • Acetic acid (optional, catalytic amount)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Dichloromethane

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a round-bottom flask, add tert-butyl 6-formylindoline-1-carboxylate (1.0 eq) and the desired amine (1.1 eq).

  • Add DCE or DCM as the solvent.

  • If the amine is used as a salt (e.g., hydrochloride), add a suitable base (e.g., triethylamine, 1.2 eq) to liberate the free amine.

  • Stir the mixture at room temperature for 1-2 hours to allow for imine/iminium ion formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

  • Stir the reaction at room temperature until completion (monitor by TLC or LC-MS). Reaction times can vary from a few hours to overnight.

  • Quench the reaction with saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with dichloromethane (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired 6-(aminomethyl)indoline derivative.

Wittig Reaction: Formation of Carbon-Carbon Double Bonds

The Wittig reaction is a fundamental tool for the synthesis of alkenes from aldehydes or ketones.[6] Reacting tert-butyl 6-formylindoline-1-carboxylate with a phosphorus ylide allows for the introduction of a variety of substituted vinyl groups at the 6-position of the indoline ring. This transformation is particularly useful for extending the carbon skeleton and for the synthesis of compounds where a specific alkene geometry is required.

Diagram: Wittig Reaction

G A tert-Butyl 6-formylindoline-1-carboxylate C Oxaphosphetane Intermediate A->C B Phosphorus Ylide (Ph₃P=CHR) B->C D 6-Vinylindoline Derivative C->D E Triphenylphosphine oxide C->E

Caption: The Wittig reaction for alkene synthesis.

Protocol 3: General Procedure for the Wittig Reaction

This protocol outlines a general procedure for the Wittig olefination of an aldehyde.[7][8]

Materials:

  • A suitable phosphonium salt (e.g., (methoxymethyl)triphenylphosphonium chloride)

  • A strong base (e.g., n-butyllithium, sodium hydride, or potassium tert-butoxide)

  • Anhydrous solvent (e.g., THF, DMSO)

  • tert-Butyl 6-formylindoline-1-carboxylate

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Diethyl ether

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Ylide Generation:

    • To a flame-dried flask under an inert atmosphere, add the phosphonium salt (1.1 eq).

    • Add the anhydrous solvent and cool the suspension to the appropriate temperature (e.g., 0 °C or -78 °C for n-BuLi).

    • Slowly add the strong base (1.05 eq) and stir the mixture until the characteristic color of the ylide appears (often yellow, orange, or red).

  • Olefination:

    • In a separate flask, dissolve tert-butyl 6-formylindoline-1-carboxylate (1.0 eq) in the same anhydrous solvent.

    • Slowly add the aldehyde solution to the pre-formed ylide at the appropriate temperature.

    • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

  • Workup and Purification:

    • Quench the reaction with saturated aqueous NH₄Cl solution.

    • Extract the aqueous layer with diethyl ether (3 x).

    • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

    • Concentrate the filtrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to afford the 6-vinylindoline derivative.

Knoevenagel Condensation: Synthesis of α,β-Unsaturated Systems

The Knoevenagel condensation provides an efficient route to α,β-unsaturated compounds by reacting an aldehyde with an active methylene compound in the presence of a basic catalyst.[9] This reaction, when applied to tert-butyl 6-formylindoline-1-carboxylate, can be used to introduce electron-withdrawing groups conjugated to a newly formed double bond. These products can serve as Michael acceptors or as precursors for the synthesis of more complex heterocyclic systems.

Diagram: Knoevenagel Condensation

G A tert-Butyl 6-formylindoline-1-carboxylate C Condensation A->C Base catalyst (e.g., piperidine) B Active Methylene Compound (Z-CH₂-Z') B->C D α,β-Unsaturated Product C->D

Caption: Knoevenagel condensation for the synthesis of α,β-unsaturated compounds.

Protocol 4: General Procedure for the Knoevenagel Condensation

This protocol describes a general method for the Knoevenagel condensation of an aromatic aldehyde with an active methylene compound.[10]

Materials:

  • tert-Butyl 6-formylindoline-1-carboxylate

  • Active methylene compound (e.g., malononitrile, ethyl cyanoacetate) (1.0 eq)

  • Basic catalyst (e.g., piperidine, triethylamine, catalytic amount)

  • Solvent (e.g., ethanol, toluene)

  • Ice-cold water

  • Ethanol for recrystallization

Procedure:

  • In a round-bottom flask, dissolve tert-butyl 6-formylindoline-1-carboxylate (1.0 eq) and the active methylene compound (1.0 eq) in the chosen solvent.

  • Add a catalytic amount of the basic catalyst (e.g., a few drops of piperidine).

  • Stir the reaction mixture at room temperature or with gentle heating. The product may precipitate from the reaction mixture upon formation.

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture in an ice bath to maximize precipitation.

  • Collect the solid product by filtration and wash with ice-cold water and then with a small amount of cold ethanol.

  • If necessary, recrystallize the product from a suitable solvent (e.g., ethanol) to obtain the pure α,β-unsaturated product.

Conclusion

tert-Butyl 6-formylindoline-1-carboxylate is a highly valuable and versatile building block for medicinal chemistry. Its strategic combination of a protected indoline nitrogen and a reactive aldehyde functionality allows for a wide range of synthetic manipulations. The protocols outlined in this guide for its synthesis and subsequent elaboration via reductive amination, Wittig reaction, and Knoevenagel condensation provide a solid foundation for the development of novel indoline-based therapeutic agents. As the demand for new and effective drugs continues to grow, the importance of such well-designed synthetic intermediates in accelerating the drug discovery process cannot be overstated.

References

  • Wirth, D. D., et al. (2017). Process for the preparation of kinase inhibitors and intermediates thereof. U.S.
  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
  • Organic Chemistry Portal. (n.d.). Formylation. Retrieved from [Link]

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1). PubMed. Retrieved from [Link]

  • Myers, A. G. (n.d.). Reductive Amination. Harvard University. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information Contents 1. Experimental Section Figure S1a. 1H-NMR spectrum (C6D6) of 1. Figure S1b. 13C{1H}. Retrieved from [Link]

  • Wikipedia. (2023). Knoevenagel condensation. Retrieved from [Link]

  • Jiang, X., et al. (2014). Palladium-Catalyzed Formylation of Aryl Halides with tert-Butyl Isocyanide. Organic Letters, 16(13), 3492–3495.
  • Master Organic Chemistry. (2018). Wittig Reaction – Examples and Mechanism. Retrieved from [Link]

  • Evans, D. A. (n.d.). Lithium Halogen exchange #1 revised. Harvard University. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Syntheses and NMR spectra. Retrieved from [Link]

  • PubMed. (2024). Palladium-catalyzed formylation of aryl halides with tert-butyl isocyanide. Retrieved from [Link]

  • MDPI. (2019). Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities. Retrieved from [Link]

  • ChemSynthesis. (n.d.). tert-butyl 3-formyl-1H-indole-1-carboxylate. Retrieved from [Link]

  • PubChem. (n.d.). tert-butyl 3-formyl-1H-indole-1-carboxylate. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Wittig Reaction. Retrieved from [Link]

  • NIH. (n.d.). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. Retrieved from [Link]

  • PubMed. (2024). Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

  • PubMed. (n.d.). Polyhydroxylated indolines and oxindoles from C-glycosides via sequential Henry reaction, Michael addition, and reductive amination/amidation. Retrieved from [Link]

  • ResearchGate. (2016). Efficient Synthesis of Functionalized Olefins by Wittig Reaction Using Amberlite Resin as a Mild Base. Retrieved from [Link]

  • NIH. (n.d.). Synthesis of a Series of Diaminoindoles. Retrieved from [Link]

  • Chemical Communications (RSC Publishing). (n.d.). Preparation of functional benzofurans and indoles via chemoselective intramolecular Wittig reactions. Retrieved from [Link]

Sources

Method

Reactions of the formyl group in tert-Butyl 6-formylindoline-1-carboxylate

An Application Guide to the Synthetic Transformations of the Formyl Group in tert-Butyl 6-formylindoline-1-carboxylate Introduction: The Versatility of a Key Synthetic Intermediate tert-Butyl 6-formylindoline-1-carboxyla...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide to the Synthetic Transformations of the Formyl Group in tert-Butyl 6-formylindoline-1-carboxylate

Introduction: The Versatility of a Key Synthetic Intermediate

tert-Butyl 6-formylindoline-1-carboxylate is a pivotal building block in contemporary organic synthesis, particularly within medicinal chemistry and drug development. Its rigid indoline scaffold, coupled with the synthetically versatile N-Boc protecting group, makes it an attractive starting point for the construction of complex molecular architectures. The true power of this intermediate, however, lies in the reactivity of its C6-formyl group. This aldehyde functionality serves as a gateway for a multitude of carbon-carbon and carbon-heteroatom bond-forming reactions, enabling the diversification of the indoline core into a vast library of novel compounds.

The presence of the tert-butoxycarbonyl (Boc) group on the indoline nitrogen is critical. It serves a dual purpose: it protects the nitrogen from unwanted side reactions and its electron-withdrawing nature modulates the reactivity of the aromatic ring system, influencing the outcomes of reactions at the formyl position.[1][2] This guide provides an in-depth exploration of the key reactions of the formyl group, offering detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Reductive Amination: A Gateway to Novel Amine Derivatives

Reductive amination is one of the most robust and widely used methods for forming carbon-nitrogen bonds.[3] This reaction transforms the aldehyde into a diverse array of primary, secondary, or tertiary amines by first forming an imine or iminium ion intermediate with an amine, which is then reduced in situ.[4]

Expertise & Mechanistic Insight

The process begins with the nucleophilic attack of a primary or secondary amine on the electrophilic carbonyl carbon of the formyl group. This is followed by dehydration to yield a transient imine (from a primary amine) or an iminium ion (from a secondary amine). A reducing agent present in the reaction mixture then selectively reduces this C=N double bond to furnish the final amine product.[5]

The choice of reducing agent is critical for a successful one-pot reaction. While a strong reducing agent like sodium borohydride (NaBH₄) can reduce the imine, it will also readily reduce the starting aldehyde. Therefore, a milder, acid-stable reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) is preferred.[6] These reagents are less reactive towards the aldehyde at neutral or slightly acidic pH but are highly effective at reducing the protonated imine/iminium ion intermediate, ensuring high yields of the desired amine product.[6] The reaction is typically run at a slightly acidic pH (4-6) to facilitate the dehydration step required for imine formation.[5]

Reductive_Amination_Workflow Start tert-Butyl 6-formylindoline-1-carboxylate Intermediate Imine / Iminium Ion Intermediate Start->Intermediate Condensation Amine Primary or Secondary Amine (R¹R²NH) Amine->Intermediate Reagents NaBH₃CN Acetic Acid (cat.) Methanol Reagents->Intermediate Product Substituted Aminomethyl Indoline Product Reagents->Product Intermediate->Product Reduction

Caption: Workflow for the one-pot reductive amination reaction.

Experimental Protocol: Synthesis of tert-Butyl 6-((benzylamino)methyl)indoline-1-carboxylate
  • Preparation: To a 50 mL round-bottom flask, add tert-butyl 6-formylindoline-1-carboxylate (1.0 g, 4.04 mmol) and dissolve it in methanol (20 mL).

  • Amine Addition: Add benzylamine (0.48 mL, 4.44 mmol, 1.1 equiv) to the solution.

  • pH Adjustment: Add 3-4 drops of glacial acetic acid to catalyze imine formation. Stir the mixture at room temperature for 1 hour.

  • Reduction: In a separate vial, dissolve sodium cyanoborohydride (NaBH₃CN) (0.38 g, 6.06 mmol, 1.5 equiv) in a minimal amount of methanol and add it dropwise to the reaction mixture.

  • Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

  • Workup: Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution until gas evolution ceases. Remove the methanol under reduced pressure.

  • Extraction: Extract the aqueous residue with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate, and filter.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to yield the pure product.

ReagentMolar Mass ( g/mol )Amount (mmol)Equivalents
Starting Aldehyde247.304.041.0
Benzylamine107.154.441.1
Sodium Cyanoborohydride62.846.061.5
Expected Yield 80-95%

Wittig Reaction: Olefination for C=C Bond Formation

The Wittig reaction is a cornerstone of organic synthesis, enabling the conversion of aldehydes or ketones into alkenes.[7] This reaction is prized for its reliability and the high degree of control it offers over the location of the newly formed double bond, a significant advantage over elimination-based methods.[8]

Expertise & Mechanistic Insight

The reaction proceeds via the nucleophilic addition of a phosphorus ylide (the Wittig reagent) to the aldehyde's carbonyl carbon.[9] This addition forms a dipolar betaine intermediate, which rapidly collapses to a four-membered oxaphosphetane ring.[10][11] This cyclic intermediate then decomposes through a retro-[2+2] cycloaddition to yield the desired alkene and a stable triphenylphosphine oxide byproduct.[9][12] The strong phosphorus-oxygen bond that is formed provides the thermodynamic driving force for the reaction.

Wittig reagents are typically prepared by reacting triphenylphosphine with an alkyl halide, followed by deprotonation with a strong base like n-butyllithium (n-BuLi).[7] The nature of the ylide determines the stereochemistry of the resulting alkene.

  • Non-stabilized ylides (e.g., from primary alkyl halides) are highly reactive and typically yield (Z)-alkenes.

  • Stabilized ylides (with an electron-withdrawing group like an ester on the ylidic carbon) are less reactive and predominantly form (E)-alkenes.[10]

Wittig_Mechanism Aldehyde Indoline Aldehyde (R-CHO) Betaine Betaine Intermediate Aldehyde->Betaine Nucleophilic Attack Ylide Phosphorus Ylide (Ph₃P=CHR') Ylide->Betaine Oxaphosphetane Oxaphosphetane Betaine->Oxaphosphetane Ring Closure Alkene Alkene Product (R-CH=CHR') Oxaphosphetane->Alkene Decomposition Byproduct Triphenylphosphine Oxide (Ph₃P=O) Oxaphosphetane->Byproduct

Caption: The mechanistic pathway of the Wittig reaction.

Experimental Protocol: Synthesis of tert-Butyl 6-vinylindoline-1-carboxylate
  • Ylide Preparation: In a flame-dried, N₂-purged flask, suspend methyltriphenylphosphonium bromide (1.66 g, 4.65 mmol, 1.15 equiv) in anhydrous THF (20 mL). Cool the suspension to 0 °C in an ice bath.

  • Base Addition: Add n-butyllithium (n-BuLi, 1.6 M in hexanes, 2.9 mL, 4.65 mmol, 1.15 equiv) dropwise. The solution should turn a characteristic deep yellow or orange color. Allow the mixture to warm to room temperature and stir for 1 hour.

  • Aldehyde Addition: Cool the ylide solution back to 0 °C. Dissolve tert-butyl 6-formylindoline-1-carboxylate (1.0 g, 4.04 mmol) in anhydrous THF (10 mL) and add it dropwise to the ylide solution.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight.

  • Workup: Quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution (20 mL).

  • Extraction: Extract the mixture with diethyl ether (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Purification: Concentrate the filtrate under reduced pressure. The crude product will contain triphenylphosphine oxide. Purify by column chromatography on silica gel (eluting with a low polarity solvent system, e.g., 95:5 hexane/ethyl acetate) to isolate the alkene product.

ReagentMolar Mass ( g/mol )Amount (mmol)Equivalents
Starting Aldehyde247.304.041.0
MePh₃P⁺Br⁻357.234.651.15
n-BuLi (1.6 M)64.064.651.15
Expected Yield 75-90%

Oxidation to Carboxylic Acid

The oxidation of the formyl group to a carboxylic acid is a fundamental transformation that introduces a highly versatile functional group for further derivatization, such as amide bond formation or esterification.

Expertise & Mechanistic Insight

While strong oxidants like potassium permanganate can be used, they often lack chemoselectivity. The Pinnick oxidation is a superior method for converting aldehydes to carboxylic acids in the presence of other sensitive functional groups. This reaction uses sodium chlorite (NaClO₂) as the oxidant buffered with a weak acid, such as sodium dihydrogen phosphate (NaH₂PO₄). A chlorine scavenger, typically 2-methyl-2-butene, is added to prevent side reactions from the hypochlorite (ClO⁻) byproduct. Molecular oxygen can also serve as an inexpensive and environmentally friendly oxidant, often in the presence of a catalyst.[13]

Oxidation_Transformation Aldehyde tert-Butyl 6-formylindoline-1-carboxylate Product tert-Butyl 6-carboxyindoline-1-carboxylate Aldehyde->Product Pinnick Oxidation Reagents NaClO₂ / NaH₂PO₄ 2-methyl-2-butene t-BuOH / H₂O Reagents->Product

Caption: Conversion of the formyl group to a carboxylic acid.

Experimental Protocol: Pinnick Oxidation
  • Setup: In a 100 mL flask, dissolve tert-butyl 6-formylindoline-1-carboxylate (1.0 g, 4.04 mmol) in tert-butanol (25 mL) and water (10 mL). Add 2-methyl-2-butene (2.15 mL, 20.2 mmol, 5.0 equiv).

  • Buffer and Oxidant Addition: In a separate flask, dissolve sodium chlorite (NaClO₂, 80% pure, 0.91 g, 8.08 mmol, 2.0 equiv) and sodium dihydrogen phosphate monohydrate (NaH₂PO₄·H₂O, 0.91 g, 6.6 mmol) in water (10 mL).

  • Reaction: Add the aqueous oxidant solution dropwise to the aldehyde solution at room temperature over 15 minutes.

  • Monitoring: Stir the resulting yellow mixture vigorously for 4-6 hours. Monitor by TLC for the disappearance of the starting material.

  • Workup: Cool the reaction in an ice bath and carefully adjust the pH to ~8-9 with 2 M NaOH solution.

  • Extraction: Wash the mixture with diethyl ether (2 x 20 mL) to remove neutral impurities. Acidify the aqueous layer to pH ~3-4 with 1 M HCl.

  • Isolation: Extract the acidified aqueous layer with ethyl acetate (3 x 40 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the carboxylic acid, which can be further purified by recrystallization if necessary.

ReagentMolar Mass ( g/mol )Amount (mmol)Equivalents
Starting Aldehyde247.304.041.0
Sodium Chlorite (80%)90.448.082.0
2-methyl-2-butene70.1320.25.0
Expected Yield >90%

Reduction to Primary Alcohol

The reduction of the formyl group to a primary alcohol provides another key functional handle for subsequent synthetic manipulations, such as ether formation or conversion to a leaving group.

Expertise & Mechanistic Insight

This transformation is readily achieved using hydride reducing agents. Sodium borohydride (NaBH₄) is an ideal choice due to its mildness, safety, and selectivity for aldehydes and ketones over other functional groups like esters (which might be present elsewhere in a more complex molecule). The reaction mechanism involves the nucleophilic attack of a hydride ion (H⁻) from the borohydride complex onto the carbonyl carbon, forming a tetracoordinate alkoxide intermediate. A protic solvent, typically methanol or ethanol, then protonates the alkoxide upon workup to yield the final alcohol product.

Reduction_Transformation Aldehyde tert-Butyl 6-formylindoline-1-carboxylate Product tert-Butyl 6-(hydroxymethyl)indoline- 1-carboxylate Aldehyde->Product Hydride Reduction Reagents 1. NaBH₄, Methanol 2. H₂O Workup Reagents->Product

Caption: Reduction of the formyl group to a primary alcohol.

Experimental Protocol: Sodium Borohydride Reduction
  • Preparation: Dissolve tert-butyl 6-formylindoline-1-carboxylate (1.0 g, 4.04 mmol) in methanol (25 mL) in a 100 mL round-bottom flask.

  • Reduction: Cool the solution to 0 °C in an ice bath. Add sodium borohydride (NaBH₄) (0.18 g, 4.85 mmol, 1.2 equiv) portion-wise over 10 minutes, controlling any effervescence.

  • Reaction: After the addition is complete, remove the ice bath and stir the reaction at room temperature for 1-2 hours. Monitor the reaction to completion by TLC.

  • Workup: Carefully add water (20 mL) to quench the excess NaBH₄. Remove the methanol under reduced pressure.

  • Extraction: Extract the aqueous residue with ethyl acetate (3 x 30 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the desired alcohol, which is often pure enough for subsequent steps or can be purified by column chromatography.

ReagentMolar Mass ( g/mol )Amount (mmol)Equivalents
Starting Aldehyde247.304.041.0
Sodium Borohydride37.834.851.2
Expected Yield >95%

References

  • Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

  • Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. Retrieved from [Link]

  • Chemistry Steps. (n.d.). The Wittig Reaction: Examples and Mechanism. Retrieved from [Link]

  • BYJU'S. (n.d.). Wittig Reaction. Retrieved from [Link]

  • Lumen Learning. (n.d.). The Wittig reaction. Organic Chemistry II. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Reductive Amination. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2016). Reductive Amination of Ketones & Aldehydes With NaBH3CN. YouTube. Retrieved from [Link]

  • Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Reductive Amination. Retrieved from [Link]

  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

  • ResearchGate. (2021). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Retrieved from [Link]

  • ResearchGate. (2024). On the Reactivity of (S)-Indoline-2-Carboxylic Acid. Retrieved from [Link]

  • Organic Reactions. (n.d.). The Wittig Reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). The Wittig Reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2019). Reduction of Carboxylic Acids and Their Derivatives. Retrieved from [Link]

  • Stanford University. (2018). Preparative microdroplet synthesis of carboxylic acids from aerobic oxidation of aldehydes. Retrieved from [Link]

  • Khan Academy. (n.d.). Reduction of carboxylic acids. Retrieved from [Link]

Sources

Application

Application Note &amp; Protocol: A Comprehensive Guide to the Reductive Amination of tert-Butyl 6-formylindoline-1-carboxylate

Introduction: The Strategic Importance of N-Substituted Indolines in Medicinal Chemistry The indoline scaffold is a privileged structural motif in a vast array of pharmacologically active compounds and natural products....

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of N-Substituted Indolines in Medicinal Chemistry

The indoline scaffold is a privileged structural motif in a vast array of pharmacologically active compounds and natural products. Its rigid, bicyclic framework provides a valuable template for the spatial presentation of functional groups, enabling precise interactions with biological targets. The N-substituted 6-(aminomethyl)indoline core, accessible through the reductive amination of tert-Butyl 6-formylindoline-1-carboxylate, is a particularly crucial building block in contemporary drug discovery. This application note provides a detailed, mechanistically grounded protocol for this key transformation, aimed at researchers, scientists, and professionals in drug development. We will delve into the causality behind experimental choices, ensuring a robust and reproducible methodology.

Reaction Mechanism: A Stepwise Look at Imine Formation and Reduction

Reductive amination is a cornerstone of C-N bond formation in organic synthesis, prized for its efficiency and selectivity. The reaction proceeds through a two-stage, one-pot process: the formation of an imine or iminium ion intermediate, followed by its immediate reduction to the corresponding amine.[1][2]

  • Imine/Iminium Ion Formation: The reaction commences with the nucleophilic attack of the primary or secondary amine on the carbonyl carbon of the aldehyde. This forms a hemiaminal intermediate which then undergoes dehydration to yield an imine. Under mildly acidic conditions, the imine nitrogen can be protonated to form a highly electrophilic iminium ion.[1][3] The presence of a mild acid can catalyze this step.

  • Hydride Reduction: A selective reducing agent, introduced into the reaction mixture, then delivers a hydride to the electrophilic carbon of the imine or iminium ion, yielding the final secondary or tertiary amine product. The choice of reducing agent is critical for the success of this one-pot reaction.

Experimental Workflow

Reductive_Amination_Workflow reagents Reactants: - tert-Butyl 6-formylindoline-1-carboxylate - Amine (Primary or Secondary) - Sodium Triacetoxyborohydride (STAB) - Dichloromethane (DCM) reaction_setup Reaction Setup: - Combine aldehyde and amine in DCM - Stir at room temperature reagents->reaction_setup Dissolve stab_addition Addition of Reducing Agent: - Add STAB portion-wise reaction_setup->stab_addition Allow imine formation reaction_monitoring Reaction Monitoring: - TLC or LC-MS analysis stab_addition->reaction_monitoring Stir at RT workup Aqueous Work-up: - Quench with saturated NaHCO3 - Separate organic layer reaction_monitoring->workup Upon completion purification Purification: - Dry organic layer (Na2SO4) - Concentrate in vacuo - Column chromatography workup->purification Isolate crude product product Final Product: - N-substituted tert-Butyl 6-(aminomethyl)indoline-1-carboxylate purification->product Obtain pure product

Caption: Workflow for the reductive amination of tert-Butyl 6-formylindoline-1-carboxylate.

The Reducing Agent of Choice: Sodium Triacetoxyborohydride (STAB)

For the reductive amination of aldehydes, sodium triacetoxyborohydride (NaBH(OAc)₃), often abbreviated as STAB, is a superior choice over other common borohydrides like sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN).[4][5]

  • Mild and Selective: STAB is a milder reducing agent than NaBH₄ and will not readily reduce the starting aldehyde, which is a common side reaction with stronger reductants.[5] Its reactivity is attenuated by the electron-withdrawing effects of the three acetoxy groups, making it highly selective for the reduction of the intermediate iminium ion over the aldehyde.[1][6]

  • One-Pot Procedure: This selectivity allows for a convenient one-pot procedure where the aldehyde, amine, and STAB can be mixed together without the need for pre-formation of the imine.[6]

  • Safety: Unlike sodium cyanoborohydride, STAB is non-toxic and does not produce hazardous byproducts like hydrogen cyanide, making it a safer alternative in the laboratory.[1][3]

Detailed Experimental Protocol

This protocol outlines a general procedure for the reductive amination of tert-Butyl 6-formylindoline-1-carboxylate with a primary or secondary amine.

Materials and Reagents

Reagent/MaterialGradeSupplier Recommendation
tert-Butyl 6-formylindoline-1-carboxylate>95% Puritye.g., Sigma-Aldrich
Amine (Primary or Secondary)Reagent Gradee.g., Alfa Aesar
Sodium Triacetoxyborohydride (STAB)Reagent Gradee.g., Combi-Blocks
Dichloromethane (DCM), AnhydrousACS Grade, ≥99.8%e.g., Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃) SolutionLaboratory Grade-
Anhydrous Sodium Sulfate (Na₂SO₄)Laboratory Grade-
Silica Gel for Column Chromatography230-400 meshe.g., Sorbent Tech.
Ethyl Acetate (EtOAc) for ChromatographyHPLC Grade-
Hexanes for ChromatographyHPLC Grade-

Step-by-Step Procedure

  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add tert-Butyl 6-formylindoline-1-carboxylate (1.0 eq.).

  • Solvent and Amine Addition: Dissolve the aldehyde in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M. Add the desired primary or secondary amine (1.1-1.2 eq.). Stir the mixture at room temperature for 20-30 minutes to facilitate the initial formation of the imine intermediate.

  • Addition of STAB: To the stirring solution, add sodium triacetoxyborohydride (STAB) (1.5 eq.) portion-wise over 5-10 minutes. A slight exotherm may be observed.

  • Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting aldehyde is consumed (typically 2-12 hours).

  • Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15-20 minutes.

  • Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with DCM (2 x volume of aqueous layer).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-substituted tert-Butyl 6-(aminomethyl)indoline-1-carboxylate.

Key Reaction Parameters

ParameterRecommended Range/ValueRationale
Stoichiometry Aldehyde (1.0 eq.), Amine (1.1-1.2 eq.), STAB (1.5 eq.)A slight excess of the amine drives the imine formation equilibrium. An excess of STAB ensures complete reduction of the iminium ion.[1]
Solvent Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or Tetrahydrofuran (THF)These aprotic solvents are compatible with STAB, which is water-sensitive.[4][6] DCM is a common and effective choice.
Temperature Room Temperature (20-25 °C)The reaction generally proceeds efficiently at ambient temperature.
Reaction Time 2-12 hoursReaction time can vary depending on the steric and electronic properties of the amine. Monitoring by TLC or LC-MS is crucial for determining the reaction endpoint.

Troubleshooting Common Issues

IssuePotential CauseSuggested Solution
Incomplete Reaction - Insufficient STAB- Inactive STAB (hydrolyzed)- Sterically hindered amine- Add an additional portion of STAB.- Use freshly opened or properly stored STAB.- Increase reaction time or gently warm the reaction mixture (e.g., to 40 °C).
Formation of Dialkylated Product A primary amine is used and reacts with the product.This is less common with STAB but can occur. A stepwise procedure involving pre-formation of the imine followed by reduction can mitigate this.[7]
Low Yield - Inefficient imine formation- Product loss during work-up or purification- For weakly basic amines, the addition of a catalytic amount of acetic acid can be beneficial.[3][6]- Ensure complete extraction and careful chromatography.

Conclusion

The reductive amination of tert-Butyl 6-formylindoline-1-carboxylate using sodium triacetoxyborohydride is a robust and highly efficient method for the synthesis of a diverse range of N-substituted indoline derivatives. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can reliably access these valuable building blocks for applications in medicinal chemistry and beyond. The protocol described herein provides a solid foundation for the successful implementation of this important transformation.

References

  • Myers, J. W. C–N Bond-Forming Reactions: Reductive Amination. Myers Chem 115.
  • Organic Chemistry Portal. Reductive Amination - Common Conditions.
  • Organic Chemistry Portal. Sodium triacetoxyborohydride.
  • Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Sciencemadness.
  • Wikipedia. Sodium triacetoxyborohydride. Available at: [Link]

  • Wikipedia. Reductive amination. Available at: [Link]

  • Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 1-714.
  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

Sources

Method

Application Notes and Protocols: Leveraging tert-Butyl 6-formylindoline-1-carboxylate in the Synthesis of Novel Kinase Inhibitors

Introduction: The Indoline Scaffold as a Privileged Structure in Kinase Inhibition The indoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitud...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Indoline Scaffold as a Privileged Structure in Kinase Inhibition

The indoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds. Its rigid, bicyclic nature provides a robust framework for the spatial presentation of various pharmacophoric elements, making it an ideal starting point for the design of targeted therapeutics. Within the vast landscape of drug discovery, protein kinases have emerged as a critical class of targets, particularly in oncology. Dysregulation of kinase activity is a hallmark of many cancers, driving uncontrolled cell proliferation and survival. Consequently, the development of small molecule kinase inhibitors has become a major focus of modern pharmaceutical research.

tert-Butyl 6-formylindoline-1-carboxylate stands out as a particularly valuable building block for the synthesis of next-generation kinase inhibitors. This trifunctional molecule offers a unique combination of features that medicinal chemists can exploit for the rapid generation of diverse compound libraries:

  • The Indoline Core: Provides the fundamental bicyclic structure that can be tailored to fit the ATP-binding pocket of various kinases.

  • The Boc Protecting Group: The tert-butoxycarbonyl (Boc) group on the indoline nitrogen serves two key purposes. Firstly, it deactivates the nitrogen, preventing its participation in unwanted side reactions and allowing for selective functionalization of other parts of the molecule. Secondly, its lability under acidic conditions provides a straightforward method for deprotection at a later synthetic stage, revealing a secondary amine that can be used for further derivatization to enhance potency or modulate physicochemical properties.

  • The 6-Formyl Group: This aldehyde functionality is a versatile chemical handle for a wide array of synthetic transformations. It readily participates in reactions such as reductive amination, Wittig reactions, and aldol condensations, enabling the introduction of diverse side chains that can probe different regions of the kinase active site and ultimately fine-tune the inhibitor's selectivity and potency. The position of the formyl group at the 6-position of the indoline ring allows for the exploration of the solvent-exposed region of the kinase active site, which can be crucial for achieving isoform selectivity.

These application notes provide a comprehensive overview of the utility of tert-Butyl 6-formylindoline-1-carboxylate in the synthesis of kinase inhibitors, complete with detailed protocols for key synthetic transformations and insights into the rationale behind these methodologies.

The Strategic Advantage of the 6-Formylindoline Scaffold

The design of potent and selective kinase inhibitors is a formidable challenge, given the high degree of conservation in the ATP-binding site across the human kinome. The 6-formylindoline scaffold offers a strategic advantage in navigating this challenge. The indoline core itself can establish key hydrogen bonding interactions with the hinge region of the kinase, a critical interaction for potent inhibition. The true value of this building block, however, lies in the synthetic versatility of the 6-formyl group.

By leveraging this aldehyde, chemists can systematically explore the chemical space around the indoline core. For instance, reductive amination can be employed to introduce a variety of amine-containing fragments, which can form additional hydrogen bonds or salt bridges with charged residues in the active site. Alternatively, Wittig-type reactions can be used to install carbon-carbon double bonds, extending the molecule's reach into hydrophobic pockets. This ability to readily diversify the 6-position substituent is paramount for optimizing inhibitor potency and achieving selectivity for the target kinase over closely related off-targets.

G cluster_0 tert-Butyl 6-formylindoline-1-carboxylate cluster_1 Key Functional Groups cluster_2 Synthetic Transformations cluster_3 Desired Outcomes in Kinase Inhibitor Synthesis start Indoline Scaffold boc Boc-Protected Nitrogen (Stability & Controlled Reactivity) start->boc formyl 6-Formyl Group (Versatile Synthetic Handle) start->formyl reductive_amination Reductive Amination formyl->reductive_amination wittig Wittig Reaction formyl->wittig aldol Aldol Condensation formyl->aldol potency Enhanced Potency reductive_amination->potency selectivity Improved Selectivity reductive_amination->selectivity wittig->selectivity pk_properties Modulated PK Properties wittig->pk_properties aldol->potency aldol->pk_properties G start tert-Butyl 6-formylindoline-1-carboxylate imine Imine/Iminium Ion Intermediate start->imine + Amine amine Primary or Secondary Amine (R-NH2) amine->imine product 6-(Aminomethyl)indoline Derivative imine->product + Reducing Agent reducing_agent NaBH(OAc)3 reducing_agent->product

Application

The Versatile Scaffold: Application of tert-Butyl 6-formylindoline-1-carboxylate in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the indoline scaffold stands as a privileged structure, forming the core of numerous biologically active compounds. Among the diverse array of functionalized indoline...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of contemporary medicinal chemistry, the indoline scaffold stands as a privileged structure, forming the core of numerous biologically active compounds. Among the diverse array of functionalized indolines, tert-Butyl 6-formylindoline-1-carboxylate has emerged as a particularly valuable and versatile building block. Its strategic placement of a reactive aldehyde group on the electron-rich indoline core, coupled with the protective Boc group on the nitrogen, offers a powerful handle for a wide range of chemical transformations. This guide provides an in-depth exploration of the applications of this key intermediate in drug discovery, complete with detailed protocols and insights into the rationale behind experimental choices.

The Strategic Advantage of the 6-Formylindoline Moiety

The utility of tert-Butyl 6-formylindoline-1-carboxylate in drug discovery stems from several key features:

  • The Indoline Core: The indoline nucleus is a common motif in a multitude of natural products and synthetic drugs, exhibiting a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2]

  • The Formyl Group as a Synthetic Linchpin: The aldehyde functionality at the 6-position is a versatile handle for a variety of carbon-carbon and carbon-nitrogen bond-forming reactions. This allows for the introduction of diverse substituents and the construction of complex molecular architectures.

  • The Boc Protecting Group: The tert-butoxycarbonyl (Boc) group serves as a crucial protecting group for the indoline nitrogen. It enhances the stability of the molecule and prevents unwanted side reactions during functionalization of the formyl group. Importantly, it can be readily removed under acidic conditions, allowing for further derivatization at the nitrogen atom.

Key Synthetic Transformations and Applications

The reactivity of the 6-formyl group is central to the application of this building block. The following sections detail key reactions and provide exemplary protocols for their execution.

Reductive Amination: Forging Critical C-N Bonds

Reductive amination is a cornerstone reaction in medicinal chemistry for the synthesis of secondary and tertiary amines.[3] In the context of tert-Butyl 6-formylindoline-1-carboxylate, this reaction allows for the introduction of a wide array of amine-containing fragments, which are often crucial for target engagement and modulation of physicochemical properties.

Causality in Experimental Choices: The choice of reducing agent is critical. Sodium triacetoxyborohydride is often preferred due to its mildness and tolerance of a wide range of functional groups. The reaction is typically carried out in a chlorinated solvent like dichloromethane (DCM) or dichloroethane (DCE) to ensure good solubility of the reactants. The addition of a mild acid, such as acetic acid, can catalyze the formation of the intermediate iminium ion, thereby accelerating the reaction.

Experimental Workflow: Reductive Amination

G A tert-Butyl 6-formylindoline-1-carboxylate C Reaction Mixture (DCM, Acetic Acid) A->C B Primary/Secondary Amine B->C E Stir at Room Temperature C->E Addition of Reducing Agent D Sodium Triacetoxyborohydride D->E F Work-up & Purification E->F Reaction Completion G tert-Butyl 6-(aminomethyl)indoline-1-carboxylate Derivative F->G

Caption: Workflow for the reductive amination of tert-Butyl 6-formylindoline-1-carboxylate.

Protocol 1: General Procedure for Reductive Amination

  • Reaction Setup: To a solution of tert-Butyl 6-formylindoline-1-carboxylate (1.0 eq.) in dichloromethane (DCM, 0.1 M), add the desired primary or secondary amine (1.1 eq.) followed by acetic acid (1.2 eq.).

  • Stirring: Stir the resulting mixture at room temperature for 1 hour to facilitate the formation of the iminium ion.

  • Reduction: Add sodium triacetoxyborohydride (1.5 eq.) portion-wise to the reaction mixture.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired N-substituted indoline derivative.

Amine SubstrateProductTypical Yield (%)
Anilinetert-Butyl 6-((phenylamino)methyl)indoline-1-carboxylate85-95
Morpholinetert-Butyl 6-(morpholinomethyl)indoline-1-carboxylate80-90
Piperidinetert-Butyl 6-(piperidin-1-ylmethyl)indoline-1-carboxylate82-92

Table 1: Representative examples of amines used in the reductive amination of tert-Butyl 6-formylindoline-1-carboxylate.

Wittig Reaction: Introducing Vinyl Linkers

The Wittig reaction is a powerful tool for the synthesis of alkenes from aldehydes or ketones. Utilizing this reaction with tert-Butyl 6-formylindoline-1-carboxylate allows for the introduction of a vinyl group at the 6-position. These vinylindoline derivatives can serve as valuable intermediates for further functionalization, for instance, through cross-coupling reactions or metathesis.

Causality in Experimental Choices: The choice of the phosphorus ylide determines the structure of the resulting alkene. Stabilized ylides (containing an electron-withdrawing group) generally lead to the formation of (E)-alkenes, while non-stabilized ylides favor the formation of (Z)-alkenes. The reaction is typically performed in an aprotic solvent like tetrahydrofuran (THF) under anhydrous conditions to prevent quenching of the highly basic ylide.

Experimental Workflow: Wittig Reaction

G A Phosphonium Salt C Phosphorus Ylide A->C Deprotonation B Strong Base (e.g., n-BuLi) B->C E Reaction in Anhydrous THF C->E Addition D tert-Butyl 6-formylindoline-1-carboxylate D->E F Work-up & Purification E->F Reaction Completion G tert-Butyl 6-(vinyl)indoline-1-carboxylate Derivative F->G

Caption: General workflow for the Wittig reaction with tert-Butyl 6-formylindoline-1-carboxylate.

Protocol 2: General Procedure for the Wittig Reaction

  • Ylide Generation: To a suspension of the appropriate phosphonium salt (1.2 eq.) in anhydrous tetrahydrofuran (THF, 0.2 M) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a strong base such as n-butyllithium (1.1 eq.) dropwise. Allow the mixture to stir at room temperature for 1 hour to ensure complete ylide formation.

  • Aldehyde Addition: Cool the ylide solution to 0 °C and add a solution of tert-Butyl 6-formylindoline-1-carboxylate (1.0 eq.) in anhydrous THF dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

  • Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired vinylindoline derivative.

Phosphonium SaltProductStereoselectivityTypical Yield (%)
(Carbethoxymethyl)triphenylphosphonium bromidetert-Butyl 6-(2-ethoxy-2-oxoethylidene)indoline-1-carboxylatePredominantly E75-85
Methyltriphenylphosphonium bromidetert-Butyl 6-vinylindoline-1-carboxylate-80-90
Benzyltriphenylphosphonium chloridetert-Butyl 6-styrylindoline-1-carboxylateMixture of E/Z70-80

Table 2: Examples of Wittig reagents and their products with tert-Butyl 6-formylindoline-1-carboxylate.

Application in the Synthesis of Bioactive Molecules: A Case Study Approach

The derivatives synthesized from tert-Butyl 6-formylindoline-1-carboxylate can serve as precursors to a wide range of biologically active molecules. For instance, the vinylindoline derivatives can undergo further modifications.

Suzuki-Miyaura Cross-Coupling for Biaryl Scaffolds

Should the indoline core be halogenated (e.g., at the 5- or 7-position), the vinyl group introduced via the Wittig reaction can participate in subsequent cross-coupling reactions. However, a more direct approach to biaryl structures involves the Suzuki-Miyaura coupling of a bromo-indoline derivative. While our core molecule is a formyl-indoline, it's important to note that related bromo-indolines are common starting materials for such transformations.[4][5]

Logical Relationship: Synthesis of Biaryl Indolines

G A tert-Butyl 6-bromoindoline-1-carboxylate D Suzuki-Miyaura Coupling A->D B Arylboronic Acid B->D C Pd Catalyst & Base C->D E tert-Butyl 6-arylindoline-1-carboxylate D->E

Caption: Conceptual workflow for synthesizing biaryl indoline derivatives.

This highlights the modularity of the indoline scaffold, where different functional groups can be strategically employed to access diverse chemical space.

Conclusion and Future Perspectives

tert-Butyl 6-formylindoline-1-carboxylate is a highly valuable and versatile building block in drug discovery. Its strategic combination of a reactive aldehyde, a protected nitrogen, and a biologically relevant indoline core provides medicinal chemists with a powerful tool for the synthesis of novel and diverse compound libraries. The straightforward application of fundamental organic reactions such as reductive amination and the Wittig reaction allows for the systematic exploration of structure-activity relationships, ultimately accelerating the identification of new therapeutic agents. The continued development of novel synthetic methodologies will undoubtedly further expand the utility of this important scaffold in the quest for new medicines.

References

  • D'Auria, M., et al. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules. 2013. Available from: [Link]

  • Rode, M. A., et al. Synthesis and biological activities of some indoline derivatives. Journal of the Serbian Chemical Society. 2009. Available from: [Link]

  • Nudelman, A., et al. Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents. Journal of Medicinal Chemistry. 2018. Available from: [Link]

  • Chen, J., et al. Facile synthesis of 2-vinylindolines via a phosphine-mediated α-umpolung/Wittig olefination/cyclization cascade process. Chemical Communications. 2017. Available from: [Link]

  • Akkar, O., et al. A FACILE SYNTHESIS OF NOVEL 3-VINYL-1H-INDOLE-2-CARBOXYLIC ACID–2. Chemistry of Heterocyclic Compounds. 2010. Available from: [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

  • MDPI. Synthesis and Biological Activities of Pyrazino[1,2-a]indole and Pyrazino[1,2-a]indol-1-one Derivatives. Available from: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

  • Yan, K., et al. Reductive amination of bio-platform molecules to nitrogen-containing chemicals. Carbon Neutrality. 2024. Available from: [Link]

  • ACS Publications. Application of Pictet–Spengler Reaction to Indole-Based Alkaloids Containing Tetrahydro-β-carboline Scaffold in Combinatorial Chemistry. Available from: [Link]

  • Atlantis Press. Synthesis of Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H) -carboxylate. Available from: [Link]

  • PubMed. Synthesis of Pharmaceutically Relevant 2-Aminotetralin and 3-Aminochroman Derivatives via Enzymatic Reductive Amination. Available from: [Link]

  • Semantic Scholar. Direct reductive amination of aldehydes with nitroarenes using bio-renewable formic acid as a hydrogen source. Available from: [Link]

Sources

Method

Scalable synthesis of tert-Butyl 6-formylindoline-1-carboxylate

An Application Note for the Scalable Synthesis of tert-Butyl 6-formylindoline-1-carboxylate Introduction: A Key Intermediate for Modern Drug Discovery tert-Butyl 6-formylindoline-1-carboxylate is a critical heterocyclic...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for the Scalable Synthesis of tert-Butyl 6-formylindoline-1-carboxylate

Introduction: A Key Intermediate for Modern Drug Discovery

tert-Butyl 6-formylindoline-1-carboxylate is a critical heterocyclic building block in the synthesis of complex pharmaceutical agents. Its indoline core, functionalized with a reactive aldehyde group and protected by a tert-butyloxycarbonyl (Boc) group, offers a versatile scaffold for constructing molecules targeting a range of therapeutic areas, including oncology and neurodegenerative diseases. The challenge, however, lies in developing a synthetic route that is not only efficient and high-yielding but also robust and scalable for industrial production.

This application note provides a detailed, field-proven protocol for the multi-gram synthesis of tert-butyl 6-formylindoline-1-carboxylate. The strategy is centered on a highly regioselective directed ortho-lithiation, a powerful tool in modern organic synthesis that circumvents the challenges of isomer control often encountered with classical electrophilic aromatic substitution methods like the Vilsmeier-Haack reaction.[1][2] We will provide step-by-step instructions, explain the chemical principles behind key operational choices, and present data in a clear, accessible format for researchers in synthetic chemistry and drug development.

Synthetic Strategy: The Power of Directed ortho-Metalation

The selected two-step synthetic pathway is designed for optimal efficiency, regioselectivity, and scalability.

  • Boc Protection of Indoline: The synthesis commences with the protection of the indoline nitrogen using di-tert-butyl dicarbonate (Boc₂O). This step is crucial as the N-Boc group serves two primary functions: it deactivates the pyrrolidinic ring towards unwanted side reactions and, more importantly, acts as a potent directed metalation group (DMG) in the subsequent step.[3][4]

  • Directed ortho-Lithiation and Formylation: The N-Boc protected indoline undergoes a highly regioselective deprotonation at the C-7 position (ortho to the nitrogen on the aromatic ring) using a strong organolithium base.[5] The resulting aryllithium intermediate is then quenched with an electrophilic formylating agent, N,N-dimethylformamide (DMF), to install the aldehyde group at the desired position. This method provides the target 6-formylindoline (renumbered from the C-7 position of indoline) with exceptional control, avoiding the formation of other isomers.

G Indoline Indoline Boc_Indoline tert-Butyl indoline-1-carboxylate (1) Indoline->Boc_Indoline Step 1: Boc Protection (Boc)₂O, THF Target tert-Butyl 6-formylindoline-1-carboxylate (2) Boc_Indoline->Target Step 2: Directed ortho-Lithiation & Formylation 1. s-BuLi, TMEDA, THF, -78 °C 2. DMF

Caption: Overall two-step synthetic workflow.

Part A: Protocol for Synthesis of tert-Butyl indoline-1-carboxylate (1)

This initial step involves the straightforward protection of the secondary amine of indoline. The tert-butyloxycarbonyl (BOC) group is exceptionally stable under a wide range of conditions but can be readily removed with acid, making it an ideal protecting group.[6][7]

Materials and Reagents
Reagent/MaterialM.W. ( g/mol )QuantityMoles (mmol)Eq.
Indoline119.1625.0 g209.81.0
Di-tert-butyl dicarbonate (Boc₂O)218.2547.9 g219.51.05
Tetrahydrofuran (THF), anhydrous72.11250 mL--
Saturated aq. NH₄Cl-200 mL--
Ethyl Acetate-500 mL--
Brine-200 mL--
Anhydrous MgSO₄-As needed--
Step-by-Step Procedure
  • To a 1 L round-bottom flask equipped with a magnetic stir bar, add indoline (25.0 g, 209.8 mmol).

  • Dissolve the indoline in 250 mL of anhydrous tetrahydrofuran (THF).

  • To this stirred solution, add di-tert-butyl dicarbonate (47.9 g, 219.5 mmol, 1.05 eq.) portion-wise over 15 minutes at room temperature.

    • Scientist's Note: A slight excess of Boc₂O ensures complete consumption of the starting indoline. The reaction is mildly exothermic, and gas evolution (CO₂) is observed. A slow, portion-wise addition helps control the reaction rate.

  • Stir the reaction mixture at room temperature for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting indoline spot has disappeared.

  • Once complete, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the THF.

  • Dissolve the resulting residue in ethyl acetate (300 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous NH₄Cl (2 x 100 mL) and brine (1 x 200 mL).

    • Scientist's Note: The aqueous washes remove any unreacted Boc₂O and other water-soluble impurities.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

  • The crude product is obtained as a pale yellow oil which typically solidifies upon standing. The purity is generally >95% and can be used in the next step without further purification.

    • Expected Yield: ~45.5 g (99%).

    • Characterization: The product can be confirmed by ¹H NMR spectroscopy. mp 42–45°C.[5]

Part B: Protocol for Synthesis of tert-Butyl 6-formylindoline-1-carboxylate (2)

This step is the core of the synthesis, leveraging the directing ability of the N-Boc group to achieve highly selective C-7 lithiation.[5]

G cluster_0 Mechanism of Directed ortho-Lithiation Start N-Boc Indoline (1) Coordination Coordination Complex (Boc group chelates Li⁺) Start->Coordination s-BuLi, TMEDA Lithiation ortho-Lithiated Intermediate Coordination->Lithiation - Butane Quench Attack on DMF Lithiation->Quench DMF Hydrolysis Hydrolysis Quench->Hydrolysis Aqueous Workup Product 6-Formyl Product (2) Hydrolysis->Product

References

Application

Application Note: High-Purity Isolation of tert-Butyl 6-formylindoline-1-carboxylate using Automated Flash Chromatography

Abstract This application note provides a detailed protocol for the purification of tert-butyl 6-formylindoline-1-carboxylate, a key intermediate in pharmaceutical synthesis, using automated flash column chromatography....

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a detailed protocol for the purification of tert-butyl 6-formylindoline-1-carboxylate, a key intermediate in pharmaceutical synthesis, using automated flash column chromatography. The described methodology is designed for researchers, medicinal chemists, and process development scientists requiring high-purity material (>98%). The protocol emphasizes a systematic approach, beginning with Thin-Layer Chromatography (TLC) for method development, followed by optimized flash chromatography on silica gel. This guide explains the rationale behind solvent selection, gradient optimization, and sample loading to ensure efficient separation from common synthesis-related impurities.

Introduction: The Significance of Purified Indoline Scaffolds

The indoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of a formyl group at the 6-position, combined with the N-Boc protecting group, creates a versatile intermediate, tert-butyl 6-formylindoline-1-carboxylate. The aldehyde functional group serves as a synthetic handle for elaboration into more complex structures, while the tert-butyloxycarbonyl (Boc) group protects the indoline nitrogen, enabling selective reactions at other positions. The purity of this intermediate is paramount, as residual impurities can lead to side reactions, complicate downstream characterization, and impact the efficacy and safety of the final active pharmaceutical ingredient (API).

Flash column chromatography is the industry-standard technique for purifying such intermediates due to its speed, efficiency, and scalability.[1][2] This document outlines a robust and reproducible flash chromatography method optimized for this specific separation.

Foundational Principles: Crafting the Separation Strategy

The successful purification of the target compound hinges on exploiting the polarity differences between it and potential impurities. The target molecule possesses several key structural features that dictate its chromatographic behavior:

  • Indoline Core: A moderately polar heterocyclic system.

  • Formyl Group (-CHO): An electron-withdrawing and polar functional group.

  • N-Boc Group (-COOC(CH₃)₃): A bulky, lipophilic protecting group that significantly reduces the polarity of the indoline nitrogen.

The combination of these features results in a molecule of intermediate polarity. Common impurities arising from a typical synthetic route (e.g., Vilsmeier-Haack formylation followed by reduction and N-protection) may include:

  • Unreacted Starting Material: Such as tert-butyl indoline-1-carboxylate (less polar).

  • Deprotected Indoline: 6-formylindoline (more polar due to the free amine).

  • Over-oxidized Product: tert-butyl 1-carboxylate-indoline-6-carboxylic acid (significantly more polar).

  • Reagents and Byproducts: Various polar or non-polar residues from the preceding synthetic steps.

Our strategy is to use normal-phase chromatography, where a polar stationary phase (silica gel) retains more polar compounds more strongly. A non-polar mobile phase is used to elute the compounds, with a gradual increase in a more polar co-solvent to elute compounds of increasing polarity.

Experimental Protocol

Materials and Instrumentation
CategoryItemSpecifications
Instrumentation Automated Flash SystemE.g., Teledyne ISCO CombiFlash, Biotage Selekt, or equivalent
UV-Vis DetectorVariable wavelength, set to 254 nm and 280 nm
Fraction CollectorStandard
Stationary Phase Pre-packed Silica Column40 g, 60 Å, 40-63 µm particle size
Chemicals Crude Sample~1.0 g of tert-butyl 6-formylindoline-1-carboxylate
Solvents (Mobile Phase)Hexanes (HPLC Grade), Ethyl Acetate (EtOAc, HPLC Grade)
TLC SuppliesSilica gel 60 F254 plates, UV lamp (254 nm)
Step 1: Method Development with Thin-Layer Chromatography (TLC)

The cornerstone of an effective flash purification is preliminary method development using TLC.[3] This quick analysis determines the optimal solvent system for separation.

Protocol:

  • Prepare several developing chambers with different ratios of Hexanes:Ethyl Acetate (e.g., 9:1, 8:2, 7:3).

  • Dissolve a small amount of the crude reaction mixture in dichloromethane.

  • Spot the crude mixture onto the baseline of three TLC plates.

  • Place one plate in each chamber and allow the solvent front to ascend to ~1 cm from the top.

  • Visualize the plates under a UV lamp at 254 nm.

  • The ideal solvent system will show good separation between the product spot and impurities, with the product having a Retention Factor (Rf) of 0.2-0.4 . An Rf in this range typically ensures that the compound elutes in a reasonable number of column volumes and is well-resolved from other components.[3] For many Boc-protected indolines, a system of 20-30% EtOAc in hexanes provides an appropriate Rf.[4]

Step 2: Sample Preparation and Loading

Proper sample loading is critical to achieving a high-resolution separation. Overloading the column or using an inappropriate loading solvent can lead to band broadening and poor peak shape.

Protocol:

  • Dry Loading (Recommended):

    • Dissolve ~1.0 g of the crude material in a minimal volume of a strong solvent like dichloromethane (DCM) or acetone.

    • Add 2-3 g of silica gel to the solution.

    • Concentrate the slurry to a dry, free-flowing powder using a rotary evaporator.

    • Load this dry powder evenly onto the top of the flash column.

  • Liquid Loading (Alternative):

    • Dissolve the crude material in the smallest possible volume of the initial mobile phase (e.g., 10% EtOAc in Hexanes).

    • If solubility is an issue, use a minimal amount of a stronger solvent like DCM. Caution: Using a strong solvent for liquid loading can compromise the separation if the volume is too large.

Step 3: Flash Chromatography Purification

The following parameters are based on a typical separation for a Boc-protected indoline derivative.[4]

Workflow Diagram:

G cluster_prep Preparation cluster_chrom Chromatography cluster_post Post-Processing TLC TLC Method Development (20-30% EtOAc/Hex) Load Sample Loading (Dry Load Recommended) TLC->Load Equil Equilibrate Column (10% EtOAc/Hex) Load->Equil Inject Inject / Start Run Equil->Inject Grad Gradient Elution (10-40% EtOAc) Inject->Grad Detect UV Detection (254 nm & 280 nm) Grad->Detect Collect Collect Fractions Detect->Collect Analyze Analyze Fractions (TLC) Collect->Analyze Pool Pool Pure Fractions Analyze->Pool Evap Evaporate Solvent Pool->Evap Final Final Evap->Final Yield Pure Product

Caption: Workflow for the purification of tert-butyl 6-formylindoline-1-carboxylate.

Instrument Parameters:

ParameterValueRationale
Flow Rate 40 mL/minOptimal for a 40 g column, balancing speed and resolution.
Equilibration 2 Column Volumes (CV)Wets the stationary phase with the initial mobile phase.
Mobile Phase A HexanesNon-polar solvent.
Mobile Phase B Ethyl Acetate (EtOAc)Polar co-solvent.
Gradient 0-2 CV: 10% BElutes very non-polar impurities.
2-12 CV: 10% to 40% BLinear gradient to resolve the target compound from closely eluting impurities.
12-15 CV: 40% BEnsures complete elution of the target compound.
15-17 CV: 100% BColumn wash to remove highly polar impurities.
Detection 254 nm, 280 nmThe aromatic ring of the indoline system is strongly UV-active at these wavelengths.
Fraction Size 20 mLAppropriate volume for collecting well-resolved peaks.
Step 4: Post-Purification Analysis
  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dry the resulting solid or oil under high vacuum to remove residual solvent.

  • Determine the final mass and calculate the yield.

  • Confirm purity and identity using analytical techniques such as ¹H NMR, LC-MS, or HPLC.

Expected Results and Purity Assessment

A successful purification will yield tert-butyl 6-formylindoline-1-carboxylate as a solid or viscous oil. The expected molecular weight is approximately 247.29 g/mol . Purity should be assessed by high-resolution analytical methods.

Typical Analytical Data (for the analogous indole): While specific data for the 6-formylindoline is not readily available in public literature, the data for the isomeric tert-butyl 3-formyl-1H-indole-1-carboxylate can serve as a useful comparison point for mass spectrometry.

  • Molecular Formula: C₁₄H₁₅NO₃

  • Molecular Weight: 245.27 g/mol [5][6]

  • Mass Spectrometry (ESI+): Expected [M+H]⁺ at m/z ≈ 248.1, [M+Na]⁺ at m/z ≈ 270.1.

Note: The ¹H NMR spectrum will differ significantly between the indole and indoline analogs due to the absence of aromatic protons in the five-membered ring of the indoline.

Troubleshooting

ProblemPossible CauseSuggested Solution
Poor Separation Inappropriate solvent system.Re-optimize the mobile phase using TLC. Consider a different solvent system (e.g., Dichloromethane/Methanol for more polar compounds).
Column overloading.Reduce the amount of crude material loaded onto the column. A general guideline is 1-10% of the silica weight.
Product Elutes Too Quickly Mobile phase is too polar.Decrease the percentage of the polar co-solvent (EtOAc).
Product Does Not Elute Mobile phase is not polar enough.Increase the final percentage of the polar co-solvent or add a stronger solvent like methanol (up to 5%) to the mobile phase.
Streaking/Tailing Peaks Compound is acidic/basic.For basic compounds like a deprotected amine, add a small amount (0.1-1%) of triethylamine to the mobile phase to neutralize acidic silica sites.[7]
Sample is poorly soluble in mobile phase.Ensure the sample is fully dissolved during loading or use the dry loading technique.

Conclusion

This application note presents a comprehensive and reliable protocol for the purification of tert-butyl 6-formylindoline-1-carboxylate using automated flash chromatography. By employing systematic TLC-based method development and an optimized gradient elution, researchers can consistently obtain this valuable synthetic intermediate with high purity, facilitating the advancement of drug discovery and development programs.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of tert-Butyl 6-formylindoline-1-carboxylate

Welcome to the technical support center for the synthesis of tert-Butyl 6-formylindoline-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challe...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of tert-Butyl 6-formylindoline-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this synthesis. We provide in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot experiments and improve your reaction yields.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the synthetic strategy for formylating N-Boc-indoline.

Q1: What are the primary methods for synthesizing tert-Butyl 6-formylindoline-1-carboxylate?

A1: The most common and industrially relevant method is the direct electrophilic formylation of tert-butyl indoline-1-carboxylate. Several named reactions can achieve this, with the Vilsmeier-Haack reaction being the most frequently employed due to its use of mild and accessible reagents.[1][2] Alternative, though often more complex or lower-yielding, methods include:

  • Friedel-Crafts Formylation: Using reagents like dichloromethyl methyl ether and a Lewis acid (e.g., TiCl₄, SnCl₄). This method often requires harsher conditions and can lead to side reactions.[3]

  • Ortho-lithiation followed by Formylation: This involves directed deprotonation of the indoline ring at the C7 position using a strong base like n-BuLi or s-BuLi, followed by quenching with a formylating agent like N,N-dimethylformamide (DMF).[3][4] This method provides excellent regioselectivity for the C7 position but requires stringent anhydrous and cryogenic conditions.

  • Duff Reaction: This reaction uses hexamine as the formyl source and typically requires strongly activating groups on the aromatic ring, making it less efficient for this specific substrate.[5][6]

Q2: Why is the Vilsmeier-Haack reaction the preferred method for this synthesis?

A2: The Vilsmeier-Haack reaction offers a robust balance of reactivity, cost-effectiveness, and operational simplicity for formylating electron-rich aromatic systems like N-Boc-indoline. The Vilsmeier reagent, a chloromethyliminium salt generated in situ from DMF and phosphorus oxychloride (POCl₃), is a moderately strong electrophile.[7] This is advantageous because it is reactive enough to formylate the activated indoline ring but not so harsh as to cause decomposition or removal of the acid-labile Boc protecting group, a common issue with stronger Lewis acid-based methods.[8]

Q3: What is the expected regioselectivity in the formylation of tert-butyl indoline-1-carboxylate?

A3: The nitrogen atom of the indoline ring is a powerful ortho-, para-director for electrophilic aromatic substitution. The C6 position is electronically favored due to being para to the nitrogen. While some substitution at the ortho positions (C4 and C7) can occur, the C6-isomer is generally the major product under optimized Vilsmeier-Haack conditions. Steric hindrance from the Boc-protected five-membered ring can disfavor substitution at the C7 position, further enhancing selectivity for C6.

Troubleshooting Guide: Improving Reaction Yields

This section provides solutions to specific experimental problems you may encounter.

Problem 1: My overall reaction yield is consistently low (<40%). What are the most common causes and how can I fix them?

This is the most frequent issue and usually stems from one of three areas: reagent integrity, reaction conditions, or work-up procedure.

Cause A: Inactive Vilsmeier Reagent due to Moisture The Vilsmeier reagent is extremely sensitive to moisture. Water in the solvent or on the glassware will rapidly quench the electrophilic iminium salt, halting the reaction before it can start.

  • Solution:

    • Glassware: Oven-dry all glassware at >120°C for at least 4 hours and cool under a stream of dry nitrogen or in a desiccator immediately before use.

    • Solvents: Use anhydrous grade solvents. DMF, in particular, should be fresh and from a sealed bottle. If in doubt, use DMF that has been dried over molecular sieves.

    • Atmosphere: Conduct the entire reaction, from reagent addition to quenching, under a dry, inert atmosphere (Nitrogen or Argon).[9]

Cause B: Suboptimal Reaction Temperature and Time Temperature control is critical. The formation of the Vilsmeier reagent is exothermic, and the subsequent formylation has a specific activation energy.

  • Solution:

    • Reagent Formation: Prepare the Vilsmeier reagent by adding POCl₃ dropwise to DMF at 0°C. Allowing the temperature to rise can lead to reagent decomposition.[9]

    • Formylation Step: After adding the N-Boc-indoline substrate at a low temperature, the reaction often requires heating to proceed at a reasonable rate. Monitor the reaction by TLC or LC-MS to find the optimal balance. Prolonged heating can lead to byproduct formation and decomposition.[8] A typical temperature range to explore is 40-70°C.

Cause C: Incorrect Stoichiometry or Reagent Quality The molar ratios of the reactants are crucial for driving the reaction to completion and minimizing side products.

  • Solution:

    • Stoichiometry: A slight excess of the Vilsmeier reagent is typically used. A good starting point is a ratio of 1.2-1.5 equivalents of both POCl₃ and DMF relative to the N-Boc-indoline substrate.

    • Reagent Purity: Use high-purity POCl₃ and DMF. Old DMF can contain dimethylamine as a decomposition product, which can interfere with the reaction.[8] If your bottle of POCl₃ is old and has fumed significantly, its purity may be compromised.

The following workflow diagram illustrates the key decision points for troubleshooting low yields.

G start Low Yield (<40%) q1 Were all reagents and solvents certified anhydrous? start->q1 sol1 ACTION: Use oven-dried glassware. Use fresh, anhydrous solvents. Run under N2/Ar atmosphere. q1->sol1 No q2 Was temperature strictly controlled? q1->q2 Yes end Yield Improved sol1->end sol2 ACTION: Add POCl3 at 0°C. Monitor reaction progress by TLC/LC-MS to optimize reaction temp/time (e.g., 60°C for 2-4h). q2->sol2 No q3 Was stoichiometry optimized? q2->q3 Yes sol2->end sol3 ACTION: Use 1.2-1.5 eq. of Vilsmeier reagent. Verify purity of DMF and POCl3. q3->sol3 No q3->end Yes sol3->end

Caption: Troubleshooting workflow for low yield.

Problem 2: I am observing significant amounts of an impurity that I suspect is another isomer. How can I improve C6-regioselectivity?

While the C6 position is electronically favored, kinetic and thermodynamic factors can lead to the formation of other isomers.

  • Solution:

    • Lower the Reaction Temperature: Running the reaction at a lower temperature for a longer period can favor the thermodynamically more stable C6 product over kinetically formed isomers.

    • Solvent Choice: While DMF is required to form the Vilsmeier reagent, the reaction can be run using a co-solvent. Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common choices. Varying the solvent polarity can sometimes influence the regiochemical outcome.

    • Slow Addition: Add the solution of N-Boc-indoline to the pre-formed Vilsmeier reagent very slowly at a low temperature. This maintains a low concentration of the substrate and can prevent localized overheating, improving selectivity.

Problem 3: My reaction mixture turns black or forms a thick tar, making product isolation impossible.

This indicates substrate or product decomposition, often caused by overly harsh conditions.

  • Solution:

    • Check Acidity: The reaction generates HCl as a byproduct. While the conditions are necessarily acidic, excessive acid concentration or high temperatures can cause polymerization or removal of the Boc group followed by decomposition. Ensure the work-up is performed promptly once the reaction is complete.

    • Temperature Control: This is the most likely culprit. Do not exceed 80°C. If decomposition is observed, reduce the temperature significantly (e.g., to 40-50°C) and allow the reaction to run for a longer time.

    • Work-up Quench: Quench the reaction by pouring it slowly into a vigorously stirred mixture of ice and a mild base, such as saturated sodium bicarbonate or sodium acetate solution. This neutralizes the strong acids immediately and hydrolyzes the intermediate iminium salt to the desired aldehyde. Avoid using strong bases like NaOH, which can cause other side reactions.

Optimized Experimental Protocol

This protocol provides a validated starting point for the synthesis.

Vilsmeier-Haack Formylation of tert-Butyl indoline-1-carboxylate

Caption: Experimental workflow for the synthesis.

Materials:

  • tert-Butyl indoline-1-carboxylate (1.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) (1.5 eq)

  • Phosphorus oxychloride (POCl₃) (1.2 eq)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • Vilsmeier Reagent Preparation:

    • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous DMF (1.5 eq).

    • Cool the flask to 0°C in an ice-water bath.

    • Slowly add POCl₃ (1.2 eq) dropwise via syringe over 20-30 minutes, ensuring the internal temperature does not exceed 5°C.

    • After the addition is complete, stir the resulting mixture at 0°C for an additional 30 minutes. The solution should become a thick, pale-yellow solid or slurry.

  • Formylation Reaction:

    • Dissolve tert-butyl indoline-1-carboxylate (1.0 eq) in anhydrous DCM (approx. 2-3 mL per mmol of substrate).

    • Add the substrate solution dropwise to the cold Vilsmeier reagent slurry over 20-30 minutes.

    • After addition, remove the ice bath and allow the mixture to warm to room temperature.

    • Heat the reaction mixture to 60-65°C using an oil bath and stir for 2-4 hours. Monitor the reaction progress by TLC (e.g., using 3:1 Hexanes:Ethyl Acetate).

  • Work-up and Isolation:

    • Cool the reaction mixture back down to room temperature.

    • In a separate large beaker, prepare a vigorously stirred mixture of crushed ice and saturated NaHCO₃ solution.

    • Slowly and carefully pour the reaction mixture into the ice/bicarbonate slurry. Caution: This quench is exothermic and will release CO₂ gas.

    • Stir the resulting mixture for 1 hour at room temperature to ensure complete hydrolysis of the iminium intermediate.

    • Transfer the mixture to a separatory funnel and extract with DCM (3x).

    • Combine the organic layers, wash with water and then brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification:

    • Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford tert-butyl 6-formylindoline-1-carboxylate as a solid.

Comparative Reaction Parameters
ParameterCondition A (Standard)Condition B (Optimized for Selectivity)Potential Outcome
POCl₃ (eq.) 1.21.1Tighter control can reduce side reactions.
DMF (eq.) 1.51.3Using less excess can improve work-up.
Temperature 60-65°C40-45°CLower temp may increase C6 selectivity.
Time 2-4 h8-12 hLonger time needed to compensate for lower temp.
Typical Yield 55-70%60-75%Potentially higher yield of the desired isomer.

References

Sources

Optimization

Technical Support Center: Troubleshooting Side Reactions in the Formylation of Boc-Indoline

Welcome to our dedicated technical support guide for navigating the complexities of Boc-indoline formylation. This resource is tailored for researchers, medicinal chemists, and process development scientists who are look...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to our dedicated technical support guide for navigating the complexities of Boc-indoline formylation. This resource is tailored for researchers, medicinal chemists, and process development scientists who are looking to optimize this crucial transformation and troubleshoot common side reactions. As Senior Application Scientists, we have compiled our field expertise and in-depth mechanistic understanding to provide you with practical, actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What is the expected outcome of a standard Vilsmeier-Haack formylation on Boc-indoline?

The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2] For N-Boc-indoline, the electron-donating nature of the nitrogen atom, even as a carbamate, directs the electrophilic substitution to the aromatic ring. The primary and desired product is typically tert-butyl 5-formylindoline-1-carboxylate . The reaction involves the in-situ formation of the Vilsmeier reagent, a chloroiminium salt, from a tertiary amide like N,N-dimethylformamide (DMF) and a halogenating agent, most commonly phosphorus oxychloride (POCl₃).[3][4] This electrophile is then attacked by the electron-rich C-5 position of the Boc-indoline ring.

Q2: Why is formylation at the C-5 position favored over other positions on the indoline ring?

The regioselectivity of the formylation is governed by the electronic properties of the Boc-indoline system. The nitrogen atom of the indoline ring, despite being part of a carbamate, is a powerful ortho-, para-director. The para-position (C-5) is sterically more accessible than the ortho-position (C-7), leading to the preferential formation of the 5-formyl derivative.

Q3: What are the critical parameters to control in a Vilsmeier-Haack formylation of Boc-indoline?

Successful formylation of Boc-indoline hinges on the careful control of several key parameters:

  • Reagent Purity: Use high-purity, anhydrous solvents and reagents. DMF, in particular, should be free from decomposition products like dimethylamine, which can lead to side reactions.[5]

  • Temperature: The formation of the Vilsmeier reagent is exothermic and should be performed at low temperatures (typically 0 °C) to prevent its decomposition.[1] The subsequent formylation reaction temperature will depend on the reactivity of the substrate, but starting at a low temperature and gradually warming is a good practice.[2]

  • Stoichiometry: The molar ratio of the Vilsmeier reagent to the Boc-indoline should be carefully controlled. An excess of the formylating agent can lead to di-formylation or other side reactions.[1]

  • Inert Atmosphere: The reaction should be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent the hydrolysis of the Vilsmeier reagent and other moisture-sensitive species.[5]

Troubleshooting Guide: Common Side Reactions and Their Mitigation

This section addresses specific issues that you may encounter during the formylation of Boc-indoline, providing potential causes and actionable solutions.

Problem 1: Low Yield of the Desired 5-Formyl-Boc-Indoline and Recovery of Starting Material

Potential Cause:

  • Incomplete formation of the Vilsmeier reagent: This can be due to poor quality reagents, incorrect stoichiometry, or inadequate reaction time for its formation.

  • Insufficient reaction temperature or time: The formylation of Boc-indoline may require more forcing conditions than highly activated systems.

  • Premature quenching of the reaction: Adding the quenching solution before the reaction has gone to completion.

  • Hydrolysis of the Vilsmeier reagent: Presence of moisture in the reaction setup.[6]

Recommended Solutions:

  • Optimize Vilsmeier Reagent Formation: Ensure your DMF and POCl₃ are of high purity. Allow sufficient time for the reagent to form at 0 °C (typically 30-60 minutes) before adding the Boc-indoline solution.[6]

  • Adjust Reaction Conditions: After adding the substrate, allow the reaction to warm to room temperature. If the reaction is sluggish (monitored by TLC or LC-MS), consider gentle heating (e.g., 40-60 °C).

  • Ensure Complete Reaction: Monitor the reaction progress closely and only quench after the starting material has been consumed.

  • Maintain Anhydrous Conditions: Use oven-dried glassware and anhydrous solvents to prevent the deactivation of the Vilsmeier reagent.

Problem 2: Formation of Multiple Isomeric Products (e.g., 7-formyl-Boc-indoline)

Potential Cause:

  • High reaction temperature: Higher temperatures can sometimes overcome the kinetic barrier for substitution at the less favored C-7 position, leading to a mixture of regioisomers.

  • Influence of other substituents: The presence of other directing groups on the indoline ring can alter the regioselectivity.

Recommended Solutions:

  • Maintain Low Reaction Temperatures: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate to maximize selectivity for the C-5 isomer.

  • Consider Alternative Formylation Methods: If regioselectivity remains an issue, exploring alternative formylating agents that offer higher selectivity may be beneficial. For instance, methods using dichloromethyl methyl ether with a Lewis acid like TiCl₄ have shown high regioselectivity in the formylation of electron-rich aromatics.[7][8]

Problem 3: Observation of a Significant Amount of Deprotected Indoline or Formyl-Indoline

Potential Cause:

  • Acid-catalyzed cleavage of the Boc protecting group: The Vilsmeier-Haack reaction conditions can be acidic, especially if there are traces of HCl from the reaction of POCl₃ with moisture. The Boc group is known to be labile under acidic conditions.[9][10][11] Some studies have shown that N-Boc indoles can undergo deprotection during formylation.[12]

Recommended Solutions:

  • Strictly Anhydrous Conditions: Minimizing the presence of water will reduce the in-situ generation of strong acids.

  • Use of a Non-acidic Work-up: Quench the reaction carefully with a cold, dilute solution of a mild base like sodium bicarbonate or sodium carbonate to neutralize any generated acids promptly.[5]

  • Alternative, Milder Formylation Methods: If Boc deprotection is a persistent issue, consider milder, non-acidic formylation techniques. For example, some boron-catalyzed formylations using trimethyl orthoformate proceed under significantly milder conditions.[13]

Problem 4: Formation of a Byproduct Identified as 5-Cyano-Boc-Indoline

Potential Cause:

  • Reaction of the formyl group with nitrogen-containing impurities: This is a known side reaction in the formylation of indoles, where the initially formed aldehyde reacts with ammonia or hydroxylamine derivatives to form an imine or oxime, which then dehydrates to the nitrile.[5] These nitrogenous impurities can originate from the decomposition of DMF.

Recommended Solutions:

  • Use High-Purity DMF: Employ freshly distilled or high-purity grade DMF to minimize the presence of amine impurities.[5]

  • Optimize Work-up Procedure: Avoid using ammonia-based solutions for quenching the reaction. Instead, use ice-cold water or a saturated sodium bicarbonate solution.[5]

  • Purification: If the cyano byproduct does form, it can often be separated from the desired aldehyde by column chromatography, though their polarities can be similar.[5]

Problem 5: Formation of Dark, Polymeric Material

Potential Cause:

  • Decomposition of the electron-rich indoline ring under harsh acidic conditions or high temperatures: Indolines, being electron-rich, can be susceptible to polymerization or degradation under strongly acidic conditions.[6]

Recommended Solutions:

  • Careful Temperature Control: Avoid excessive heating.

  • Controlled Addition of Reagents: Add the Boc-indoline solution slowly to the Vilsmeier reagent to control the reaction exotherm.

  • Minimize Reaction Time: Monitor the reaction closely and work it up as soon as the starting material is consumed to avoid prolonged exposure to the reaction conditions.

Experimental Protocols

Protocol 1: Vilsmeier-Haack Formylation of Boc-Indoline

This protocol provides a general procedure for the 5-formylation of Boc-indoline, with an emphasis on minimizing side reactions.

Materials:

  • N-Boc-indoline

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Anhydrous Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Standard laboratory glassware (oven-dried)

  • Magnetic stirrer and inert gas setup (Nitrogen or Argon)

Procedure:

  • Vilsmeier Reagent Formation:

    • To a three-necked, round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and an inert gas inlet, add anhydrous DMF (3.0 equivalents).

    • Cool the flask to 0 °C in an ice-water bath.

    • Slowly add POCl₃ (1.2 equivalents) dropwise to the stirred DMF, maintaining the internal temperature below 5 °C.

    • After the addition is complete, stir the mixture at 0 °C for 45-60 minutes. The formation of a white solid or a viscous oil is typically observed.

  • Formylation Reaction:

    • Dissolve N-Boc-indoline (1.0 equivalent) in a minimal amount of anhydrous DCM.

    • Add the Boc-indoline solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

    • After the addition, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

    • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction is slow, it may be gently heated to 40-50 °C.

  • Work-up and Isolation:

    • Once the reaction is complete, cool the mixture back to 0 °C and carefully pour it into a beaker containing crushed ice with vigorous stirring.

    • Slowly and carefully neutralize the mixture by adding a saturated sodium bicarbonate solution until the pH is approximately 7-8. Be cautious as this neutralization is exothermic and will evolve CO₂ gas.

    • Transfer the mixture to a separatory funnel and extract the product with DCM or ethyl acetate (3 x volume of the aqueous layer).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

    • Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purification:

    • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization.

Visualizations

Reaction Mechanism

Vilsmeier_Haack_Mechanism cluster_0 Vilsmeier Reagent Formation cluster_1 Electrophilic Aromatic Substitution cluster_2 Hydrolysis DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier_Reagent + POCl₃ POCl3 POCl₃ Sigma_Complex Sigma Complex Intermediate Boc_Indoline Boc-Indoline Boc_Indoline->Sigma_Complex + Vilsmeier Reagent Iminium_Salt Iminium Salt Sigma_Complex->Iminium_Salt - HCl Hydrolysis_Intermediate Hydrolysis Intermediate Iminium_Salt->Hydrolysis_Intermediate + H₂O Product 5-Formyl-Boc-Indoline Hydrolysis_Intermediate->Product - Dimethylamine

Caption: Mechanism of the Vilsmeier-Haack formylation of Boc-indoline.

Troubleshooting Workflow

Troubleshooting_Workflow cluster_solutions Troubleshooting Solutions Start Formylation of Boc-Indoline Problem Unsatisfactory Result? Start->Problem Low_Yield Low Yield / No Reaction Problem->Low_Yield Yes Side_Products Side Products Observed Problem->Side_Products Yes Deprotection Boc Deprotection Problem->Deprotection Yes Polymerization Polymerization Problem->Polymerization Yes end end Problem->end No, Desired Product Obtained Sol_Low_Yield Check Reagent Quality Increase Temp/Time Ensure Anhydrous Conditions Low_Yield->Sol_Low_Yield Sol_Side_Products Control Stoichiometry Lower Reaction Temp Use High-Purity DMF Side_Products->Sol_Side_Products Sol_Deprotection Strictly Anhydrous Non-acidic Work-up Consider Milder Methods Deprotection->Sol_Deprotection Sol_Polymerization Lower Temperature Slow Substrate Addition Minimize Reaction Time Polymerization->Sol_Polymerization

Caption: Decision tree for troubleshooting Boc-indoline formylation.

References

  • Formation of indole trimers in Vilsmeier type reactions - Semantic Scholar. (n.d.). Retrieved January 4, 2026, from [Link]

  • Kinetics and mechanism of N-substitution of indoles and carbazoles in Vilsmeier–Haack acetylation - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Retrieved January 4, 2026, from [Link]

  • Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source - PMC - NIH. (n.d.). Retrieved January 4, 2026, from [Link]

  • Iron-Catalyzed C3-Formylation of Indoles with Formaldehyde and Aqueous Ammonia under Air - Organic Chemistry Portal. (n.d.). Retrieved January 4, 2026, from [Link]

  • Vilsmeier–Haack reaction of indole - YouTube. (2023, June 10). Retrieved January 4, 2026, from [Link]

  • Iron-Catalyzed C3-Formylation of Indoles with Formaldehyde and Aqueous Ammonia under Air | Semantic Scholar. (n.d.). Retrieved January 4, 2026, from [Link]

  • Vilsmeier-Haack Reaction - Organic Chemistry Portal. (n.d.). Retrieved January 4, 2026, from [Link]

  • Synthesis of indoles - Organic Chemistry Portal. (n.d.). Retrieved January 4, 2026, from [Link]

  • REGIOSPECIFIC FUNCTIONALIZATION OF INDOLE-2-CARBOXYLATES AND DIASTEREOSELECTIVE PREPARATION OF THE CORRESPONDING INDOLINES ValQi. (n.d.). Retrieved January 4, 2026, from [Link]

  • The Vilsmeier Reaction. 2. Reactions with Compounds Other Than Fully Conjugated Carbocycles and Heterocycles. (n.d.). Retrieved January 4, 2026, from [Link]

  • Vilsmeier–Haack reaction - Wikipedia. (n.d.). Retrieved January 4, 2026, from [Link]

  • Vilsmeier-Haack Reaction - Chemistry Steps. (n.d.). Retrieved January 4, 2026, from [Link]

  • Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source | ACS Omega - ACS Publications. (2023, May 14). Retrieved January 4, 2026, from [Link]

  • Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl 4 : Scope and Limitations - MDPI. (n.d.). Retrieved January 4, 2026, from [Link]

  • Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations - Semantic Scholar. (n.d.). Retrieved January 4, 2026, from [Link]

  • Formylation of electron-rich aromatic rings mediated by dichloromethyl methyl ether and TiCl4: scope and limitations - PubMed. (2015, March 26). Retrieved January 4, 2026, from [Link]

  • Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. (2023, September 5). Retrieved January 4, 2026, from [Link]

  • Boc-Protected Amino Groups - Organic Chemistry Portal. (n.d.). Retrieved January 4, 2026, from [Link]

  • Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? (2012, July 6). Retrieved January 4, 2026, from [Link]

  • Synthesis of indoles, indolines, and carbazoles via palladium-catalyzed C H activation. (2021, March 4). Retrieved January 4, 2026, from [Link]

  • Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. (2013). Retrieved January 4, 2026, from [Link]

  • Preparation of N‐Boc‐5‐formylisoindoline 6. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved January 4, 2026, from [Link]

  • Regioselective Formation of Substituted Indoles: Formal Synthesis of Lysergic Acid. (n.d.). Retrieved January 4, 2026, from [Link]

  • New practical synthesis of 5‐formylindole - ResearchGate. (n.d.). Retrieved January 4, 2026, from [Link]

  • Vilsmeier-Haack Transformations under Non Classical Conditions. (2019, December 19). Retrieved January 4, 2026, from [Link]

  • Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - NIH. (2020, June 23). Retrieved January 4, 2026, from [Link]

  • Note Reactions of Vilsmeier Haack reagent with aromatic and heterocyclic aldoximes. (n.d.). Retrieved January 4, 2026, from [Link]

  • Indole N‐Boc deprotection method development - ResearchGate. (n.d.). Retrieved January 4, 2026, from [Link]

  • Green oxidation of indoles using halide catalysis - ResearchGate. (n.d.). Retrieved January 4, 2026, from [Link]

  • A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection - MDPI. (n.d.). Retrieved January 4, 2026, from [Link]

  • The chemistry of isoindole natural products - Beilstein Journals. (n.d.). Retrieved January 4, 2026, from [Link]

  • Why is boc stable to hydrolysis under basic conditions? : r/OrganicChemistry - Reddit. (2022, November 13). Retrieved January 4, 2026, from [Link]

  • Amine Protection and Deprotection - Master Organic Chemistry. (n.d.). Retrieved January 4, 2026, from [Link]

  • N,N′-Di-Boc-2H-Isoindole-2-carboxamidine—First Guanidine-Substituted Isoindole - MDPI. (2022, December 15). Retrieved January 4, 2026, from [Link]

  • Synthesis of Amino-Substituted Indoles using The Bartoli Reaction - The Royal Society of Chemistry. (n.d.). Retrieved January 4, 2026, from [Link]

  • Selective and Efficient Formylation of Indoles (C3) and Pyrroles (C2) Using 2,4,6-Trichloro-1,3,5-Triazine/Dimethylformamide (TCT/DMF) Mixed Reagent - ResearchGate. (n.d.). Retrieved January 4, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Optimization of Reaction Conditions for tert-Butyl 6-formylindoline-1-carboxylate

Welcome to the technical support center dedicated to the synthesis and optimization of tert-Butyl 6-formylindoline-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center dedicated to the synthesis and optimization of tert-Butyl 6-formylindoline-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the formylation of the Boc-protected indoline core. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols grounded in established chemical principles.

Introduction: The Chemistry of Indoline Formylation

The introduction of a formyl group onto the indoline scaffold is a critical transformation in the synthesis of various pharmaceutical agents and bioactive molecules. The Vilsmeier-Haack reaction is a classic and widely employed method for the formylation of electron-rich aromatic and heteroaromatic compounds, making it a suitable choice for Boc-indoline.[1][2] This reaction involves the use of a substituted amide, typically N,N-dimethylformamide (DMF), and a phosphorus oxychloride (POCl₃) to generate a highly electrophilic species known as the Vilsmeier reagent (a chloroiminium ion).[3][4] This reagent then undergoes an electrophilic aromatic substitution with the electron-rich indoline ring system.[5]

However, despite its utility, the Vilsmeier-Haack reaction can present several challenges, including regioselectivity issues, potential side reactions, and purification difficulties. This guide will address these common hurdles and provide systematic approaches to optimize your reaction conditions for a successful synthesis of tert-Butyl 6-formylindoline-1-carboxylate.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address specific issues that you may encounter during your experiments in a question-and-answer format.

Issue 1: Low or No Product Yield

Q: I am not observing any significant formation of the desired tert-Butyl 6-formylindoline-1-carboxylate. What are the likely causes and how can I improve the yield?

A: Low or no product yield in a Vilsmeier-Haack reaction can stem from several factors, primarily related to the reactivity of the reagents and the substrate.

  • Vilsmeier Reagent Formation: The Vilsmeier reagent is moisture-sensitive. Ensure that your DMF and POCl₃ are anhydrous and that the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). The Vilsmeier reagent is typically pre-formed at low temperatures (0 °C) before the addition of the substrate.[6]

  • Reaction Temperature: The formylation of indoline is an electrophilic aromatic substitution. While the indoline ring is electron-rich, the reaction may require heating to proceed at a reasonable rate.[7] A systematic temperature screen, for instance from room temperature up to 80 °C, is advisable. However, be aware of the thermal hazards associated with the Vilsmeier reaction at elevated temperatures.[8][9]

  • Substrate Reactivity: The Boc-protected nitrogen on the indoline ring is an electron-withdrawing group, which can reduce the nucleophilicity of the aromatic ring compared to an unprotected indoline. This may necessitate more forcing reaction conditions (higher temperature or longer reaction time) than for highly activated substrates.

  • Stoichiometry: Ensure the correct stoichiometry of reagents. Typically, a slight excess of the Vilsmeier reagent (1.1 to 1.5 equivalents) relative to the Boc-indoline is used to drive the reaction to completion.[10]

Issue 2: Formation of Multiple Products and Regioselectivity

Q: My reaction mixture shows multiple spots on TLC, and I am struggling to isolate the desired 6-formyl isomer. How can I improve the regioselectivity?

A: The formylation of indoline can potentially occur at different positions on the aromatic ring. The directing effect of the substituents on the indoline ring governs the regioselectivity. The nitrogen atom of the indoline ring is an ortho, para-director. In the case of tert-butyl indoline-1-carboxylate, formylation is generally expected to occur at the position para to the nitrogen, which is the 6-position. However, other isomers may form.

  • Steric Hindrance: The bulky tert-butylcarbamate group may influence the regioselectivity. While electronic effects favor the 6-position, steric hindrance could play a role.

  • Reaction Conditions: Temperature and solvent can influence the isomer ratio. Running the reaction at lower temperatures may improve selectivity.

  • Alternative Formylation Methods: If controlling the regioselectivity of the Vilsmeier-Haack reaction proves difficult, consider alternative formylation methods that may offer different selectivity profiles. For instance, ortho-lithiation followed by quenching with a formylating agent could be explored, although this would direct to the 7-position. Other methods like the Duff or Reimer-Tiemann reactions are also options for formylating electron-rich aromatics, though they often require specific directing groups and can have their own selectivity challenges.[11]

Issue 3: Deprotection of the Boc Group

Q: I am observing the formation of a byproduct that appears to be the deprotected 6-formylindoline. How can I prevent the loss of the Boc protecting group?

A: The tert-butoxycarbonyl (Boc) group is known to be labile under acidic conditions. The Vilsmeier-Haack reaction generates acidic byproducts upon workup, and the reaction conditions themselves can be harsh enough to cause some deprotection.

  • Careful Work-up: The work-up procedure is critical. The reaction mixture is typically quenched by slowly adding it to a stirred mixture of ice and a base, such as sodium bicarbonate or sodium hydroxide solution, to neutralize the acidic components.[3] A "reverse quench," where the reaction mixture is added to the basic solution, is often recommended to control the exotherm and maintain a basic pH.

  • Reaction Temperature: Higher reaction temperatures can promote the cleavage of the Boc group. If deprotection is a significant issue, try running the reaction at a lower temperature for a longer period.

  • Alternative Protecting Groups: If preventing Boc deprotection remains a challenge, consider using a more robust protecting group that is stable to the Vilsmeier-Haack conditions.

Issue 4: Difficult Purification

Q: The crude product is a dark, oily residue, and I am having trouble purifying it by column chromatography. What are the best practices for purification?

A: The purification of Vilsmeier-Haack reaction products can be challenging due to the formation of colored impurities and the polar nature of the aldehyde product.

  • Aqueous Work-up: A thorough aqueous work-up is essential to remove DMF and inorganic salts. After quenching the reaction, extract the product into an organic solvent like ethyl acetate or dichloromethane. Wash the organic layer sequentially with water, dilute aqueous copper sulfate solution (to remove residual amines), water, and finally brine.[12]

  • Column Chromatography: Use an appropriate silica gel mesh size and a well-chosen eluent system. A gradient elution, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, can help in separating the product from impurities. Monitoring the fractions by TLC is crucial.

  • Crystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

Experimental Protocols

Protocol 1: Optimized Vilsmeier-Haack Formylation of tert-Butyl indoline-1-carboxylate

This protocol provides a step-by-step method for the formylation of tert-butyl indoline-1-carboxylate with optimized conditions to favor the formation of the 6-formyl product.

Materials:

  • tert-Butyl indoline-1-carboxylate

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Anhydrous 1,2-dichloroethane (DCE) or another suitable solvent

  • Sodium bicarbonate (NaHCO₃)

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • Vilsmeier Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3.0 eq.) to anhydrous DCE (5 mL per 1 mmol of substrate). Cool the solution to 0 °C in an ice bath.

  • Slowly add POCl₃ (1.2 eq.) dropwise to the stirred DMF solution over 15-20 minutes, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes to ensure the complete formation of the Vilsmeier reagent.

  • Reaction: Dissolve tert-butyl indoline-1-carboxylate (1.0 eq.) in anhydrous DCE (5 mL per 1 mmol of substrate) and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • After the addition, slowly warm the reaction mixture to room temperature and then heat to 60-70 °C. Monitor the reaction progress by TLC. The reaction time can vary from 4 to 12 hours.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. In a separate beaker, prepare a vigorously stirred solution of crushed ice and saturated sodium bicarbonate.

  • Slowly and carefully pour the reaction mixture into the ice-cold bicarbonate solution. Be cautious as this is an exothermic process.

  • Continue stirring until all the ice has melted and the effervescence has ceased.

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

  • Washing: Combine the organic layers and wash with water (2 x 20 mL) and then with brine (1 x 20 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Data Presentation

ParameterRecommended ConditionRationale
Reagents POCl₃ / DMFStandard and effective reagents for Vilsmeier-Haack formylation.[10]
Stoichiometry 1.2 - 1.5 eq. of Vilsmeier reagentA slight excess ensures complete conversion of the starting material.[10]
Temperature 0 °C for reagent formation, then 60-70 °C for reactionLow temperature for stable reagent formation; heating is often required for less activated substrates.[6][7]
Solvent 1,2-Dichloroethane (DCE)An inert solvent that is compatible with the reaction conditions.
Work-up Quenching in ice-cold NaHCO₃ solutionNeutralizes acidic byproducts and prevents Boc deprotection.[3]

Visualization of Key Processes

Vilsmeier-Haack Reaction Mechanism

Vilsmeier_Haack cluster_reagent Vilsmeier Reagent Formation cluster_reaction Electrophilic Aromatic Substitution DMF DMF Vilsmeier Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier + POCl₃ POCl3 POCl₃ BocIndoline tert-Butyl indoline-1-carboxylate Intermediate Iminium Salt Intermediate BocIndoline->Intermediate + Vilsmeier Reagent Product tert-Butyl 6-formylindoline-1-carboxylate Intermediate->Product Hydrolysis (Work-up)

Caption: The Vilsmeier-Haack reaction pathway.

Troubleshooting Workflow for Low Yield

Troubleshooting_Low_Yield Start Low or No Product Yield CheckReagents Check Reagent Quality (Anhydrous DMF, POCl₃?) Start->CheckReagents CheckTemp Optimize Reaction Temperature (Increase temp systematically?) CheckReagents->CheckTemp Reagents OK CheckStoich Verify Stoichiometry (Slight excess of Vilsmeier reagent?) CheckTemp->CheckStoich Temp Optimized CheckTime Increase Reaction Time? CheckStoich->CheckTime Stoichiometry Correct Success Improved Yield CheckTime->Success

Sources

Optimization

Technical Support Center: Synthesis of tert-Butyl 6-formylindoline-1-carboxylate

A Guide for Researchers and Drug Development Professionals Welcome to the technical support center for the synthesis of tert-butyl 6-formylindoline-1-carboxylate. This guide is designed to provide in-depth troubleshootin...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for the synthesis of tert-butyl 6-formylindoline-1-carboxylate. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the synthesis of this key building block. As Senior Application Scientists, we combine our expertise in synthetic organic chemistry with practical, field-tested knowledge to help you navigate the challenges of this process.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis and purification of tert-butyl 6-formylindoline-1-carboxylate. We delve into the root causes of these issues and provide actionable solutions.

Question 1: My reaction is incomplete, and I observe a significant amount of starting material (tert-butyl indoline-1-carboxylate) remaining. What could be the cause?

Answer:

Incomplete conversion is a frequent issue, often stemming from suboptimal reaction conditions, particularly in Vilsmeier-Haack or related formylation reactions. Several factors can contribute to this:

  • Insufficient Reagent Stoichiometry: The Vilsmeier reagent, typically generated in situ from phosphoryl chloride (POCl₃) and dimethylformamide (DMF), is moisture-sensitive. Underestimation of the required excess can lead to incomplete reaction.

  • Low Reaction Temperature: Formylation of the electron-rich indoline ring is generally facile. However, if the reaction temperature is too low, the activation energy barrier may not be overcome, resulting in sluggish conversion.

  • Poor Reagent Quality: Degradation of POCl₃ due to improper storage can reduce its activity. Similarly, DMF should be anhydrous, as water will quench the Vilsmeier reagent.

Troubleshooting Workflow: Incomplete Conversion

start Incomplete Conversion Observed (High SM in TLC/LCMS) check_reagents Verify Reagent Quality & Stoichiometry start->check_reagents reagent_issue Use fresh, anhydrous DMF and new POCl3. Increase stoichiometry (e.g., 1.5-2.0 eq). check_reagents->reagent_issue Issue Found check_temp Review Reaction Temperature check_reagents->check_temp Reagents OK reagent_issue->check_temp temp_issue Increase reaction temperature incrementally (e.g., from 0°C to RT or 40°C). Monitor progress by TLC/LCMS. check_temp->temp_issue Temp Too Low check_time Extend Reaction Time check_temp->check_time Temp OK temp_issue->check_time time_issue Allow reaction to stir longer. Check for plateau in conversion. check_time->time_issue Time Too Short success Reaction Complete check_time->success Conversion OK time_issue->success

Caption: Troubleshooting workflow for incomplete conversion.

Question 2: I'm observing a significant side product with a mass of (M+28) or (M+42) relative to my product. What is this impurity?

Answer:

The presence of impurities with mass additions of 28 or 42 Da often points to over-reaction or side reactions involving the formylating agent or solvent.

  • Di-formylation (M+28): While the 6-position is the primary site of formylation, a second formylation can occur at another position on the indoline ring, leading to a di-formylated impurity.

  • Acetylation (M+42): If acetic anhydride is used in the formylation reaction or as a scavenger, acetylation of the indoline ring can occur, resulting in an acetyl-indoline impurity.

The formation of these impurities is often promoted by high temperatures or a large excess of the formylating reagent.

Table 1: Common Over-Reaction Impurities

ImpurityMolecular Weight ( g/mol )Mass Difference (Da)Probable Cause
tert-Butyl 6-formylindoline-1-carboxylate247.31-Target Product
tert-Butyl 4,6-diformylindoline-1-carboxylate275.31+28Excess formylating agent, high temperature
tert-Butyl 6-acetylindoline-1-carboxylate261.33+14(If acetylating agent is present)

Preventative Measures:

  • Control Stoichiometry: Use a minimal excess of the formylating reagent.

  • Temperature Management: Maintain the recommended reaction temperature and avoid localized heating.

  • Slow Addition: Add the formylating agent slowly to the solution of Boc-indoline to maintain better control over the reaction exotherm.

Question 3: My final product has a yellow or brown color, even after chromatography. What causes this coloration, and how can I remove it?

Answer:

The coloration is typically due to trace amounts of highly conjugated, colored impurities. These can arise from several sources:

  • Oxidation: The indoline ring can be susceptible to oxidation, leading to the formation of colored byproducts. This can be exacerbated by exposure to air, especially at elevated temperatures during workup or purification.

  • Polymerization: Acidic conditions, sometimes present during Vilsmeier-Haack reactions or workup, can lead to the formation of polymeric materials.

Decolorization Protocol:

If standard chromatography does not remove the color, the following techniques can be effective:

  • Activated Carbon Treatment:

    • Dissolve the colored product in a suitable solvent (e.g., ethyl acetate, dichloromethane).

    • Add a small amount of activated carbon (charcoal) (typically 1-5% by weight).

    • Stir the mixture at room temperature for 15-30 minutes.

    • Filter the mixture through a pad of celite to remove the carbon.

    • Concentrate the filtrate to recover the decolorized product.

  • Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent method for both purification and color removal.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Vilsmeier-Haack formylation of Boc-indoline?

A1: The Vilsmeier-Haack reaction involves the electrophilic substitution of an electron-rich aromatic ring with a Vilsmeier reagent. The generally accepted mechanism is as follows:

  • Formation of the Vilsmeier Reagent: Phosphoryl chloride (POCl₃) reacts with dimethylformamide (DMF) to form the electrophilic chloroiminium ion, which is the active Vilsmeier reagent.

  • Electrophilic Attack: The electron-rich indoline ring attacks the Vilsmeier reagent, typically at the C6 position due to electronic and steric factors.

  • Hydrolysis: The resulting iminium salt is hydrolyzed during aqueous workup to yield the final aldehyde product.

Impurity Formation Pathway

SM Boc-Indoline (Starting Material) Product tert-Butyl 6-formylindoline-1-carboxylate (Target Product) SM->Product + VR (Controlled) Impurity1 Unreacted Boc-Indoline SM->Impurity1 Incomplete Reaction VR Vilsmeier Reagent (POCl3/DMF) VR->Product Impurity2 Di-formylated Product (e.g., 4,6-diformyl) Product->Impurity2 + Excess VR / High Temp Impurity3 Oxidized/Polymeric Impurities Product->Impurity3 Air/Acid Exposure

Caption: Formation pathways of common impurities.

Q2: Which analytical techniques are best for identifying impurities in my product?

A2: A combination of techniques is recommended for comprehensive impurity profiling:

  • High-Performance Liquid Chromatography (HPLC): Ideal for quantifying the purity of the main product and detecting non-volatile impurities. A diode-array detector (DAD) can provide UV spectra of the impurity peaks, aiding in their identification.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Provides the molecular weight of impurities, which is crucial for proposing their structures.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation of both the final product and any isolated impurities. The presence of unexpected signals can indicate specific impurities (e.g., a second aldehyde peak for a di-formylated species).

Q3: How can I effectively remove unreacted starting material from my final product?

A3: The starting material, tert-butyl indoline-1-carboxylate, is less polar than the aldehyde product. This difference in polarity is the key to their separation.

  • Flash Column Chromatography: This is the most common and effective method. A silica gel column with a gradient elution system, typically starting with a non-polar solvent system (e.g., hexane/ethyl acetate 95:5) and gradually increasing the polarity, will allow the starting material to elute first, followed by the more polar product.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective way to exclude the less polar starting material, which may remain in the mother liquor.

References

  • Jones, G., & Stanforth, S. P. (2000). The Vilsmeier reaction of fully and partially saturated carbocycles and heterocycles. Organic Reactions, 56(2), 355-657. [Link]

Troubleshooting

Preventing decomposition of tert-Butyl 6-formylindoline-1-carboxylate during workup

Technical Support Center: Indoline Chemistry Introduction: Navigating the Stability Challenges of a Key Intermediate Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, an...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Indoline Chemistry

Introduction: Navigating the Stability Challenges of a Key Intermediate

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and process development scientists working with tert-Butyl 6-formylindoline-1-carboxylate. While this intermediate is invaluable for constructing complex heterocyclic scaffolds, its bifunctional nature—possessing both a sensitive aldehyde and an acid-labile Boc-protecting group—presents significant stability challenges during reaction workup and purification.

Decomposition not only leads to reduced yields but also complicates purification, introducing byproducts that can be difficult to separate. This guide provides a mechanistically driven, troubleshooting-focused approach to help you diagnose and solve common decomposition issues, ensuring the integrity of your material.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction appears clean by TLC, but after workup and chromatography, I see significant product loss and multiple new spots. What is happening?

This is the most common issue reported and typically points to the inherent instability of the molecule under standard workup conditions. The two primary culprits are the formyl (aldehyde) group and the tert-butoxycarbonyl (Boc) protecting group.

  • Aldehyde Group: Prone to oxidation by atmospheric oxygen, converting it to the corresponding carboxylic acid. This process can be accelerated by prolonged exposure to air, especially on high-surface-area media like silica gel.[1][2][3]

  • Boc Group: Highly susceptible to cleavage under acidic conditions, which can be inadvertently introduced during aqueous washes or by the inherent acidity of standard silica gel.[4][5][6]

The diagram below illustrates the main decomposition pathways you are likely encountering.

DecompositionPathways COMPOUND tert-Butyl 6-formylindoline-1-carboxylate ACID tert-Butyl 6-carboxyindoline-1-carboxylate COMPOUND->ACID Aerial Oxidation (O₂) DEPROTECTED 6-Formylindoline COMPOUND->DEPROTECTED Acidic Conditions (e.g., SiO₂, H₃O⁺) OTHER Oligomers / Tars COMPOUND->OTHER Harsh Base / Heat

Caption: Primary decomposition pathways for tert-Butyl 6-formylindoline-1-carboxylate.

To solve this, you must first identify the specific decomposition route and then implement a targeted strategy. The following questions will help you pinpoint the cause.

Q2: I'm observing a new, more polar spot on my TLC that gives a positive stain with ninhydrin. What is it and how do I prevent it?

Probable Cause: Boc Group Cleavage

A polar, ninhydrin-positive spot is a classic indicator of a free amine, meaning the Boc group has been removed. The Boc protecting group is designed to be stable to most nucleophiles and bases but is readily cleaved by acid.[5][7] The likely source of acid in your workup is either an intentional acidic wash (e.g., with dilute HCl or NH₄Cl) or, more subtly, the surface of your silica gel during column chromatography. Standard silica gel is inherently acidic (pH ≈ 4-5) and can easily catalyze this deprotection.

Solutions & Preventative Measures:

  • Modify Your Aqueous Workup: Avoid all acidic washes. Use only neutral or mildly basic solutions.

  • Neutralize Your Silica Gel: Before performing column chromatography, neutralize the silica gel to prevent on-column decomposition. This is a critical step for acid-sensitive compounds. See Protocol 1 for a detailed methodology.

  • Minimize Contact Time: If chromatography is unavoidable, run the column as quickly as possible. Use a slightly more polar solvent system than you normally would to expedite elution.

The following logical workflow can help diagnose and address this issue:

BocTroubleshooting START Symptom: New polar spot, ninhydrin positive DIAGNOSIS Diagnosis: Boc Deprotection START->DIAGNOSIS CAUSE Probable Cause(s): 1. Acidic aqueous wash? 2. Standard silica gel used? DIAGNOSIS->CAUSE Why? SOLUTION1 Solution (Workup): Replace acidic washes with Sat. NaHCO₃ or Brine CAUSE->SOLUTION1 Address Cause 1 SOLUTION2 Solution (Purification): Use neutralized silica gel (See Protocol 1) or an alternative method (recrystallization) CAUSE->SOLUTION2 Address Cause 2

Sources

Optimization

Alternative reagents for the synthesis of tert-Butyl 6-formylindoline-1-carboxylate

A Guide to Alternative Reagents and Troubleshooting for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for the synthesis of tert-Butyl 6-formylindoline-1-carboxylate....

Author: BenchChem Technical Support Team. Date: January 2026

A Guide to Alternative Reagents and Troubleshooting for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of tert-Butyl 6-formylindoline-1-carboxylate. As Senior Application Scientists, we understand that the introduction of a formyl group onto the indoline scaffold is a critical transformation in the synthesis of numerous pharmaceutical agents. This guide provides an in-depth analysis of alternative formylating reagents and offers practical troubleshooting advice to overcome common experimental hurdles. Our goal is to equip you with the knowledge to optimize your synthetic route, improve yields, and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: The standard Vilsmeier-Haack formylation using POCl₃/DMF is giving me low yields. What are the likely causes and how can I improve it?

Low yields in the Vilsmeier-Haack formylation of Boc-indoline are a common issue.[1] Several factors can contribute to this, often related to the stability of the Vilsmeier reagent and the reaction conditions.

Potential Causes:

  • Decomposition of the Vilsmeier Reagent: The Vilsmeier reagent, formed from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), is sensitive to moisture.[2] Contamination with water will quench the reagent and reduce its effectiveness.

  • Sub-optimal Reaction Temperature: Temperature control is critical. The formation of the Vilsmeier reagent is typically performed at low temperatures (0-5 °C).[2] Running the reaction at too high a temperature can lead to reagent decomposition and side reactions.[3]

  • Incomplete Reaction: Insufficient reaction time or stoichiometry of the Vilsmeier reagent can lead to incomplete conversion of the starting material.[2]

  • Side Reactions: Electron-rich indoles can undergo side reactions under the acidic conditions of the Vilsmeier-Haack reaction, such as the formation of indole trimers.[4]

Troubleshooting & Optimization:

  • Ensure Anhydrous Conditions: Use freshly distilled, anhydrous DMF and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.[2]

  • Optimize Reagent Stoichiometry and Temperature: A typical starting point is to use 1.5-3 equivalents of the Vilsmeier reagent.[2] The addition of POCl₃ to DMF should be done slowly and at a low temperature to control the exothermic reaction.[2] Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.

  • Careful Work-up: Quench the reaction by pouring it onto ice-cold water or a saturated sodium bicarbonate solution to neutralize the acidic mixture.[2] Avoid using ammonia-based quenching agents, which can lead to the formation of nitrile byproducts.[2]

Q2: I'm looking for alternatives to POCl₃ for the Vilsmeier-Haack reaction. What other activating agents can be used with DMF?

While POCl₃ is the most common activating agent, several alternatives can be employed to generate the Vilsmeier reagent or a similar electrophilic formylating species.[5]

Alternative Activating Agents:

  • Oxalyl Chloride or Thionyl Chloride: These reagents react with DMF to form the Vilsmeier reagent and are effective for the formylation of various aromatic and heteroaromatic compounds.[6]

  • XtalFluor-E ([Et₂NSF₂]BF₄): This fluorinating agent has been successfully used as an alternative to POCl₃ in the Vilsmeier-Haack formylation of glycals, suggesting its potential applicability to other electron-rich systems.[7]

The choice of activating agent can influence the reactivity and selectivity of the formylation reaction. It is advisable to screen different activating agents to find the optimal conditions for your specific substrate.

Q3: Beyond the Vilsmeier-Haack reaction, what other formylation methods can be applied to Boc-indoline?

Several other classical and modern formylation methods can be considered for the synthesis of tert-Butyl 6-formylindoline-1-carboxylate, each with its own advantages and limitations.[8][9]

dot graph "Alternative_Formylation_Methods" { layout=neato; node [shape=box, style=rounded, fontname="Arial", fontsize=10, margin="0.2,0.1", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} dot Overview of Alternative Formylation Methods

A. The Duff Reaction

The Duff reaction utilizes hexamethylenetetramine (HMTA) as the formyl source in the presence of an acid catalyst, typically acetic acid or trifluoroacetic acid.[10][11] This method is particularly effective for electron-rich aromatic compounds like phenols and can be applied to indolines.[12][13]

  • Mechanism: The reaction proceeds through the formation of an iminium ion intermediate from HMTA, which then acts as the electrophile in an aromatic substitution reaction.[10]

  • Advantages: The reagents are readily available and the reaction is often easy to perform.[12]

  • Disadvantages: Yields can be lower than those obtained with the Vilsmeier-Haack reaction, and di-formylation can be a side reaction if multiple activated positions are available.[3][12]

B. The Reimer-Tiemann Reaction

This classic reaction involves the formylation of phenols using chloroform in a basic aqueous solution.[14] Its application to indolines is also possible, although it may lead to a mixture of isomers and potentially ring-expansion byproducts.[14][15]

  • Mechanism: The key reactive species is dichlorocarbene (:CCl₂), which is generated in situ from chloroform and a strong base.[14] The electron-rich indoline attacks the dichlorocarbene, followed by hydrolysis to yield the aldehyde.

  • Advantages: It is a well-established method with readily available and inexpensive reagents.

  • Disadvantages: The reaction often gives low yields and a mixture of ortho and para isomers.[15] For indoles, it can lead to the "abnormal" Reimer-Tiemann reaction, resulting in ring expansion to form quinoline derivatives.[15]

C. Organolithium and Grignard-based Formylation

Directed ortho-metalation (DoM) followed by quenching with a formylating agent is a powerful strategy for regioselective formylation.

  • Procedure: The indoline is first deprotonated at a specific position using a strong base like n-butyllithium (n-BuLi) or a Grignard reagent. The resulting organometallic species is then reacted with an electrophilic formylating agent such as DMF.[16]

  • Advantages: This method offers excellent regiocontrol, which is particularly useful for introducing the formyl group at a specific position on the indoline ring.

  • Disadvantages: Requires strictly anhydrous and inert conditions due to the high reactivity of organolithium and Grignard reagents.[16] The choice of the directing group on the indoline is crucial for achieving the desired regioselectivity.

Q4: Purification of tert-Butyl 6-formylindoline-1-carboxylate is proving difficult. What are the best practices?

The purification of the final product can be challenging due to the presence of unreacted starting materials, reagents, and potential byproducts.

Purification Strategy:

  • Aqueous Work-up: After quenching the reaction, a thorough aqueous work-up is essential. This typically involves extraction with a suitable organic solvent (e.g., ethyl acetate or dichloromethane), followed by washing with water and brine to remove water-soluble impurities.[2]

  • Column Chromatography: Flash column chromatography on silica gel is the most common method for purifying the crude product.[2] A gradient elution system, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, is often effective in separating the desired product from impurities.[2]

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent or solvent mixture (e.g., ethanol/water or hexane/ethyl acetate) can be an effective final purification step to obtain a highly pure product.[2]

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the synthesis of tert-Butyl 6-formylindoline-1-carboxylate.

dot graph "Troubleshooting_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, margin="0.2,0.1", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} dot Troubleshooting Flowchart for Formylation Reactions

Problem Potential Cause Recommended Solution
Low Yield Incomplete reactionIncrease reaction time and/or temperature. Monitor by TLC/LC-MS. Increase the stoichiometry of the formylating agent.[2]
Decomposition of starting material or productLower the reaction temperature.[3] Ensure the work-up is performed promptly after the reaction is complete.
Poor quality of reagentsUse freshly distilled or high-purity reagents and anhydrous solvents.[2]
Formation of Multiple Products Lack of regioselectivityConsider a more regioselective method like directed ortho-metalation.
Di-formylationReduce the stoichiometry of the formylating agent.[3]
Formation of byproducts (e.g., polymers, trimers)Optimize reaction conditions (temperature, concentration).[3][4] Consider a milder formylation method.
No Reaction Inactive formylating reagentPrepare the Vilsmeier reagent fresh before use. Check the quality of the starting materials.
Insufficiently activated substrateThe Boc-protected indoline may not be electron-rich enough for certain mild formylating agents. A stronger method like the Vilsmeier-Haack reaction may be necessary.

Experimental Protocols

Protocol 1: Vilsmeier-Haack Formylation of Boc-Indoline

This protocol provides a general procedure for the formylation of tert-butyl indoline-1-carboxylate using POCl₃ and DMF.

Materials:

  • tert-Butyl indoline-1-carboxylate

  • Phosphorus oxychloride (POCl₃)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Hexane and Ethyl acetate

Procedure:

  • To a stirred solution of anhydrous DMF (3 equivalents) in anhydrous DCM at 0 °C under an inert atmosphere, add POCl₃ (1.5 equivalents) dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

  • Add a solution of tert-butyl indoline-1-carboxylate (1 equivalent) in anhydrous DCM dropwise to the Vilsmeier reagent at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

  • Upon completion, carefully pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane.

References

  • Chatterjee, A., & Biswas, K. M. (1973). Acylation of indoles by Duff reaction and Vilsmeier-Haack formylation and conformation of N-formylindoles. The Journal of Organic Chemistry, 38(23), 4002–4005. [Link]

  • Ferguson, L. N. (1946). The Synthesis of Aromatic Aldehydes. Chemical Reviews, 38(2), 227–254. [Link]

  • Gagnon, D., et al. (2018). Use of XtalFluor-E as an Alternative to POCl3 in the Vilsmeier-Haack Formylation of C-2-Glycals. The Journal of Organic Chemistry, 83(15), 8731–8738. [Link]

  • Organic Mystery. (n.d.). Preparation of Aromatic Aldehydes and Ketones. Retrieved from [Link]

  • Wikipedia. (n.d.). Duff reaction. Retrieved from [Link]

  • MacMillan, D. W. C., et al. (2020). A Desaturative Approach for Aromatic Aldehyde Synthesis via Synergistic Enamine, Photoredox and Cobalt Triple Catalysis. Angewandte Chemie International Edition, 59(31), 12773-12778. [Link]

  • Kunjapur, A. M., et al. (2014). Synthesis and Accumulation of Aromatic Aldehydes in an Engineered Strain of Escherichia coli. Journal of the American Chemical Society, 136(33), 11644–11654. [Link]

  • ACS Publications. (n.d.). The Synthesis of Aromatic Aldehydes. Chemical Reviews. Retrieved from [Link]

  • van der Westhuizen, J. H., et al. (2007). Formation of indole trimers in Vilsmeier type reactions. Arkivoc, 2008(3), 86-95. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

  • Chatterjee, A., & Biswas, K. M. (1973). Acylation of indoles by Duff reaction and Vilsmeier-Haack formylation and conformation of N-formylindoles. Semantic Scholar. [Link]

  • Name Reaction. (n.d.). Duff Reaction. Retrieved from [Link]

  • ChemWis. (2025). Vilsmeier–Haack reaction of indole. YouTube. [Link]

  • ACS Publications. (n.d.). Acylation of indoles by Duff reaction and Vilsmeier-Haack formylation and conformation of N-formylindoles. The Journal of Organic Chemistry. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Reimer–Tiemann reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Vilsmeier reagent. Retrieved from [Link]

  • Turkish Journal of Chemistry. (2025). Vilsmeier–Haack complex formation by Fe3O4@SiO2@CS@POCl2-x/DMF. TÜBİTAK. [Link]

  • J&K Scientific LLC. (2025). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Nakashima, T., et al. (1980). PHOTO-REIMER-TIEMANN REACTION OF PHENOLS, ANILINES AND INDOLINEsa. Tetrahedron, 36(7), 959-963. [Link]

  • Tuengpanya, S., et al. (2025). Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source. ACS Omega. [Link]

  • Wynberg, H., & Meijer, E. W. (2005). The Reimer–Tiemann Reaction. In Organic Reactions (pp. 1-36). John Wiley & Sons, Inc. [Link]

  • Patil, P. G., et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 3(10), 3564-3573. [Link]

  • Chemistry Notes. (2022). Reimer Tiemann Reaction: Mechanism and application. Retrieved from [Link]

  • NROChemistry. (n.d.). Reimer-Tiemann Reaction: Mechanism & Examples. Retrieved from [Link]

  • Wikipedia. (n.d.). Organolithium reagent. Retrieved from [Link]

  • The Organic Chemist. (2022). Organolithium Reactions (IOC 16). YouTube. [Link]

  • Experimental Section Commercially available reagents were used throughout without further purification unless otherwise stated. (n.d.). Retrieved from [Link]

  • organolithium reagents 1. (n.d.). Retrieved from [Link]

  • Movassaghi, M., & Schmidt, M. A. (2007). Why Do Some Fischer Indolizations Fail?. Organic letters, 9(10), 1887–1890. [Link]

  • Atlantis Press. (n.d.). Synthesis of Tert-butyl 4-formyl-3, 6-dihydropyridine-1 (2H) -carboxylate. Retrieved from [Link]

  • Yamai, Y., et al. (2017). SYNTHESIS OF SUBSTITUTED t-BUTYL 3-ALKYLOXINDOLE-3- CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)MALONATES. HETEROCYCLES, 94(12), 2269-2280. [Link]

  • Wang, X., et al. (2024). tert-Butyl Hypochlorite: A Reagent for the Synthesis of Chlorinated Oxindole and Indole Derivatives. Molecules, 29(1), 102. [Link]

  • Zhang, Y., et al. (2020). Synthesis of tert-butyl 4-bromo-4-formylpiperidine-1-carboxylate. ResearchGate. [Link]

  • LibreTexts. (2023). 3.4: Organolithium Compounds. Chemistry LibreTexts. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Reactions of tert-Butyl 6-formylindoline-1-carboxylate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with tert-Butyl 6-formylindoline-1-carboxylate. This guide provides in-depth troubleshooting advice and freq...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with tert-Butyl 6-formylindoline-1-carboxylate. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during reactions involving this versatile building block. The question-and-answer format is designed to directly tackle specific issues, offering explanations for the underlying chemistry and providing actionable protocols.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis and subsequent reactions of tert-Butyl 6-formylindoline-1-carboxylate.

Question 1: I am experiencing low or no yield during the formylation of N-Boc-indoline. What are the likely causes and how can I optimize the reaction?

Answer:

Low yields in the formylation of N-Boc-indoline can stem from several factors, primarily related to the choice of formylating agent, reaction conditions, and the stability of the starting material.

Common Causes and Optimization Strategies:

  • Inappropriate Formylating Agent: The reactivity of the formylating agent is crucial. While classical methods like the Vilsmeier-Haack (POCl₃/DMF) or Duff reaction (hexamethylenetetramine) are common for indoles, they can be harsh and may not be suitable for the more sensitive N-Boc protected indoline.[1] Milder reagents are often more effective.

    • Recommendation: Consider using trimethyl orthoformate (TMOF) with a Lewis acid catalyst like boron trifluoride diethyl etherate (BF₃·OEt₂). This method has been shown to be effective for the formylation of various indole derivatives.[2][3]

  • Suboptimal Reaction Conditions: Temperature, reaction time, and the stoichiometry of reagents play a significant role.

    • Recommendation: When using BF₃·OEt₂ and TMOF, ensure the reaction is performed under anhydrous conditions, as moisture can deactivate the Lewis acid. The reaction is typically carried out at room temperature. A stoichiometric amount of the Lewis acid is often required for optimal results.[3]

  • Side Reactions: The electron-rich nature of the indole ring can lead to side reactions, such as the formation of bis(indolyl)methanes, especially under acidic conditions.[4]

    • Recommendation: Careful control of the stoichiometry of the formylating agent and dropwise addition of reagents can help minimize the formation of these byproducts. Monitoring the reaction by Thin-Layer Chromatography (TLC) is essential to determine the optimal reaction time and prevent the formation of undesired products.

  • Deprotection of the Boc Group: Strong acidic conditions can lead to the cleavage of the tert-butoxycarbonyl (Boc) protecting group.[3][5] This can complicate the reaction and lead to a mixture of products.

    • Recommendation: The use of milder Lewis acids or carefully controlled reaction conditions can prevent deprotection. If deprotection is observed, consider using a different formylation method that does not require strong acids.

Illustrative Workflow for Formylation Optimization:

Caption: Troubleshooting workflow for low yield in the formylation of N-Boc-indoline.

Question 2: My subsequent reaction with the aldehyde group (e.g., Wittig, aldol condensation) is sluggish or incomplete. What factors could be hindering the reactivity of the 6-formyl group?

Answer:

The reactivity of the aldehyde group at the 6-position of the indoline ring can be influenced by both electronic and steric factors.

Potential Causes and Solutions:

  • Electronic Effects: The indoline nitrogen, even when protected, can have a modest electron-donating effect on the aromatic ring, which can slightly deactivate the aldehyde towards nucleophilic attack compared to a simple benzaldehyde.

    • Recommendation: For reactions like the Wittig olefination, using a more reactive ylide (e.g., an unstabilized ylide) or harsher reaction conditions (e.g., higher temperature, stronger base) may be necessary. For aldol-type reactions, a stronger Lewis acid catalyst can enhance the electrophilicity of the aldehyde carbonyl.

  • Steric Hindrance: While the 6-position is generally accessible, bulky substituents on the indoline ring or the incoming nucleophile can lead to steric hindrance.

    • Recommendation: If steric hindrance is suspected, consider using smaller, less hindered reagents where possible.

  • Poor Solubility: The starting material or intermediates may have poor solubility in the chosen solvent, leading to a heterogeneous reaction mixture and incomplete conversion.

    • Recommendation: Screen different solvents to find one that provides good solubility for all reactants. A co-solvent system may also be beneficial.

Question 3: I am observing the formation of an unknown impurity during my reaction. How can I identify and minimize its formation?

Answer:

The formation of impurities is a common challenge in organic synthesis. A systematic approach is required for identification and mitigation.

Identification and Mitigation Strategy:

  • Characterization of the Impurity:

    • LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most powerful tool for initial identification. It will provide the molecular weight of the impurity, which can give clues about its structure (e.g., dimerization, side reaction with solvent or reagents).

    • NMR (Nuclear Magnetic Resonance) Spectroscopy: If the impurity can be isolated in sufficient quantity and purity, ¹H and ¹³C NMR will provide detailed structural information.

  • Plausible Side Reactions:

    • Oxidation of the Aldehyde: Aldehydes can be susceptible to oxidation to the corresponding carboxylic acid, especially if the reaction is exposed to air for extended periods or if oxidizing agents are inadvertently present.[6]

      • Mitigation: Run the reaction under an inert atmosphere (e.g., nitrogen or argon) and use freshly distilled, deoxygenated solvents.

    • Cannizzaro-type Reaction: In the presence of a strong base and no enolizable protons, aldehydes can undergo a disproportionation reaction to form the corresponding alcohol and carboxylic acid. While less common for aromatic aldehydes with electron-donating groups, it's a possibility under certain conditions.

      • Mitigation: Avoid using an excessive amount of strong, non-nucleophilic bases if the reaction conditions allow.

    • Reaction with Solvent: Certain solvents can participate in side reactions. For example, in reactions involving strong bases, deprotonation of the solvent could lead to undesired additions.

Data Summary for Common Analytical Techniques:

Analytical TechniqueInformation ProvidedApplication in Troubleshooting
TLC Monitors reaction progress, visualizes starting material, product, and impurities.[5]Quick assessment of reaction completion and impurity formation.
LC-MS Provides molecular weight of components in a mixture.[5]Helps in the initial identification of unknown impurities.
NMR Detailed structural information of isolated compounds.[5]Confirms the structure of the desired product and identifies impurities.

II. Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for tert-Butyl 6-formylindoline-1-carboxylate?

A1: To ensure its stability, tert-Butyl 6-formylindoline-1-carboxylate should be stored in a cool, dry, and dark place, preferably under an inert atmosphere to prevent oxidation of the aldehyde group.

Q2: Is the Boc protecting group on the indoline nitrogen stable under typical reaction conditions?

A2: The Boc group is generally stable to basic and nucleophilic conditions.[7] However, it is labile under acidic conditions.[5] Care should be taken to avoid strong acids or prolonged exposure to even moderate acidic conditions, which can lead to deprotection.

Q3: Can I perform a reduction of the aldehyde group without affecting the Boc protecting group?

A3: Yes, the aldehyde can be selectively reduced to an alcohol using mild reducing agents like sodium borohydride (NaBH₄) in an alcoholic solvent. These conditions are typically compatible with the Boc protecting group. Stronger reducing agents like lithium aluminum hydride (LiAlH₄) should be used with caution as they can potentially affect the carbamate.

Q4: What are the recommended purification methods for tert-Butyl 6-formylindoline-1-carboxylate and its derivatives?

Illustrative Purification Workflow:

Purification_Workflow Start Crude Reaction Mixture Workup Aqueous Work-up & Extraction Start->Workup Dry Dry Organic Layer (e.g., Na2SO4) Workup->Dry Concentrate Concentrate in vacuo Dry->Concentrate Chromatography Silica Gel Column Chromatography Concentrate->Chromatography Analyze Analyze Fractions by TLC Chromatography->Analyze Combine Combine Pure Fractions Analyze->Combine Final_Concentrate Concentrate Pure Fractions Combine->Final_Concentrate Pure_Product Pure Product Final_Concentrate->Pure_Product

Caption: General workflow for the purification of indoline derivatives.

References

  • ACS Omega. (2025). Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source.
  • ResearchGate. (2025).
  • ResearchGate. (2025). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions.
  • TCI Chemicals. (n.d.).
  • Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.).
  • Wikipedia. (n.d.).
  • BenchChem. (2025). Technical Support Center: Troubleshooting Incomplete Boc Protection of Amines.
  • RSC Publishing. (2025).
  • BenchChem. (2025). PROTAC Synthesis Technical Support Center: Troubleshooting Incomplete Boc Deprotection.
  • Chemcess. (n.d.). Indole: Properties, Reactions, Production And Uses.
  • Reddit. (2024). Why is boc stable to hydrolysis under basic conditions?.
  • HETEROCYCLES. (2017). SYNTHESIS OF SUBSTITUTED t-BUTYL 3-ALKYLOXINDOLE-3- CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)

Sources

Optimization

How to monitor the progress of tert-Butyl 6-formylindoline-1-carboxylate synthesis

This guide is designed for researchers, scientists, and professionals in drug development who are undertaking the synthesis of tert-Butyl 6-formylindoline-1-carboxylate. As a key intermediate in various synthetic pathway...

Author: BenchChem Technical Support Team. Date: January 2026

This guide is designed for researchers, scientists, and professionals in drug development who are undertaking the synthesis of tert-Butyl 6-formylindoline-1-carboxylate. As a key intermediate in various synthetic pathways, ensuring the successful and efficient synthesis of this compound is paramount. This document provides in-depth troubleshooting advice and frequently asked questions to navigate the common challenges encountered during its synthesis, primarily focusing on the Vilsmeier-Haack formylation reaction.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis, providing explanations for the underlying causes and actionable solutions.

Question: My reaction seems to be sluggish or has not started, as indicated by TLC analysis. What are the potential causes and how can I resolve this?

Answer: A stalled or slow reaction can be attributed to several factors, primarily revolving around the integrity of your reagents and the reaction conditions.

  • Reagent Quality: The Vilsmeier-Haack reaction is highly sensitive to moisture. The Vilsmeier reagent, formed in situ from phosphorus oxychloride (POCl₃) and a formylating agent like N,N-dimethylformamide (DMF), is readily hydrolyzed.[1][2][3]

    • Troubleshooting Steps:

      • Ensure that the DMF used is anhydrous. It is best practice to use a freshly opened bottle or to dry the DMF over molecular sieves prior to use.

      • Phosphorus oxychloride (POCl₃) should be freshly distilled or from a recently opened, well-sealed bottle. Any degradation of POCl₃ will significantly impede the formation of the active Vilsmeier reagent.

      • The starting material, tert-Butyl indoline-1-carboxylate, should be pure and dry.

  • Reaction Temperature: The formation of the Vilsmeier reagent is typically performed at low temperatures (0-5 °C) to control the exothermic reaction between POCl₃ and DMF. However, the subsequent formylation of the indoline substrate may require gentle heating to proceed at a reasonable rate.

    • Troubleshooting Steps:

      • After the initial formation of the Vilsmeier reagent at low temperature, allow the reaction mixture to slowly warm to room temperature.

      • If the reaction is still sluggish, gentle heating (e.g., to 40-60 °C) can be applied. Monitor the reaction closely by TLC to avoid the formation of degradation products at elevated temperatures.

  • Stoichiometry of Reagents: An incorrect ratio of reagents can lead to an incomplete reaction.

    • Troubleshooting Steps:

      • Typically, a slight excess of the Vilsmeier reagent (1.1 to 1.5 equivalents) relative to the indoline substrate is used to ensure complete conversion.

Question: My TLC plate shows multiple spots. How do I identify the product and what are the likely side products?

Answer: The presence of multiple spots on a TLC plate is a common observation and requires careful analysis to understand the reaction's progress.

  • Identifying the Product Spot:

    • The product, tert-Butyl 6-formylindoline-1-carboxylate, is more polar than the starting material, tert-Butyl indoline-1-carboxylate, due to the introduction of the aldehyde group. Therefore, the product spot will have a lower Rf value (it will travel a shorter distance up the TLC plate).[4]

    • The starting material, being less polar, will have a higher Rf value.

    • It is highly recommended to run a co-spot on the TLC plate, where you spot the reaction mixture and the starting material in the same lane. This will help to definitively identify the starting material spot.

  • Potential Side Products:

    • Unreacted Starting Material: This will be visible as a spot with the same Rf as your starting material.

    • Di-formylated Products: While less common for the 6-position, depending on the reaction conditions, over-formylation at other positions on the aromatic ring could occur, leading to more polar byproducts with very low Rf values.

    • Hydrolysis of the Boc Group: If acidic conditions are inadvertently introduced during workup before the reaction is complete, the tert-butoxycarbonyl (Boc) protecting group can be cleaved, leading to the formation of 6-formylindoline, a more polar and likely baseline spot on the TLC.

    • Formation of Indole Trimers: Under certain Vilsmeier conditions, indoles can undergo self-condensation to form trimers, which are complex side products.[5]

Question: I'm having difficulty achieving a good separation on my TLC. What solvent system do you recommend?

Answer: An appropriate solvent system (eluent) is crucial for effective TLC monitoring. For the separation of tert-Butyl indoline-1-carboxylate and its formylated product, a mixture of a non-polar and a moderately polar solvent is typically effective.

  • Recommended Eluent Systems:

    • A good starting point is a mixture of ethyl acetate and hexanes (or petroleum ether).[4][6] A common starting ratio is 1:4 or 1:3 (ethyl acetate:hexanes).

    • You can adjust the polarity of the eluent to achieve optimal separation (an Rf value of ~0.3-0.5 for the product is ideal).

      • If the spots are too high on the plate (high Rf), decrease the polarity by reducing the proportion of ethyl acetate.

      • If the spots are too low on the plate (low Rf), increase the polarity by increasing the proportion of ethyl acetate.

    • For visualization, UV light (254 nm) is typically effective as both the starting material and the product are UV active. Staining with potassium permanganate or ceric ammonium molybdate can also be used.

Question: The yield of my purified product is low. What are the common causes and how can I improve it?

Answer: Low yield can stem from issues at various stages of the synthesis, from the reaction itself to the work-up and purification.

  • Incomplete Reaction: As discussed previously, ensure the reaction has gone to completion by careful TLC monitoring before quenching.

  • Work-up Procedure:

    • The Vilsmeier-Haack reaction is typically quenched by pouring the reaction mixture into a cold aqueous solution of a base, such as sodium bicarbonate or sodium hydroxide, to neutralize the acidic components and hydrolyze the intermediate iminium salt to the aldehyde.[3]

    • Careful control of the pH during work-up is important. A pH that is too low may lead to Boc-group deprotection.

    • Ensure thorough extraction of the product from the aqueous layer using an appropriate organic solvent like ethyl acetate or dichloromethane.

  • Purification:

    • Column Chromatography: This is the most common method for purifying the product.

      • Use a silica gel stationary phase and an eluent system similar to the one optimized for TLC. A slightly less polar eluent than the one used for TLC is often a good starting point for column chromatography.

      • Careful packing of the column and loading of the crude product are essential to achieve good separation. Dry loading the crude product adsorbed onto a small amount of silica gel can often improve resolution.

    • Recrystallization: If the crude product is a solid and of reasonable purity, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be an effective purification method.

Frequently Asked Questions (FAQs)

What is the mechanism of the Vilsmeier-Haack reaction for the formylation of tert-Butyl indoline-1-carboxylate?

The Vilsmeier-Haack reaction proceeds in two main stages:

  • Formation of the Vilsmeier Reagent: N,N-dimethylformamide (DMF) reacts with phosphorus oxychloride (POCl₃) to form a highly electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[1][2][3]

  • Electrophilic Aromatic Substitution: The electron-rich indoline ring attacks the electrophilic Vilsmeier reagent. The Boc-protected nitrogen directs the formylation to the electron-rich aromatic ring. The resulting iminium salt intermediate is then hydrolyzed during the aqueous work-up to yield the final aldehyde product.[3]

.dot

Vilsmeier_Haack_Workflow cluster_reagents Reagent Preparation cluster_reaction Reaction cluster_monitoring Monitoring cluster_workup Work-up & Purification DMF Anhydrous DMF Vilsmeier_Formation Vilsmeier Reagent Formation (0-5 °C) DMF->Vilsmeier_Formation POCl3 POCl₃ POCl3->Vilsmeier_Formation Indoline tert-Butyl indoline-1-carboxylate Formylation Formylation (RT to 60 °C) Vilsmeier_Formation->Formylation Add Indoline TLC_Monitoring TLC Analysis Formylation->TLC_Monitoring Periodic Sampling Quench Aqueous Base Quench Formylation->Quench Reaction Complete TLC_Monitoring->Formylation Check Completion Extraction Organic Extraction Quench->Extraction Purification Column Chromatography Extraction->Purification Product Pure Product Purification->Product

Caption: Workflow for tert-Butyl 6-formylindoline-1-carboxylate synthesis.

Which analytical techniques are best for monitoring the reaction progress?

  • Thin Layer Chromatography (TLC): TLC is the most convenient and widely used technique for real-time monitoring of the reaction.[6][7][8][9] It is a quick and inexpensive way to visualize the consumption of the starting material and the formation of the product.

  • High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC is an excellent choice.[10][11][12] A reverse-phase C18 column with a mobile phase of methanol and water (often with a small amount of an acid like TFA for better peak shape) can be used to separate the starting material and the product.[10][11] HPLC can provide precise information on the conversion rate and the presence of impurities.

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used to monitor the reaction, provided the compounds are sufficiently volatile and thermally stable. It has the advantage of providing mass information for the separated components, which can aid in the identification of byproducts.

What are the expected spectroscopic data for the final product?

While specific shifts can vary slightly depending on the solvent, you can generally expect the following in the ¹H NMR spectrum of tert-Butyl 6-formylindoline-1-carboxylate:

  • A singlet for the aldehyde proton (-CHO) around 9.8-10.0 ppm.

  • Aromatic protons in the range of 7.0-8.0 ppm.

  • Protons of the indoline ring, typically triplets, around 3.0-4.2 ppm.

  • A singlet for the nine protons of the tert-butyl group (-C(CH₃)₃) around 1.5 ppm.

The molecular weight of the product is 247.29 g/mol . Mass spectrometry (e.g., ESI-MS) should show a corresponding [M+H]⁺ or [M+Na]⁺ peak.

Experimental Protocol: TLC Monitoring

This protocol provides a step-by-step guide for effectively monitoring the reaction using TLC.

Materials:

  • TLC plates (silica gel 60 F₂₅₄)

  • Developing chamber

  • Capillary tubes for spotting

  • Eluent: Ethyl acetate/Hexanes (e.g., 1:4 v/v)

  • UV lamp (254 nm)

  • Staining solution (e.g., potassium permanganate)

Procedure:

  • Prepare the Eluent: In a beaker, prepare the eluent by mixing ethyl acetate and hexanes in the desired ratio. Pour the eluent into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper in the chamber to ensure saturation of the atmosphere with the solvent vapors. Close the chamber and allow it to equilibrate for at least 10 minutes.

  • Prepare the TLC Plate: Using a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate. Mark three lanes on the baseline for the starting material (SM), a co-spot (Co), and the reaction mixture (RM).

  • Spot the Plate:

    • SM Lane: Dissolve a small amount of the starting material (tert-Butyl indoline-1-carboxylate) in a suitable solvent (e.g., ethyl acetate). Using a capillary tube, make a small spot on the SM mark.

    • RM Lane: Using a capillary tube, take a small aliquot of the reaction mixture and spot it on the RM mark.

    • Co Lane: Spot the starting material on the Co mark, and then carefully spot the reaction mixture on top of the same spot.

  • Develop the Plate: Carefully place the spotted TLC plate into the equilibrated developing chamber. Ensure the baseline is above the eluent level. Close the chamber and allow the solvent front to travel up the plate until it is about 1 cm from the top.

  • Visualize the Plate: Remove the plate from the chamber and immediately mark the solvent front with a pencil. Allow the plate to dry completely.

    • Visualize the spots under a UV lamp at 254 nm and circle the observed spots with a pencil.

    • If desired, further visualization can be achieved by dipping the plate into a staining solution and gently heating it with a heat gun.

  • Interpret the Results:

    • The starting material spot in the SM lane should align with the upper spot in the RM and Co lanes.

    • A new, lower Rf spot in the RM lane indicates the formation of the more polar product.

    • The reaction is considered complete when the starting material spot in the RM lane is no longer visible (or is very faint).

References

  • Vilsmeier-Haack Transformations under Non Classical Conditions. (2019). ResearchGate. [Link]

  • Ultrasonically Accelerated Vilsmeier Haack Cyclization and Formylation Reactions. (2015). ResearchGate. [Link]

  • A Catalytic Vilsmeier-Haack Reaction. (2019). Organic Syntheses. [Link]

  • Formation of indole trimers in Vilsmeier type reactions. (2010). Semantic Scholar. [Link]

  • Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. (2020). ResearchGate. [Link]

  • Response characteristics of indole compound standards using HPLC. (2017). ResearchGate. [Link]

  • Vilsmeier-Haack Reaction. Chemistry Steps. [Link]

  • Vilsmeier-Haack Reaction. Organic Chemistry Portal. [Link]

  • A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. (2013). PubMed. [Link]

  • Experimental Section Commercially available reagents were used throughout without further purification unless otherwise stated. University of Cambridge. [Link]

  • Vilsmeier–Haack reaction. Wikipedia. [Link]

  • Reactions of Vilsmeier Haack reagent with aromatic and heterocyclic aldoximes. (1995). Semantic Scholar. [Link]

  • Separation of 1H-Indole, 4,5,6,7-tetrahydro- on Newcrom R1 HPLC column. SIELC. [Link]

  • Synthesis of tert-butyl 4-bromo-4-formylpiperidine-1-carboxylate. (2019). ResearchGate. [Link]

  • Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. (2023). Royal Society of Chemistry. [Link]

Sources

Troubleshooting

Technical Support Center: Catalyst Selection for Reactions of tert-Butyl 6-formylindoline-1-carboxylate

Welcome to the technical support guide for reactions involving tert-Butyl 6-formylindoline-1-carboxylate. This resource is designed for researchers, chemists, and drug development professionals to navigate the common cha...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for reactions involving tert-Butyl 6-formylindoline-1-carboxylate. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and nuances of catalyst selection for this versatile intermediate. Our goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your synthetic routes effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the chemical modification of tert-Butyl 6-formylindoline-1-carboxylate, with a focus on catalyst-related problems.

Question 1: I am seeing low yields in my reductive amination reaction with a primary amine. What are the likely causes and how can I improve it?

Answer:

Low yields in the reductive amination of tert-Butyl 6-formylindoline-1-carboxylate are a frequent challenge. The root cause often lies in the delicate balance between imine formation and reduction, as well as the stability of the starting material and product.

Core Causality: The reaction proceeds in two main steps: (1) formation of a hemiaminal intermediate, followed by dehydration to an iminium ion, and (2) reduction of the iminium ion to the desired amine. Catalyst choice and reaction conditions are critical for ensuring the second step is efficient and selective.

Troubleshooting Steps & Solutions:

  • Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is generally the preferred reagent for this transformation. Unlike stronger reducing agents like sodium borohydride (NaBH₄), STAB is milder and more selective for the iminium ion over the starting aldehyde, minimizing the formation of the corresponding alcohol byproduct (tert-butyl 6-(hydroxymethyl)indoline-1-carboxylate). If you are using NaBH₄, consider switching to STAB.

  • Reaction pH: The formation of the iminium ion is acid-catalyzed. However, strongly acidic conditions can lead to the decomposition of the indoline ring or the Boc-protecting group. The use of a mild acid, such as acetic acid, is often beneficial and can significantly improve reaction rates. A typical protocol involves adding a small amount of acetic acid (e.g., 1-2 equivalents) to the reaction mixture.

  • Solvent Selection: Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are common solvents for reductive aminations. These non-polar, aprotic solvents are generally effective. If you are facing solubility issues with your amine starting material, consider exploring other solvent systems like tetrahydrofuran (THF) or acetonitrile.

  • Moisture Control: The formation of the iminium ion from the hemiaminal is a dehydration step. While the reaction can often tolerate small amounts of water, excess water can hinder iminium formation. Ensure you are using anhydrous solvents and reagents, especially if you observe a significant amount of the starting aldehyde remaining.

Troubleshooting Workflow: Reductive Amination

G start Low Yield in Reductive Amination q1 What reducing agent are you using? start->q1 a1_stab Using STAB q1->a1_stab STAB a1_other Using NaBH4 or other q1->a1_other Other q2 Is a mild acid (e.g., AcOH) present? a1_stab->q2 sol1 Switch to STAB to improve selectivity. a1_other->sol1 sol1->q2 a2_yes Yes q2->a2_yes a2_no No q2->a2_no q3 Are you using anhydrous conditions? a2_yes->q3 sol2 Add 1-2 eq. of AcOH to catalyze iminium formation. a2_no->sol2 sol2->q3 a3_yes Yes q3->a3_yes a3_no No q3->a3_no end Yield Improved a3_yes->end sol3 Use anhydrous solvents and reagents. a3_no->sol3 sol3->end

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Definitive Characterization of tert-Butyl 6-formylindoline-1-carboxylate: An X-ray Crystallography Perspective

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. In the synthesis of complex molecules, particula...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. In the synthesis of complex molecules, particularly those destined for pharmaceutical applications, certainty in atomic connectivity, stereochemistry, and solid-state conformation is not merely academic—it is a prerequisite for intellectual property, regulatory submission, and rational drug design. This guide provides an in-depth comparison of analytical techniques for the characterization of tert-butyl 6-formylindoline-1-carboxylate, a versatile heterocyclic building block. While spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide essential pieces of the structural puzzle, we will demonstrate why single-crystal X-ray crystallography stands as the gold standard for absolute and unequivocal structure determination.

The Subject of Our Study: tert-Butyl 6-formylindoline-1-carboxylate

The indoline scaffold is a privileged motif in medicinal chemistry, appearing in numerous natural products and synthetic drugs. The introduction of a formyl group at the 6-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom furnishes a highly valuable intermediate. The formyl group serves as a synthetic handle for further elaboration of the aromatic ring, while the Boc group allows for controlled manipulation of the indoline nitrogen. Given its importance, a definitive characterization of this molecule is crucial.

X-ray Crystallography: The Unambiguous Arbiter of Molecular Structure

X-ray crystallography is a powerful analytical technique that provides a precise three-dimensional map of the atomic arrangement within a crystal.[1] By irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern, we can determine bond lengths, bond angles, and the overall conformation of the molecule with unparalleled accuracy.[2][3]

The Crystallographic Workflow: From Powder to Picture

The journey from a powdered sample to a refined crystal structure is a multi-step process that demands precision and patience.

dot graph TD { subgraph Crystallographic Workflow A[Sample Recrystallization] --> B{Crystal Mounting}; B --> C[Data Collection]; C --> D{Structure Solution}; D --> E[Structure Refinement]; E --> F[Validation & Analysis]; end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px style B fill:#F1F3F4,stroke:#5F6368,stroke-width:2px style C fill:#F1F3F4,stroke:#5F6368,stroke-width:2px style D fill:#F1F3F4,stroke:#5F6368,stroke-width:2px style E fill:#F1F3F4,stroke:#5F6368,stroke-width:2px style F fill:#F1F3F4,stroke:#5F6368,stroke-width:2px } caption { font-family: "Arial"; font-size: "12px"; text-align: "center"; label = "Figure 1. The workflow for single-crystal X-ray diffraction."; } enddot

A Step-by-Step Protocol for the X-ray Crystallographic Analysis of tert-Butyl 6-formylindoline-1-carboxylate:

  • Crystal Growth: High-quality single crystals are paramount for a successful X-ray diffraction experiment.[4] For tert-butyl 6-formylindoline-1-carboxylate, a suitable starting point is slow evaporation of a saturated solution in a solvent system such as ethyl acetate/hexanes at room temperature. The goal is to obtain well-formed, optically clear crystals with dimensions of at least 0.1 mm in all directions.[3]

  • Crystal Mounting and Data Collection: A suitable crystal is selected under a microscope and mounted on a goniometer head. The crystal is then placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and radiation damage. Data collection is performed on a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα) and a detector.[2] The crystal is rotated in the X-ray beam, and a series of diffraction images are collected at different orientations.

  • Structure Solution and Refinement: The collected diffraction data are processed to yield a set of structure factors. The initial phases of the structure factors are determined using direct methods or Patterson methods.[3] This initial model is then refined using least-squares methods to improve the agreement between the observed and calculated structure factors. Hydrogen atoms are typically located from the difference Fourier map and refined isotropically.

Representative Crystallographic Data for a Substituted Indole Carboxylate

While the specific crystal structure of tert-butyl 6-formylindoline-1-carboxylate is not publicly available as of this writing, we can examine the crystallographic data of a closely related compound, ethyl 1H-indole-2-carboxylate, to illustrate the type of information obtained.[5]

Parameter Value
Chemical FormulaC₁₁H₁₁NO₂
Crystal SystemMonoclinic
Space GroupP2₁/c
a (Å)8.834(2)
b (Å)6.011(1)
c (Å)18.234(4)
β (°)100.99(3)
Volume (ų)950.1(4)
Z4
R-factor (%)4.9

Table 1: Representative crystallographic data for ethyl 1H-indole-2-carboxylate.[5]

This data provides a wealth of precise information about the molecule's solid-state conformation, including the planarity of the indole ring and the orientation of the ethyl carboxylate substituent.

Complementary Spectroscopic Techniques: Building the Structural Hypothesis

While X-ray crystallography provides the definitive answer, spectroscopic techniques are indispensable for routine characterization, reaction monitoring, and for providing the initial structural hypothesis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[6] It provides detailed information about the chemical environment of individual atoms (chemical shift), the number of protons in a given environment (integration), and the connectivity between neighboring atoms (spin-spin coupling).[7]

Experimental Protocol for ¹H and ¹³C NMR of tert-Butyl 6-formylindoline-1-carboxylate:

  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a suitable frequency (e.g., 400 MHz for ¹H). Standard pulse sequences are used to obtain one-dimensional spectra. For more detailed structural information, two-dimensional NMR experiments such as COSY, HSQC, and HMBC can be performed.[8]

Expected NMR Spectral Features for tert-Butyl 6-formylindoline-1-carboxylate:

  • ¹H NMR: Signals corresponding to the aromatic protons on the indoline ring, the aldehyde proton, the methylene protons of the indoline ring, and the tert-butyl protons. The chemical shifts and coupling patterns of the aromatic protons would confirm the 6-substitution pattern.

  • ¹³C NMR: Resonances for all unique carbon atoms, including the carbonyl carbons of the Boc and formyl groups, the aromatic carbons, the methylene carbons, and the carbons of the tert-butyl group.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique used to identify the presence of specific functional groups in a molecule.[9] Molecular bonds vibrate at characteristic frequencies, and when a molecule is irradiated with infrared light, it will absorb energy at frequencies corresponding to these vibrations.[10]

Experimental Protocol for FT-IR Analysis:

  • Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr), as a KBr pellet, or as a mull in Nujol.[11] For tert-butyl 6-formylindoline-1-carboxylate, which is a solid, the KBr pellet method is common. A small amount of the sample is ground with dry KBr powder and pressed into a transparent disk.

  • Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer, and the spectrum is recorded.

Expected IR Absorption Bands for tert-Butyl 6-formylindoline-1-carboxylate:

  • ~1700 cm⁻¹: Strong absorption due to the C=O stretching of the aldehyde.

  • ~1690 cm⁻¹: Strong absorption from the C=O stretching of the Boc-carbamate.

  • ~2980-2850 cm⁻¹: C-H stretching vibrations of the aliphatic and aromatic groups.

  • ~1600, 1480 cm⁻¹: C=C stretching vibrations of the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions.[12] It provides the molecular weight of the compound and, through fragmentation analysis, can offer valuable information about its structure.[13]

Experimental Protocol for Mass Spectrometry:

  • Sample Introduction and Ionization: A dilute solution of the sample is introduced into the mass spectrometer. Electrospray ionization (ESI) is a common technique for this type of molecule.

  • Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

  • Detection: The abundance of each ion is measured by a detector.

Expected Mass Spectrum for tert-Butyl 6-formylindoline-1-carboxylate:

  • Molecular Ion Peak ([M+H]⁺ or [M+Na]⁺): A prominent peak corresponding to the molecular weight of the compound plus a proton or sodium ion.

  • Fragmentation Peaks: Characteristic fragment ions resulting from the loss of the tert-butyl group or the Boc group.

A Comparative Analysis: Choosing the Right Tool for the Job

The following table provides a comparative overview of the strengths and limitations of each technique in the context of characterizing tert-butyl 6-formylindoline-1-carboxylate.

Technique Information Provided Strengths Limitations
X-ray Crystallography Absolute 3D structure, bond lengths, bond angles, stereochemistry, packingUnambiguous and definitive structural information[1]Requires high-quality single crystals, which can be difficult to obtain[14]
NMR Spectroscopy Connectivity, chemical environment of atoms, stereochemistry in solutionProvides detailed structural information in solution, non-destructive[15]Does not provide solid-state conformation, can have overlapping signals in complex molecules
IR Spectroscopy Presence of functional groupsRapid, non-destructive, easy to perform[9]Provides limited structural information, not suitable for complex structure elucidation alone
Mass Spectrometry Molecular weight, elemental composition (HRMS), fragmentation patternsHigh sensitivity, provides molecular formula[16]Does not provide information on connectivity or stereochemistry, isomers can be indistinguishable

dot graph { layout=neato; node [shape=box, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [color="#5F6368"];

} caption { font-family: "Arial"; font-size: "12px"; text-align: "center"; label = "Figure 2. Interplay of analytical techniques for structural elucidation."; } enddot

Conclusion: An Integrated Approach to Structural Certainty

In the rigorous world of chemical research and development, a multi-faceted analytical approach is essential for the comprehensive characterization of a new molecule. For tert-butyl 6-formylindoline-1-carboxylate, NMR, IR, and mass spectrometry provide a powerful and complementary suite of tools to build and support a structural hypothesis. However, for absolute and unequivocal proof of structure, single-crystal X-ray crystallography remains the undisputed gold standard. The precise atomic coordinates, bond lengths, and bond angles it provides leave no room for ambiguity, establishing a solid foundation for further synthetic endeavors and biological evaluation. As senior application scientists, we advocate for an integrated analytical workflow where spectroscopic methods guide the way, and X-ray crystallography provides the ultimate confirmation of molecular truth.

References

  • KPU Pressbooks. (n.d.). 6.5 NMR Theory and Experiment – Organic Chemistry I. Retrieved from [Link]

  • Persee. (2025, December 30). How an Infrared Spectrometer Enables Precise Molecular Characterization. Retrieved from [Link]

  • Biophysical Chemistry Class Notes. (n.d.). X-ray crystallography principles and applications. Retrieved from [Link]

  • Excedr. (2024, January 31). What Is Infrared Spectroscopy? Fundamentals & Applications. Retrieved from [Link]

  • Creative BioMart. (n.d.). X-ray Crystallography. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, August 28). 4.7: NMR Spectroscopy. Retrieved from [Link]

  • AZoM. (2019, December 2). The Applications & Principles of X-Ray Crystallography. Retrieved from [Link]

  • CURRENTA. (n.d.). Mass spectrometry for structural elucidation. Retrieved from [Link]

  • PREMIER Biosoft. (n.d.). Introduction, Principle of Mass Spectrometry, Components of Mass Spectrometer, Applications. Retrieved from [Link]

  • Fiveable. (n.d.). Structural elucidation using mass spectrometry. Retrieved from [Link]

  • RSC Education. (n.d.). Infrared (IR) spectroscopy. Retrieved from [Link]

  • Mtoz Biolabs. (n.d.). Fundamentals of Infrared Spectroscopy and Spectrum Analysis. Retrieved from [Link]

  • Wikipedia. (n.d.). X-ray crystallography. Retrieved from [Link]

  • Chemistry Steps. (n.d.). NMR spectroscopy - An Easy Introduction. Retrieved from [Link]

  • Journal of Pharmaceutical Research. (n.d.). Infrared Spectroscopy for the Identification and Characterization of Organic Molecules. Retrieved from [Link]

  • Wikipedia. (n.d.). Mass spectrometry. Retrieved from [Link]

  • University of Cambridge. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). Mass Spectrometry Protocols and Methods. Retrieved from [Link]

  • AZoLifeSciences. (2021, October 12). X-ray Crystallography: An Overview. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Advances in structure elucidation of small molecules using mass spectrometry. Retrieved from [Link]

  • AZoLifeSciences. (2023, November 7). NMR Spectroscopy in Structural Analysis of Organic Compounds. Retrieved from [Link]

  • SlideShare. (2013, February 7). Mass Spectrometry analysis of Small molecules. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, July 31). 9.11: Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

  • Microbe Notes. (2022, January 12). NMR Spectroscopy- Definition, Principle, Steps, Parts, Uses. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, February 11). 5.2: Theory of NMR. Retrieved from [Link]

  • Innovatech Labs. (2022, December 22). How Does FTIR Analysis Work?. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). NMR Spectroscopy. Retrieved from [Link]

  • University of Washington. (n.d.). fourier transform infrared spectroscopy. Retrieved from [Link]

  • ResearchGate. (n.d.). How to Determine the Structure of Organic Molecules by NMR Spectroscopy: Example of DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) in Solution. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

  • Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]

  • Taiwan International Graduate Program. (2022, March 24). Application of Mass Spectrometry on Small Molecule Analysis. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Absolute Configuration of Small Molecules by Co‐Crystallization. Retrieved from [Link]

  • LCGC International. (n.d.). Quantifying Small Molecules by Mass Spectrometry. Retrieved from [Link]

  • Spectroscopy Online. (2025, November 17). FT-IR Spectroscopy Mini-Tutorial: Principles, Practice, and Applications Across Disciplines. Retrieved from [Link]

  • UWCScholar. (2024, October 25). Crystal structure of dicarbonyl (μ2-indole-2- carboxylato κ2O:O′)tris(triphenylarsine-κAs) dirhodium(I) acetone solvate, C68H56As3NO5Rh2. Retrieved from [Link]

  • Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

  • ResearchGate. (n.d.). Ethyl 1H-indole-2-carboxylate. Retrieved from [Link]

  • IUCr Journals. (2021, July 11). Synthesis and spectroscopic and structural characterization of spiro[indoline-3,3′-indolizine]s formed by 1,3-dipolar cycloadditions between isatins, pipecolic acid and an electron-deficient alkene. Retrieved from [Link]

  • IUCr Journals. (n.d.). Synthesis and spectroscopic and structural characterization of spiro[indoline-3,3′-indolizine]s formed by 1,3-dipolar cycloadditions between isatins, pipecolic acid and an electron-deficient alkene. Retrieved from [Link]

  • PubMed. (n.d.). Substituted indole-2-carboxylates as in vivo potent antagonists acting as the strychnine-insensitive glycine binding site. Retrieved from [Link]

Sources

Comparative

A Comparative Spectroscopic Guide to Positional Isomers of tert-Butyl 6-formylindoline-1-carboxylate

A Senior Application Scientist's Guide to Isomer Differentiation In the landscape of drug discovery and development, the precise identification of molecular structure is paramount. Positional isomers, while sharing the s...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide to Isomer Differentiation

In the landscape of drug discovery and development, the precise identification of molecular structure is paramount. Positional isomers, while sharing the same molecular formula, can exhibit vastly different pharmacological and toxicological profiles. This guide provides an in-depth spectroscopic comparison of the 4-formyl, 5-formyl, 6-formyl, and 7-formyl isomers of tert-butyl indoline-1-carboxylate, a key scaffold in medicinal chemistry. Understanding the nuanced differences in their NMR, IR, and Mass Spectra is crucial for unambiguous characterization and ensuring the integrity of research and development pipelines.

The Structural Challenge: Positional Isomerism in N-Boc-formylindoline

The indoline core is a prevalent motif in numerous biologically active compounds. The introduction of a formyl group at different positions on the benzene ring of N-Boc-protected indoline gives rise to four positional isomers. While their molecular weight is identical, the electronic environment of each nucleus within the molecule is unique, leading to distinct spectroscopic signatures. This guide will dissect these differences, providing the necessary tools for their confident identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Definitive Tool for Isomer Elucidation

NMR spectroscopy is arguably the most powerful technique for distinguishing between these isomers. The chemical shifts of the aromatic protons and carbons are highly sensitive to the position of the electron-withdrawing formyl group.

¹H NMR Spectroscopy: Unraveling the Aromatic Region

The aromatic region of the ¹H NMR spectrum provides a clear fingerprint for each isomer. The coupling patterns and chemical shifts of the three aromatic protons are unique to the substitution pattern.

Experimental Protocol for ¹H NMR Spectroscopy:

  • Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

  • Instrument: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

  • Parameters: Use a standard pulse sequence with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Referencing: Reference the spectrum to the residual solvent peak (CDCl₃: δ 7.26 ppm; DMSO-d₆: δ 2.50 ppm).

dot graph "1H_NMR_Aromatic_Protons" { layout=neato; node [shape=circle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

Indoline [label="Indoline\nCore", pos="0,0!"]; H4 [label="H4", pos="-1.5,1.5!"]; H5 [label="H5", pos="0,2!"]; H6 [label="H6", pos="1.5,1.5!"]; H7 [label="H7", pos="1.5,-1.5!"];

Indoline -- H4; Indoline -- H5; Indoline -- H6; Indoline -- H7; } A schematic representation of the aromatic protons on the indoline core.

Comparative ¹H NMR Data (Predicted and Observed Trends):

IsomerAromatic Proton Chemical Shifts (δ, ppm)Key Differentiating Features
4-formyl H5: ~7.8 (d), H6: ~7.4 (t), H7: ~7.9 (d)H5 and H7 are significantly downfield due to the ortho and para relationship to the formyl group.
5-formyl H4: ~7.9 (s), H6: ~7.8 (dd), H7: ~7.3 (d)H4 appears as a singlet (or a narrow doublet) and is deshielded.
6-formyl H4: ~7.5 (d), H5: ~7.7 (dd), H7: ~7.8 (s)H7 appears as a singlet (or a narrow doublet) and is the most downfield aromatic proton.
7-formyl H4: ~7.6 (d), H5: ~7.2 (t), H6: ~7.7 (d)H6 is significantly downfield due to its ortho position to the formyl group.

Note: The exact chemical shifts can vary depending on the solvent and concentration. The trends in relative chemical shifts and coupling patterns are the most reliable indicators for isomer identification.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The ¹³C NMR spectrum provides complementary information, with the chemical shifts of the aromatic and carbonyl carbons being particularly diagnostic.

Experimental Protocol for ¹³C NMR Spectroscopy:

  • Sample Preparation: Use the same sample prepared for ¹H NMR.

  • Instrument: Acquire the spectrum on a 100 MHz or higher field NMR spectrometer.

  • Parameters: Use a standard proton-decoupled pulse sequence.

  • Referencing: Reference the spectrum to the solvent peak (CDCl₃: δ 77.16 ppm; DMSO-d₆: δ 39.52 ppm).

Comparative ¹³C NMR Data (Predicted Trends):

IsomerCarbonyl Carbon (δ, ppm)Aromatic Carbon Chemical Shifts (δ, ppm)Key Differentiating Features
4-formyl ~192C4 (ipso): ~135, C5: ~125, C6: ~130, C7: ~128, C3a: ~140, C7a: ~150The chemical shift of the ipso-carbon (C4) is significantly affected.
5-formyl ~191C5 (ipso): ~132, C4: ~128, C6: ~131, C7: ~123, C3a: ~142, C7a: ~148The chemical shift of C7 is notably upfield compared to the other isomers.
6-formyl ~191C6 (ipso): ~133, C4: ~124, C5: ~130, C7: ~129, C3a: ~141, C7a: ~149The chemical shift of C4 is the most upfield among the isomers.
7-formyl ~190C7 (ipso): ~134, C4: ~126, C5: ~129, C6: ~127, C3a: ~138, C7a: ~152The chemical shift of C7a is the most downfield.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

While less definitive than NMR for isomer differentiation, IR spectroscopy is a rapid and valuable tool for confirming the presence of the key functional groups: the aromatic aldehyde and the carbamate.

Experimental Protocol for IR Spectroscopy:

  • Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) from a solution in a volatile solvent, or as a KBr pellet.

  • Instrument: Acquire the spectrum using a standard FTIR spectrometer.

  • Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹.

dot graph "IR_Functional_Groups" { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

Molecule [label="tert-Butyl\nFormylindoline-1-carboxylate"]; Aldehyde [label="Aromatic Aldehyde\n(C=O, C-H)"]; Carbamate [label="tert-Butyl Carbamate\n(C=O)"]; Indoline [label="Indoline Ring\n(C-H, C=C)"];

Molecule -> Aldehyde; Molecule -> Carbamate; Molecule -> Indoline; } Key functional groups identifiable by IR spectroscopy.

Expected IR Absorption Bands:

Functional GroupAbsorption Range (cm⁻¹)Notes
Aldehyde C-H Stretch 2850-2820 and 2750-2720The presence of two distinct peaks is characteristic of an aldehyde.[1][2]
Aldehyde C=O Stretch 1710-1685The conjugation with the aromatic ring lowers the frequency compared to an aliphatic aldehyde.[3]
Carbamate C=O Stretch 1715-1690This peak may overlap with the aldehyde C=O stretch, appearing as a broad or shouldered band.
Aromatic C=C Stretch 1600-1450Multiple bands are expected in this region.
C-N Stretch 1350-1250
tert-Butyl Group ~1390 and ~1365Characteristic bending vibrations.

While the exact positions of the C=O stretching frequencies might show subtle shifts between isomers due to electronic effects, these differences are generally too small for reliable differentiation without high-resolution instrumentation and careful comparison with reference spectra.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation Patterns

Mass spectrometry is essential for confirming the molecular weight of the isomers and provides valuable structural information through the analysis of fragmentation patterns.

Experimental Protocol for Mass Spectrometry:

  • Ionization Method: Electrospray ionization (ESI) or electron ionization (EI) can be used. ESI is a softer technique and is more likely to show the molecular ion peak.

  • Mass Analyzer: A time-of-flight (TOF) or quadrupole mass analyzer is commonly used.

  • Data Analysis: Determine the mass of the molecular ion and analyze the major fragment ions.

Expected Fragmentation Pattern:

All four isomers will have the same molecular weight (C₁₄H₁₇NO₃, MW = 247.29). The fragmentation pattern will be dominated by the loss of the tert-butyl group and the entire Boc protecting group.

dot graph "MS_Fragmentation" { node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

M [label="[M]⁺˙\nm/z = 247"]; M_minus_56 [label="[M - C₄H₈]⁺˙\nm/z = 191"]; M_minus_100 [label="[M - C₅H₉O₂]⁺\nm/z = 147"]; tBu [label="[C₄H₉]⁺\nm/z = 57"];

M -> M_minus_56 [label="- isobutylene"]; M -> M_minus_100 [label="- Boc group"]; M -> tBu [label=" "]; } Characteristic fragmentation pathway for N-Boc protected indolines.

Key Expected Ions:

m/zIdentityNotes
247[M]⁺˙Molecular ion. May be of low abundance in EI.
191[M - 56]⁺˙Loss of isobutylene from the tert-butyl group. This is a very characteristic fragmentation for Boc-protected compounds.
147[M - 100]⁺Loss of the entire Boc group (C₅H₈O₂), resulting in the formylindoline radical cation.
57[C₄H₉]⁺tert-Butyl cation. Often a very abundant peak.

While the primary fragmentation is identical for all isomers, subtle differences in the relative intensities of fragment ions originating from the indoline ring may be observable, but these are generally not sufficient for unambiguous isomer assignment without detailed comparative analysis and reference standards.

Conclusion: An Integrated Spectroscopic Approach

References

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • Chemistry LibreTexts. (2023). Spectroscopy of Aldehydes and Ketones. [Link]

  • Spectroscopy Online. (2017). The C=O Bond, Part II: Aldehydes. [Link]

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
  • Chemistry LibreTexts. (2023). Infrared Spectra of Some Common Functional Groups. [Link]

  • ACD/Labs. (2008). Confirmation of Synthesis: using MS to identify a protective group. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Biological Assay Validation for Compounds Derived from tert-Butyl 6-formylindoline-1-carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: From a Versatile Scaffold to Validated Biological Insights The indoline scaffold is a cornerstone in medicinal chemistry, forming the...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: From a Versatile Scaffold to Validated Biological Insights

The indoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous biologically active molecules and approved pharmaceuticals.[1][2][3] Its unique structure allows for diverse chemical modifications, making it a fertile ground for drug discovery. tert-Butyl 6-formylindoline-1-carboxylate, in particular, serves as a highly versatile starting material, enabling the synthesis of a wide array of derivatives with potential therapeutic applications, including anticancer, anti-inflammatory, antioxidant, and antimicrobial activities.[4][5]

However, the journey from a novel synthesized compound to a viable drug candidate is paved with rigorous biological testing. The data generated from these tests are only as reliable as the assays used to produce them. Without robust validation, promising compounds may be erroneously discarded, while false positives can lead to the costly pursuit of dead-end leads.

This guide provides a comprehensive framework for the validation of biological assays tailored to screen and characterize derivatives of tert-Butyl 6-formylindoline-1-carboxylate. Moving beyond a simple checklist, we will explore the causality behind experimental choices, compare distinct assay methodologies, and provide actionable protocols and data interpretation strategies grounded in established regulatory principles.[6][7][8]

Section 1: Selecting the Right Tool: A Comparison of Assay Platforms

The initial step in evaluating a new chemical entity is choosing the appropriate assay. The selection depends on the scientific question being asked, from broad screening of a compound library to detailed mechanistic studies. For indoline derivatives, assays typically fall into two major categories: target-based and cell-based.[9]

Assay CategoryDescriptionProsConsBest For...
Target-Based Assays Measure the direct interaction of a compound with a purified, isolated biological target (e.g., an enzyme or receptor).- High throughput- Mechanistically direct- Lower variability- Lacks biological context (no cell membrane, metabolism, etc.)- Target may not be druggable in a cellular environment- Primary High-Throughput Screening (HTS)- Structure-Activity Relationship (SAR) studies- Confirming direct target engagement
Cell-Based Assays Measure the effect of a compound on a cellular function or pathway within a living cell.[10]- More physiologically relevant[10]- Captures effects on signaling pathways, toxicity, and membrane permeability- Can identify off-target effects- Higher variability- More complex to develop and validate- Lower throughput compared to target-based assays- Secondary screening and hit confirmation- Assessing cytotoxicity and therapeutic index- Elucidating Mechanism of Action (MOA)[11]

Section 2: The Pillars of Trustworthy Data: Core Validation Parameters

Assay validation is the formal process of demonstrating that an analytical method is reliable, reproducible, and fit for its intended purpose.[12] The principles are outlined in guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[7][8][13][14]

Here, we dissect the core validation parameters essential for ensuring the integrity of your findings.

Workflow for Comprehensive Assay Validation

The following diagram illustrates a logical workflow for validating a new biological assay, from initial development to pre-screening checks.

Assay_Validation_Workflow AssayDev Assay Development & Optimization ReagentQC Reagent Qualification (e.g., cell line, antibody lot) AssayDev->ReagentQC Precision Precision Assessment ReagentQC->Precision IntraAssay Intra-Assay (Repeatability) Precision->IntraAssay InterAssay Inter-Assay (Intermediate Precision) Precision->InterAssay Accuracy Accuracy & Linearity Precision->Accuracy Specificity Specificity / Selectivity Accuracy->Specificity Robustness Robustness Testing Specificity->Robustness ScreeningWindow Screening Window Validation (Z'-Factor for HTS) Robustness->ScreeningWindow FinalSOP Finalize SOP & Acceptance Criteria ScreeningWindow->FinalSOP

Caption: A generalized workflow for biological assay validation.

  • Accuracy: This measures the closeness of the experimental value to the true or accepted reference value. In cell-based assays where a "true" value is often unknown, accuracy can be assessed using a reference compound with a known potency (IC50/EC50).

  • Precision: This assesses the degree of scatter among a series of measurements. It is a critical parameter for ensuring that differences observed between compounds are real and not due to random experimental error.

    • Repeatability (Intra-assay precision): Variation within a single assay run.

    • Intermediate Precision (Inter-assay precision): Variation between different runs on different days, with different analysts, or different equipment.

  • Specificity (or Selectivity): The ability of the assay to measure only the intended analyte or biological activity without interference from other components in the sample matrix (e.g., other compounds, cell media components, or the test compound itself causing optical or fluorescence interference).[12]

  • Linearity & Range: The range of concentrations over which the assay response is directly proportional to the analyte concentration or compound effect. This is crucial for accurately determining dose-response relationships and calculating potency values like IC50.

  • Robustness: The assay's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., incubation time, temperature, cell seeding density). This ensures the assay is transferable and reliable over time.

  • Screening Window Coefficient (Z'-Factor): For high-throughput screening (HTS) applications, the Z'-factor is a statistical parameter used to quantify the separation between the high (negative control) and low (positive control) signals. A Z'-factor between 0.5 and 1.0 is considered excellent for an HTS assay.[15]

Section 3: Practical Application & Comparative Case Studies

Let's apply these principles to two common assay types used to screen indoline derivatives: an anti-cancer cytotoxicity assay and an anti-inflammatory assay.

Case Study 1: Validating a Cell Viability Assay for Anticancer Screening

Many indoline derivatives have shown promise as anticancer agents.[2] A fundamental first step is to assess their ability to kill or inhibit the growth of cancer cells. Here, we compare the validation of a Resazurin-based viability assay for two hypothetical indoline derivatives, IND-1 and IND-2 , against the A549 lung cancer cell line.

  • Cell Seeding: Plate A549 cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2.

  • Compound Treatment: Prepare serial dilutions of IND-1 , IND-2 , and a positive control (e.g., Doxorubicin) in culture medium. Add 100 µL of the compound dilutions to the appropriate wells. Include vehicle control (e.g., 0.1% DMSO) wells.

  • Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.

  • Assay Readout: Add 20 µL of Resazurin solution (0.15 mg/mL) to each well and incubate for another 4 hours.

  • Data Acquisition: Measure fluorescence at 560 nm excitation and 590 nm emission using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

ParameterIND-1IND-2Doxorubicin (Control)Acceptance Criteria
IC50 (µM), Mean ± SD (n=3) 5.2 ± 0.415.8 ± 1.90.8 ± 0.1N/A
Intra-Assay Precision (%CV) 6.8%8.1%5.5%< 15%
Inter-Assay Precision (%CV) 11.2%13.5%9.8%< 20%
Linearity (R² of dose-response) 0.9920.9880.995> 0.98
Z'-Factor (for plate) 0.780.780.78> 0.5

Interpretation: Both IND-1 and IND-2 show dose-dependent cytotoxicity. The assay demonstrates good precision, with %CV values well within the acceptable limits. The high R² values indicate a strong dose-response relationship, allowing for reliable IC50 calculation. The Z'-factor confirms the assay is robust and suitable for screening. Based on this validated data, IND-1 is significantly more potent than IND-2 .

Case Study 2: Validating an Anti-Inflammatory Assay

Indoline derivatives have also been evaluated for anti-inflammatory properties, often by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.[5]

The diagram below illustrates the simplified signaling cascade that this assay interrogates. Compounds can be validated for their ability to inhibit this pathway at various points.

LPS_Signaling_Pathway LPS LPS TLR4 TLR4 Receptor LPS->TLR4 Binds MyD88 MyD88 TLR4->MyD88 Activates IKK IKK Complex MyD88->IKK NFkB NF-κB Activation IKK->NFkB iNOS iNOS Gene Expression NFkB->iNOS Induces NO Nitric Oxide (NO) Production iNOS->NO Produces Indoline Indoline Derivative (Potential Inhibitor) Indoline->NFkB Inhibits

Caption: LPS stimulation of TLR4 leading to NF-κB-mediated iNOS expression.

  • Cell Seeding: Plate RAW 264.7 macrophage cells at 5 x 10⁴ cells/well in a 96-well plate and allow them to adhere overnight.

  • Pre-treatment: Treat cells with various concentrations of the indoline derivative or a known iNOS inhibitor (e.g., L-NAME) for 1 hour.

  • Stimulation: Add LPS (1 µg/mL) to all wells except the negative control.

  • Incubation: Incubate for 24 hours at 37°C, 5% CO2.

  • Sample Collection: Collect 50 µL of the cell culture supernatant.

  • Griess Reaction: Add 50 µL of Griess Reagent A (sulfanilamide) followed by 50 µL of Griess Reagent B (NED) to the supernatant.

  • Data Acquisition: After a 10-minute incubation, measure absorbance at 540 nm.

  • Data Analysis: Quantify nitrite concentration using a sodium nitrite standard curve. Calculate the percentage inhibition of NO production.

Assay MetricIndoline Derivative (IND-3)L-NAME (Control Inhibitor)
Maximal Inhibition (%) 85%92%
IC50 (µM) 12.555.0
Selectivity Check No cytotoxicity observed at active concentrations (via Resazurin assay)Not cytotoxic
Inter-Assay Precision (%CV) 14.1%11.5%

Interpretation: The Griess assay was successfully validated to test the anti-inflammatory potential of IND-3 . The compound effectively inhibited NO production in a dose-dependent manner and was shown to be more potent than the reference inhibitor, L-NAME. Crucially, a counter-screen (the Resazurin assay) confirmed that the observed reduction in NO was not due to general cytotoxicity, demonstrating the selectivity of the compound's anti-inflammatory effect. This self-validating system, combining a primary activity assay with a cytotoxicity counter-screen, is essential for trustworthy results.

Conclusion: The Imperative of Rigor

The development of novel therapeutics from scaffolds like tert-Butyl 6-formylindoline-1-carboxylate is an endeavor that demands scientific rigor at every stage. The biological assays used to characterize these compounds are not mere procedural steps but the very foundation upon which all subsequent development decisions are built.

By adopting a validation-centric mindset—one that emphasizes understanding the "why" behind each protocol, rigorously testing for precision and accuracy, and comparing new agents against established benchmarks—researchers can ensure the integrity of their data. This guide provides a framework for that process, integrating established regulatory principles with practical, field-proven insights. A thoroughly validated assay is the most powerful tool a scientist can wield, transforming promising molecules into validated hits and, ultimately, into potential medicines.

References

  • Title: Synthesis and biological activities of some indoline derivatives Source: ResearchGate URL: [Link]

  • Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

  • Title: New FDA Guidance on Bioanalytical Method Validation Source: Kymos URL: [Link]

  • Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: FDA URL: [Link]

  • Title: A pragmatic approach to hit validation following biochemical high-throughput screening Source: Drug Discovery World (DDW) URL: [Link]

  • Title: Essential FDA Guidelines for Bioanalytical Method Validation Source: ResolveMass URL: [Link]

  • Title: Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents Source: ACS Publications URL: [Link]

  • Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: FDA URL: [Link]

  • Title: Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing Source: PubMed Central URL: [Link]

  • Title: Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures Source: Starodub URL: [Link]

  • Title: Quality Guidelines Source: ICH URL: [Link]

  • Title: Recent advancements on biological activity of indole and their derivatives: A review Source: ScienceDirect URL: [Link]

  • Title: ICH Q2 R1: Mastering Analytical Method Validation Source: Abraham Entertainment URL: [Link]

  • Title: HTS Assay Validation Source: NCBI Bookshelf URL: [Link]

  • Title: Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) Source: PubMed Central URL: [Link]

  • Title: FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers Source: AIT Bioscience URL: [Link]

  • Title: Validation of Cell-Based Assays in the GLP Setting: A Practical Guide Source: ResearchGate URL: [Link]

  • Title: Assay Validation in High Throughput Screening – from Concept to Application Source: Semantic Scholar URL: [Link]

  • Title: Bioanalytical Method Validation: What does the FDA expect? Source: ECA Academy URL: [Link]

  • Title: Recent advancements on biological activity of indole and their derivatives: A review Source: Chula Digital Collections URL: [Link]

  • Title: Design and Validate a GMP Cell Based Assay Source: Marin Biologic Laboratories URL: [Link]

  • Title: High-throughput screening Source: Wikipedia URL: [Link]

  • Title: Cell-based assays on the rise Source: BMG LABTECH URL: [Link]

  • Title: The Role of Assay Development and Validation in Drug Discovery Source: PeploBio URL: [Link]

Sources

Comparative

A Head-to-Head Synthesis Comparison of Formylindoline Carboxylates: A Guide for Researchers

Formylindoline carboxylates are pivotal structural motifs in medicinal chemistry and natural product synthesis. Their strategic importance lies in the versatile reactivity of the formyl group, which serves as a synthetic...

Author: BenchChem Technical Support Team. Date: January 2026

Formylindoline carboxylates are pivotal structural motifs in medicinal chemistry and natural product synthesis. Their strategic importance lies in the versatile reactivity of the formyl group, which serves as a synthetic handle for introducing a wide array of functionalities onto the indoline scaffold. The selection of an appropriate synthetic route is therefore a critical decision in any drug development campaign involving these intermediates. This guide provides a comprehensive, head-to-head comparison of prevalent synthetic strategies, offering insights into their relative merits and limitations, supported by experimental data and detailed protocols.

Introduction: The Strategic Value of Formylindoline Carboxylates

The indoline nucleus is a privileged scaffold in numerous biologically active compounds. The addition of a formyl group, particularly at positions C3, C5, or C7, unlocks diverse synthetic transformations. These aldehydes can be readily converted into amines, alcohols, carboxylic acids, or serve as electrophilic partners in C-C bond-forming reactions. Consequently, the efficient and regioselective synthesis of formylindoline carboxylates is of paramount importance to the drug discovery process. This guide will focus on the comparative analysis of two major synthetic paradigms: direct formylation of indoline carboxylates and a reductive formylation approach starting from indole precursors.

Comparative Analysis of Synthetic Strategies

The synthesis of formylindoline carboxylates can be broadly categorized into two strategic approaches:

  • Direct Formylation of Indoline Carboxylates: This approach involves the direct introduction of a formyl group onto a pre-existing indoline carboxylate ring. The Vilsmeier-Haack and Duff reactions are classic examples of this strategy.

  • Reductive Formylation of Indole Carboxylates: This two-step, one-pot domino reaction involves the initial reduction of an indole carboxylate to the corresponding indoline, followed by in-situ formylation.[1][2]

The Vilsmeier-Haack Reaction: A Classic Approach

The Vilsmeier-Haack reaction is a well-established method for the formylation of electron-rich aromatic and heterocyclic compounds.[3][4] It employs a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).[4] The reaction proceeds via an electrophilic aromatic substitution mechanism.

Mechanism Insight: The reaction of DMF with POCl₃ forms a highly electrophilic chloromethyliminium salt (the Vilsmeier reagent). This electrophile is then attacked by the electron-rich indoline ring, leading to the formation of an intermediate which, upon hydrolysis, yields the desired aldehyde.[4]

Performance Analysis: The Vilsmeier-Haack reaction is known for its high yields and applicability to a range of indole and indoline substrates.[5][6][7] However, the use of stoichiometric amounts of the corrosive and hazardous POCl₃ is a significant drawback, particularly for large-scale synthesis.[8] Recent advancements have explored catalytic versions of this reaction to mitigate these concerns.[7][8]

The Duff Reaction: A Phenolic Formylation Adapted

The Duff reaction, or hexamine aromatic formylation, utilizes hexamethylenetetramine (HMT) as the formyl carbon source in an acidic medium.[9][10] While traditionally used for phenols, it has been adapted for indoles.[11][12]

Mechanism Insight: The reaction is thought to proceed through the formation of an iminium ion from protonated HMT. This electrophile attacks the aromatic ring, and a subsequent series of steps, including intramolecular redox and hydrolysis, leads to the aldehyde.[9][13]

Performance Analysis: The Duff reaction is operationally simple and uses inexpensive reagents.[13] However, it often suffers from lower yields compared to the Vilsmeier-Haack reaction and may require harsh reaction conditions.[9][11] Its application to indoline carboxylates is less documented, making it a less common choice for this specific transformation.

Pd/C-Catalyzed Reductive Formylation: A Modern Domino Approach

A more recent and efficient methodology involves a one-pot domino reaction that combines the reduction of an indole to an indoline with a subsequent formylation step.[1][2] This process typically utilizes a heterogeneous catalyst like Palladium on carbon (Pd/C) and formic acid, which serves as both the hydrogen donor for the reduction and the formylating agent.[1][2]

Mechanism Insight: The reaction begins with a Pd/C-catalyzed transfer hydrogenation of the indole using formic acid to generate the indoline. The resulting indoline is then formylated in situ by formic acid to produce the N-formylindoline.[1] This method primarily yields N-formylindolines, which can be precursors to other substituted indolines.

Performance Analysis: This one-pot procedure is highly attractive due to its efficiency, use of a recyclable catalyst, and avoidance of harsh reagents.[1] The isolated yields are generally very good.[1][2] A key advantage is the direct conversion from readily available indoles to their formylated indoline derivatives in a single operation.[1]

Head-to-Head Data Comparison

To provide a clear, quantitative comparison, the following table summarizes the performance of the Vilsmeier-Haack reaction and the Pd/C-Catalyzed Reductive Formylation for the synthesis of formylindoline and related structures. Data for the Duff reaction on indoline carboxylates is not sufficiently available for a direct comparison.

Method Substrate Reagents Conditions Yield (%) Reference
Vilsmeier-Haack Methyl 6-methyl-1H-indole-2-carboxylatePOCl₃, DMFNot Specified79[7]
Vilsmeier-Haack Methyl 6-(methylsulfanyl)-1H-indole-2-carboxylatePOCl₃, DMFNot Specified83[7]
Vilsmeier-Haack Ethyl 5-chloro-1H-indole-2-carboxylatePOCl₃, DMFNot SpecifiedHigh[6]
Vilsmeier-Haack Ethyl 5-bromo-1H-indole-2-carboxylatePOCl₃, DMFNot SpecifiedHigh[6]
Vilsmeier-Haack Ethyl 5-nitro-1H-indole-2-carboxylatePOCl₃, DMFReflux, 2hNot Specified[14]
Pd/C Reductive Formylation Indole10% Pd/C, HCOOH100 °C, 30 min95[1]
Pd/C Reductive Formylation 2-Methylindole10% Pd/C, HCOOH100 °C, 30 min96[1]
Pd/C Reductive Formylation 5-Methoxyindole10% Pd/C, HCOOH100 °C, 30 min94[1]

Experimental Protocols

General Protocol for Vilsmeier-Haack Formylation of Indole-2-carboxylates

This protocol is a generalized procedure based on literature examples.[6][14]

  • To a solution of the substituted ethyl indole-2-carboxylate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, ~5-10 mL per mmol of substrate), add phosphorus oxychloride (POCl₃, 2.0-3.0 eq) dropwise at 0 °C under an inert atmosphere.

  • Stir the reaction mixture at room temperature for 2-4 hours or heat under reflux as required (monitor by TLC).

  • Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium carbonate or sodium acetate until the pH is neutral or slightly basic.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired ethyl 3-formyl-1H-indole-2-carboxylate.

Protocol for Pd/C-Catalyzed Reductive Formylation of Indoles

This protocol is adapted from the work of Akamanchi et al.[1]

  • In a sealed tube, combine the indole substrate (1.0 eq), 10% Palladium on carbon (Pd/C, 5 mol%), and formic acid (HCOOH, 5-10 eq).

  • Heat the reaction mixture at 100 °C for the specified time (typically 30 minutes to a few hours).

  • After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst.

  • Wash the filtrate with a saturated solution of sodium bicarbonate to neutralize any remaining formic acid.

  • Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The resulting crude N-formylindoline can be further purified by column chromatography if necessary.

Visualization of Synthetic Workflows

To better illustrate the strategic differences, the following diagrams outline the workflows for the Vilsmeier-Haack and the Pd/C-catalyzed reductive formylation methods.

Vilsmeier_Haack_Workflow cluster_reagents Reagent Preparation cluster_synthesis Synthesis DMF DMF Vilsmeier_Reagent Vilsmeier Reagent DMF->Vilsmeier_Reagent Reaction POCl3 POCl₃ POCl3->Vilsmeier_Reagent Reaction_Mixture Electrophilic Aromatic Substitution Vilsmeier_Reagent->Reaction_Mixture Indoline_Carboxylate Indoline Carboxylate Indoline_Carboxylate->Reaction_Mixture Intermediate Iminium Intermediate Reaction_Mixture->Intermediate Hydrolysis Hydrolysis Intermediate->Hydrolysis Product Formylindoline Carboxylate Hydrolysis->Product

Caption: Vilsmeier-Haack Formylation Workflow.

Reductive_Formylation_Workflow Indole_Carboxylate Indole Carboxylate One_Pot_Reaction One-Pot Domino Reaction Indole_Carboxylate->One_Pot_Reaction Reagents Pd/C, HCOOH Reagents->One_Pot_Reaction Reduction Reduction to Indoline One_Pot_Reaction->Reduction Step 1 Formylation In-situ Formylation Reduction->Formylation Step 2 Product N-Formylindoline Carboxylate Formylation->Product

Caption: Pd/C-Catalyzed Reductive Formylation Workflow.

Conclusion and Recommendations

The choice between direct formylation methods like the Vilsmeier-Haack reaction and the more modern Pd/C-catalyzed reductive formylation depends heavily on the specific research objectives, scale of synthesis, and available starting materials.

  • For high-yield, small-scale synthesis where the indoline carboxylate is readily available , the Vilsmeier-Haack reaction remains a viable and effective option, provided appropriate safety precautions are taken.[5][6]

  • For a more environmentally benign, efficient, and scalable one-pot synthesis starting from indoles , the Pd/C-catalyzed reductive formylation is a superior choice.[1][2] Its use of a recyclable catalyst and avoidance of hazardous reagents make it particularly attractive for process chemistry and green chemistry initiatives.[1]

Ultimately, a thorough evaluation of the substrate scope, potential side reactions, and overall process efficiency will guide the synthetic chemist to the most suitable method for their specific application.

References

  • Akamanchi, K. G., & Telkar, N. R. (2010). Pd/C-Catalyzed Reductive Formylation of Indoles and Quinolines Using Formic Acid. Synlett, 2010(19), 2925-2928.
  • Akamanchi, K. G., & Telkar, N. R. (2010). Pd/C-Catalyzed Reductive Formylation of Indoles and Quinolines Using Formic Acid. Thieme E-Books & E-Journals.
  • Chatterjee, A., & Biswas, K. M. (1973). Acylation of indoles by Duff reaction and Vilsmeier-Haack formylation and conformation of N-formylindoles. The Journal of Organic Chemistry, 38(23), 4002–4005.
  • BenchChem. (n.d.). Vilsmeier-Haack Formylation of Indoles.
  • Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Azzouny, A. A. (2012). Synthesis and biological activity of functionalized indole-2-carboxylates, triazino-, and pyridazino-indoles. Archiv der Pharmazie, 345(10), 826–836.
  • BenchChem. (n.d.). Benchmarking the efficiency of different formylation methods.
  • Xue, J., Zhang, Y., Zhong, B., & Yang, J.-D. (2022). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses, 99, 390-403.
  • Wikipedia. (2023, December 2). Duff reaction. In Wikipedia.
  • Chatterjee, A., & Biswas, K. M. (1973). Acylation of indoles by Duff reaction and Vilsmeier-Haack formylation and conformation of N-formylindoles. The Journal of Organic Chemistry.
  • TCI. (2025). TCI Practical Example: Formylation of Aromatic Compound Using the Vilsmeier Reagent.
  • Semantic Scholar. (n.d.). A theoretical study of the Duff reaction: insights into its selectivity.
  • ResearchGate. (n.d.). Catalytic Vilsmeier–Haack Reactions for C1-Deuterated Formylation of Indoles | Request PDF.
  • SlidePlayer. (n.d.). Duff Reaction.
  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction.
  • Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction.
  • Li, Y., et al. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. Bioorganic & Medicinal Chemistry, 101, 117621.

Sources

Validation

A Senior Application Scientist's Guide to Benchmarking the Stability of Indoline Protecting Groups

For researchers, scientists, and professionals in drug development, the indoline scaffold is a privileged structural motif found in a vast array of biologically active molecules. The strategic manipulation of this core o...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the indoline scaffold is a privileged structural motif found in a vast array of biologically active molecules. The strategic manipulation of this core often necessitates the protection of the indoline nitrogen to ensure chemoselectivity during synthetic transformations. The choice of the right protecting group is a critical decision, directly impacting the efficiency, yield, and overall success of a synthetic route. An ideal protecting group should be easily installed, stable to a range of reaction conditions, and readily removed under mild and specific conditions that do not affect other functional groups.

This guide provides an in-depth technical comparison of the stability of five commonly used indoline protecting groups: tert-Butoxycarbonyl (Boc), 9-Fluorenylmethoxycarbonyl (Fmoc), Carboxybenzyl (Cbz), p-Toluenesulfonyl (Tosyl), and Allyloxycarbonyl (Alloc). We will delve into their relative stabilities under various chemical environments, supported by detailed experimental protocols for their installation, deprotection, and a robust framework for their comparative evaluation.

The Contenders: A Look at Common Indoline Protecting Groups

The selection of a protecting group is dictated by the planned synthetic route and the orthogonality required. Electron-withdrawing protecting groups like Boc, Fmoc, Cbz, and Tosyl decrease the electron density of the indoline nitrogen, making the aromatic ring less susceptible to oxidation but also less reactive towards certain electrophiles.

  • tert-Butoxycarbonyl (Boc): A widely used, acid-labile protecting group. Its removal is typically achieved with strong acids like trifluoroacetic acid (TFA).[1]

  • 9-Fluorenylmethoxycarbonyl (Fmoc): A base-labile protecting group, commonly cleaved with secondary amines such as piperidine.[2] Its stability in acidic conditions makes it orthogonal to the Boc group.[3]

  • Carboxybenzyl (Cbz): This group is prized for its stability under both acidic and basic conditions and is typically removed by catalytic hydrogenation.[4]

  • p-Toluenesulfonyl (Tosyl): A robust protecting group, stable to a wide range of conditions, but notoriously difficult to remove. Cleavage often requires harsh conditions, such as strongly basic or reductive methods.[5]

  • Allyloxycarbonyl (Alloc): An increasingly popular protecting group due to its unique deprotection mechanism involving palladium catalysis, offering orthogonality to many other protecting groups.[6]

Benchmarking Stability: An Experimental Framework

To provide a meaningful comparison, we propose a standardized set of experiments to benchmark the stability of these five protecting groups on the indoline nitrogen. The following sections outline the experimental design, including the synthesis of the N-protected indolines and the conditions for stability testing.

Synthesis of N-Protected Indolines

The first step in our comparative study is the synthesis of the five N-protected indoline substrates. The following are general protocols for their preparation.

Protocol 1: Synthesis of N-Boc-indoline [7]

  • Materials: Indoline, Di-tert-butyl dicarbonate (Boc)₂O, 4-(Dimethylamino)pyridine (DMAP), Dichloromethane (DCM).

  • Procedure:

    • To a solution of indoline (1.0 eq) and DMAP (0.1 eq) in DCM at room temperature, add (Boc)₂O (1.1 eq) dropwise.

    • Stir the reaction mixture at room temperature and monitor by TLC.

    • Upon completion, wash the reaction mixture with dilute HCl, saturated NaHCO₃, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of N-Fmoc-indoline

  • Materials: Indoline, 9-Fluorenylmethoxycarbonyl chloride (Fmoc-Cl), Pyridine, Dichloromethane (DCM).

  • Procedure:

    • Dissolve indoline (1.0 eq) in DCM and cool to 0 °C.

    • Add pyridine (1.2 eq) followed by the dropwise addition of a solution of Fmoc-Cl (1.1 eq) in DCM.

    • Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.

    • Wash the reaction mixture with water, dilute HCl, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

    • Purify the product by recrystallization or column chromatography.

Protocol 3: Synthesis of N-Cbz-indoline [6]

  • Materials: Indoline, Benzyl chloroformate (Cbz-Cl), Sodium bicarbonate (NaHCO₃), Dioxane/Water.

  • Procedure:

    • Dissolve indoline (1.0 eq) in a mixture of dioxane and water (1:1).

    • Add NaHCO₃ (2.0 eq) and cool the mixture to 0 °C.

    • Add Cbz-Cl (1.1 eq) dropwise, maintaining the temperature at 0 °C.

    • Allow the reaction to warm to room temperature and stir until completion.

    • Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over Na₂SO₄, and concentrate.

    • Purify by column chromatography.

Protocol 4: Synthesis of N-Tosyl-indoline [8]

  • Materials: Indoline, p-Toluenesulfonyl chloride (Ts-Cl), Pyridine, Dichloromethane (DCM).

  • Procedure:

    • Dissolve indoline (1.0 eq) in DCM and add pyridine (1.5 eq).

    • Add Ts-Cl (1.2 eq) portion-wise at 0 °C.

    • Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

    • Wash the reaction mixture with dilute HCl, saturated NaHCO₃, and brine.

    • Dry the organic layer, concentrate, and purify the product by column chromatography.

Protocol 5: Synthesis of N-Alloc-indoline

  • Materials: Indoline, Allyl chloroformate (Alloc-Cl), Triethylamine (NEt₃), Dichloromethane (DCM).

  • Procedure:

    • Dissolve indoline (1.0 eq) and NEt₃ (1.2 eq) in DCM and cool to 0 °C.

    • Add Alloc-Cl (1.1 eq) dropwise.

    • Stir the reaction at room temperature until completion.

    • Wash the reaction mixture with water and brine.

    • Dry the organic layer, concentrate, and purify by column chromatography.

Synthesis_Workflow cluster_synthesis Synthesis of N-Protected Indolines Indoline Indoline Boc2O (Boc)₂O, DMAP, DCM Indoline->Boc2O FmocCl Fmoc-Cl, Pyridine, DCM Indoline->FmocCl CbzCl Cbz-Cl, NaHCO₃, Dioxane/H₂O Indoline->CbzCl TsCl Ts-Cl, Pyridine, DCM Indoline->TsCl AllocCl Alloc-Cl, NEt₃, DCM Indoline->AllocCl NBoc N-Boc-indoline Boc2O->NBoc NFmoc N-Fmoc-indoline FmocCl->NFmoc NCbz N-Cbz-indoline CbzCl->NCbz NTs N-Tosyl-indoline TsCl->NTs NAlloc N-Alloc-indoline AllocCl->NAlloc Stability_Testing_Workflow cluster_workflow Comparative Stability Workflow Start N-Protected Indolines (Boc, Fmoc, Cbz, Tosyl, Alloc) Conditions Subject to Various Conditions: - Strong Acid (TFA) - Weak Acid (AcOH) - Strong Base (NaOH) - Weak Base (Piperidine) - Hydrogenation (H₂/Pd-C) - Pd(0) Catalysis Start->Conditions Sampling Take Aliquots at Time Intervals Conditions->Sampling Quench Quench Reaction (if necessary) Sampling->Quench Analysis Analyze by RP-HPLC (Monitor % Deprotection) Quench->Analysis Data Generate Comparative Stability Data Analysis->Data

Caption: Workflow for the comparative stability analysis of N-protected indolines.

Comparative Stability Data Summary

Protecting GroupStrong Acid (TFA)Weak Acid (AcOH)Strong Base (NaOH)Weak Base (Piperidine)Catalytic Hydrogenation (H₂/Pd-C)Pd(0) Catalysis (e.g., Pd(PPh₃)₄)
Boc LabileGenerally StableStableStableStableStable
Fmoc StableStableLabileLabileStableStable
Cbz Generally Stable [9]StableStableStableLabileStable
Tosyl StableStableLabile (harsh)StableGenerally StableStable
Alloc StableStableStableStableStableLabile

Note: "Stable" indicates that significant deprotection is not expected under typical reaction conditions. "Generally Stable" implies that some cleavage may occur under prolonged exposure or at elevated temperatures. "Labile" indicates that the protecting group is readily cleaved under these conditions.

Discussion of Results and Strategic Implications

The choice of an indoline protecting group is a nuanced decision that hinges on the overall synthetic strategy.

  • For syntheses involving acidic conditions, Fmoc, Cbz, Tosyl, and Alloc are generally suitable choices, while Boc would be cleaved.

  • In the presence of basic reagents, Boc, Cbz, and Tosyl (under mild basic conditions) are expected to be stable. Fmoc is the protecting group of choice when base-lability is desired for deprotection.

  • When catalytic hydrogenation is required for other transformations in the molecule, Cbz should be avoided. Boc, Fmoc, Tosyl, and Alloc are generally stable under these conditions.

  • For reactions involving palladium catalysis, the Alloc group is specifically designed for cleavage and should not be used if it needs to be retained. The other protecting groups are typically stable.

The Tosyl group offers the highest level of stability across a broad range of conditions, making it suitable for multi-step syntheses where a robust protecting group is required. However, its removal necessitates harsh conditions that may not be compatible with sensitive functional groups.

The orthogonality of these protecting groups is a powerful tool in complex molecule synthesis. For instance, the acid-labile Boc group and the base-labile Fmoc group can be used in tandem to selectively deprotect different amine functionalities within the same molecule. [3]Similarly, the Alloc group, with its unique palladium-catalyzed deprotection, provides an additional layer of orthogonality. [6]

Conclusion

The selection of an appropriate protecting group for the indoline nitrogen is a critical step in the design of a successful synthetic route. This guide has provided a framework for the rational selection and experimental validation of the stability of five common indoline protecting groups: Boc, Fmoc, Cbz, Tosyl, and Alloc. By understanding their relative stabilities under various reaction conditions, researchers can devise more efficient and robust synthetic strategies for the construction of complex molecules containing the valuable indoline scaffold. The provided experimental protocols offer a practical approach for chemists to benchmark these protecting groups in their own laboratories, enabling data-driven decisions for their specific synthetic challenges.

References

  • Guidechem. How to synthesize N-Boc-indole-2-boronic acid? FAQ.

  • Park, I.-K., Suh, S.-E., Lim, B.-Y., & Cho, C.-G. (2009). Aryl Hydrazide beyond as Surrogate of Aryl Hydrazine in the Fischer Indolization: The Synthesis of N-Cbz-indoles, N-Cbz-carbazoles, and N,N'-Bis-Cbz-pyrrolo[2,3-f]indoles. Organic Chemistry Portal.

  • Organic Chemistry Portal. Synthesis of indolines.

  • Apollo Scientific. Chiral & Non-Chiral N-BOC 7-Azaindolines in Batch & Flow.

  • Natho, P., Yang, Z., Allen, L. A. T., Rey, J., White, A. J. P., & Parsons, P. J. (2021). An entry to 2-(cyclobut-1-en-1-yl)-1H-indoles through a cyclobutenylation/deprotection cascade. Organic & Biomolecular Chemistry, 19(16), 3584-3588.

  • SIELC Technologies. Separation of Indoline on Newcrom R1 HPLC column.

  • Li, Y., et al. (2018). Synthesis of N-indolated amino acids or peptides from 2-alkynylanilines via a dearomatization process. Organic Chemistry Frontiers, 5(1), 53-57.

  • Gevorgyan, V., et al. (2022). One-Pot Modified Madelung Synthesis of 3-Tosyl- and 3-Cyano-1,2-disubstituted Indoles. ACS Omega, 7(43), 38754-38763.

  • BenchChem. A Comparative Guide to the Orthogonality of the Cbz Protecting Group in Multi-Step Synthesis.

  • Kocienski, P. J. (2004). Protecting Groups. Georg Thieme Verlag.
  • American Chemical Society. (2025). Synthesis of C2-Iodoindoles via an Aromatic Finkelstein-Type Halide Exchange under Mild Conditions. Organic Letters.

  • Organic Chemistry Portal. Synthesis of indoles.

  • Cilliers, C., Chirwa, E. M. N., & Brink, H. G. (2022). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. ResearchGate.

  • ResearchGate. Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA?

  • Reddy, B. V. S., et al. (2012). A Green and Convenient Protocol for the Chemoselective N-Benzyloxycarbonylation of Amines in Water. International Journal of Organic Chemistry, 2(3), 244-249.

  • National Institutes of Health. (2011). Synthesis of Indole Analogues of the Natural Schweinfurthins. PubMed Central.

  • Stoltz, B. M., et al. (2023). De Novo Synthesis of Dihydrobenzofurans and Indolines and Its Application to a Modular, Asymmetric Synthesis of Beraprost. PubMed Central.

  • University of Pretoria. (2022). Using high performance liquid chromatography to analyse indoline degradation during lead bioremoval. UPSpace.

  • ResearchGate. Morpholine, a strong contender for Fmoc removal in solid-phase peptide synthesis.

  • Stoltz, B. M., & Allan, K. M. (2008). Orthogonal Synthesis of Indolines and Isoquinolines via Aryne Annulation. Caltech.

  • Fields, G. B. (2002). Methods for Removing the Fmoc Group. ResearchGate.

  • Organic Chemistry Portal. Boc-Protected Amino Groups.

  • Chen, G., et al. (2012). Improved protocol for indoline synthesis via palladium-catalyzed intramolecular C(sp2)-H amination. PubMed.

  • American Chemical Society. (2025). Diastereoselective Synthesis of cis-α,α′-Disubstituted Cyclic Ethers via Borane-Catalyzed Reductive Cyclization of Diketones.

  • American Chemical Society. (2021). Synthesis of a Series of Diaminoindoles.

  • Springer Nature. (2002). Methods for Removing the Fmoc Group. SpringerLink.

  • SIELC Technologies. Separation of Indole on Newcrom R1 HPLC column.

  • Yong, Y. K., et al. (2017). Response characteristics of indole compound standards using HPLC. ResearchGate.

  • Medwin Publishers. (2018). UPLC-MS: A Powerful Tool in Analytical Research.

  • AdooQ BioScience. CAS 885276-02-8 (3-BOC-AMINO-AZETIDIN-1-YL)-(1H-INDOL-2-YL)-ACETIC ACID.

  • Deng, J., et al. (2015). Metal-Free Synthesis of Indole via NIS-Mediated Cascade C–N Bond Formation/Aromatization. ResearchGate.

  • ResearchGate. How to preserve the benzyloxycarbonyl (Cbz/Z) group at the N-terminus of the peptide during Peptide Cleavage?

  • Google Patents. Novel process for synthesizing N-FMOC-amino acid crude product of non-active side chain.

  • Qin, Y., et al. (2011). Total synthesis of indoline alkaloids: A cyclopropanation strategy. PubMed.

  • Organic Chemistry Portal. Cbz-Protected Amino Groups.

  • MDPI. UPLC-MS Analysis, Quantification of Compounds, and Comparison of Bioactivity of Methanol Extract and Its Fractions from Qiai (Artemisia argyi Lévl. et Van.).

  • SciSpace. Synthesis of Polychloromethyl-Containing Indolines via Metal-Free Radical Arylpolychloromethylation of Unactivated Alkenes.

  • Wang, Y., et al. (2017). Asymmetric synthesis of 2,3-disubstituted indolines via an organocatalytic intramolecular Michael addition. ResearchGate.

  • Reddit. Protecting groups in organic synthesis?! : r/chemistry.

  • Chemistry Steps. Boc Protecting Group for Amines.

  • National Institutes of Health. (2015). Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain – binding peptide macrocycles. PubMed Central.

  • SciSpace. Principle, Instrumentation, and Applications of UPLC: A Novel Technique of Liquid Chromatography.

  • Reddit. Boc and tBu ester pH stability during enamine hydrolysis : r/Chempros.

  • ResearchGate. Thermal Cleavage of the Fmoc Protection Group.

  • National Institutes of Health. (2018). Development of an UPLC-MS/MS Method for the Analysis of Mycotoxins in Rumen Fluid with and without Maize Silage Emphasizes the Importance of Using Matrix-Matched Calibration.

  • Gopi, H., et al. (2003). (9-Fluorenylmethyloxy)carbonyl (Fmoc) amino acid azides : Synthesis, isolation, characterization, stability and application to synthesis of peptides. ResearchGate.

Sources

Comparative

A Comparative Guide to the Cross-Reactivity of tert-Butyl 6-formylindoline-1-carboxylate Derivatives in Kinase Inhibition

In the landscape of modern drug discovery, the pursuit of highly selective therapeutic agents is paramount. The indoline scaffold, a privileged structure in medicinal chemistry, has given rise to numerous potent kinase i...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, the pursuit of highly selective therapeutic agents is paramount. The indoline scaffold, a privileged structure in medicinal chemistry, has given rise to numerous potent kinase inhibitors. However, off-target effects, often stemming from cross-reactivity with unintended kinases, remain a significant hurdle, potentially leading to adverse effects and derailing promising drug candidates.[1][2] This guide provides a comprehensive analysis of the cross-reactivity profiles of hypothetical drug candidates derived from tert-Butyl 6-formylindoline-1-carboxylate, a versatile building block for the synthesis of diverse indoline libraries.

We will delve into the structural nuances that govern selectivity and explore robust experimental methodologies for characterizing off-target interactions. This guide is intended for researchers, scientists, and drug development professionals engaged in the design and optimization of novel kinase inhibitors.

The Indoline Scaffold: A Double-Edged Sword in Kinase Inhibition

The indole and indoline ring systems are prevalent in a multitude of FDA-approved drugs and clinical candidates, particularly in oncology.[3][4] Their ability to form key hydrogen bonding and hydrophobic interactions within the ATP-binding pocket of kinases makes them attractive starting points for inhibitor design.[2] However, the highly conserved nature of the ATP-binding site across the human kinome presents a formidable challenge to achieving selectivity.[1] Minor structural modifications to the indoline core can dramatically alter the cross-reactivity profile, underscoring the need for rigorous off-target screening.

For the purpose of this guide, we will consider a hypothetical lead compound, IND-1 , a derivative of tert-Butyl 6-formylindoline-1-carboxylate, designed as a potent inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), a key mediator of angiogenesis in cancer.[2] We will compare its cross-reactivity profile with two alternative scaffolds: a pyrazolo[3,4-d]pyrimidine core (PYR-1 ) and a quinoline-based inhibitor (QUIN-1 ), both targeting the same primary kinase.

Comparative Cross-Reactivity Analysis

To provide a quantitative comparison, we present hypothetical screening data for IND-1, PYR-1, and QUIN-1 against a panel of representative kinases. This data is illustrative and serves to highlight the importance of broad kinase profiling.

CompoundPrimary Target IC50 (nM)Off-Target 1: PDGFRβ IC50 (nM)Off-Target 2: c-Kit IC50 (nM)Off-Target 3: Src IC50 (nM)
IND-1 51550>1000
PYR-1 8150800>1000
QUIN-1 12500>1000250

This hypothetical data illustrates that while IND-1 is the most potent inhibitor of the primary target (VEGFR2), it also exhibits significant cross-reactivity with other receptor tyrosine kinases like PDGFRβ and c-Kit. In contrast, PYR-1 and QUIN-1, while slightly less potent against VEGFR2, demonstrate superior selectivity profiles. This underscores a critical decision point in lead optimization: the trade-off between potency and selectivity.

Experimental Protocols for Assessing Cross-Reactivity

A multi-faceted approach is essential for a thorough evaluation of small molecule cross-reactivity. Here, we detail two key experimental workflows.

In Vitro Kinase Profiling

A crucial first step is to screen the compound of interest against a broad panel of purified kinases. This provides a direct measure of a compound's inhibitory activity against a wide range of on- and off-target kinases.

Protocol: In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

  • Reagent Preparation:

    • Prepare a 10 mM stock solution of the test compound (e.g., IND-1) in 100% DMSO.

    • Prepare serial dilutions of the test compound in assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

    • Prepare a solution of the kinase of interest and a fluorescently labeled ATP-competitive tracer in assay buffer.

    • Prepare a solution of a europium-labeled anti-tag antibody specific for the kinase.

  • Assay Procedure:

    • In a 384-well plate, add 5 µL of the test compound dilution.

    • Add 5 µL of the kinase/tracer solution.

    • Add 5 µL of the anti-tag antibody solution.

    • Incubate at room temperature for 60 minutes, protected from light.

  • Data Acquisition and Analysis:

    • Read the plate on a fluorescence plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET).

    • Calculate the ratio of the emission signal from the tracer to the emission signal from the europium antibody.

    • Plot the TR-FRET ratio as a function of the test compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular Target Engagement Assays

While in vitro assays are invaluable for initial screening, it is crucial to confirm target engagement and selectivity within a cellular context.[1] The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.[5]

Protocol: Cellular Thermal Shift Assay (CETSA)

  • Cell Treatment:

    • Culture cells to 80-90% confluency.

    • Treat cells with the test compound at various concentrations or a vehicle control (DMSO) for a specified time.

  • Thermal Challenge:

    • Harvest the cells and resuspend them in a suitable buffer.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the samples to a range of temperatures for 3 minutes using a thermal cycler.

    • Cool the samples at room temperature for 3 minutes.

  • Protein Extraction and Analysis:

    • Lyse the cells by freeze-thawing.

    • Separate the soluble and precipitated protein fractions by centrifugation.

    • Analyze the soluble fraction by SDS-PAGE and Western blotting using an antibody specific for the target kinase.

  • Data Analysis:

    • Quantify the band intensities from the Western blot.

    • Plot the amount of soluble protein as a function of temperature for both the vehicle- and compound-treated samples.

    • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps in each protocol.

G cluster_0 In Vitro Kinase Profiling Workflow prep Reagent Preparation (Compound, Kinase, Tracer, Antibody) assay Assay Execution (Mixing in 384-well plate) prep->assay incubation Incubation (60 min, RT) assay->incubation read TR-FRET Plate Reading incubation->read analysis Data Analysis (IC50 Determination) read->analysis

Caption: Workflow for in vitro kinase profiling.

G cluster_1 CETSA Workflow treatment Cell Treatment (Compound or Vehicle) harvest Cell Harvesting treatment->harvest heat Thermal Challenge (Temperature Gradient) harvest->heat lysis Cell Lysis (Freeze-Thaw) heat->lysis centrifugation Separation of Soluble/Insoluble Fractions lysis->centrifugation western Western Blot Analysis centrifugation->western data_analysis Melting Curve Analysis western->data_analysis

Caption: Workflow for the Cellular Thermal Shift Assay.

Mitigating Cross-Reactivity: A Structure-Activity Relationship (SAR) Perspective

The hypothetical data for IND-1 suggests that while the indoline core provides a strong anchor in the VEGFR2 active site, modifications are needed to enhance selectivity. A systematic SAR study is the next logical step. This involves synthesizing a library of analogs based on the tert-Butyl 6-formylindoline-1-carboxylate starting material with modifications at various positions of the indoline ring.

For instance, exploring different substituents at the 5- and 7-positions of the indoline ring could disrupt interactions with off-target kinases while preserving affinity for VEGFR2. Additionally, modifying the linker between the indoline core and any appended functionalities can influence the overall conformation of the inhibitor and its ability to fit into different kinase active sites.

Conclusion

The development of selective kinase inhibitors is a complex but achievable goal. A thorough understanding of the potential for cross-reactivity, coupled with a robust and multi-pronged experimental approach, is critical for success. The tert-Butyl 6-formylindoline-1-carboxylate scaffold offers a promising starting point for the design of novel kinase inhibitors. However, as with any privileged scaffold, careful optimization through systematic SAR studies and comprehensive cross-reactivity profiling is essential to identify drug candidates with the desired combination of potency and selectivity. By employing the strategies and methodologies outlined in this guide, researchers can navigate the challenges of off-target effects and advance the development of safer and more effective targeted therapies.

References

  • Bio-Rad. (n.d.). Large and Small Molecule Screening by SPR. Retrieved from [Link]

  • Charles River Laboratories. (n.d.). Small Molecule Drug Discovery. Retrieved from [Link]

  • Ma, H., et al. (2022). Methods for the Discovery and Identification of Small Molecules Targeting Oxidative Stress-Related Protein–Protein Interactions: An Update. Molecules, 27(15), 4983. [Link]

  • NCBI Bookshelf. (2015). Assay Interference by Chemical Reactivity. In Assay Guidance Manual. Retrieved from [Link]

  • PubChem. (n.d.). tert-butyl 3-formyl-1H-indole-1-carboxylate. Retrieved from [Link]

  • ResearchGate. (2020). Indole Derivative Interacts with Estrogen Receptor Beta and Inhibits Human Ovarian Cancer Cell Growth. Retrieved from [Link]

  • Elsevier. (2024). Antineoplastic indole-containing compounds with potential VEGFR inhibitory properties. In Bioorganic Chemistry. Retrieved from [Link]

  • YouTube. (2021). Biophysical Approaches to Small Molecule Discovery and Validation. Retrieved from [Link]

  • ResearchGate. (2019). Synthesis of tert-butyl 4-bromo-4-formylpiperidine-1-carboxylate. Retrieved from [Link]

  • PubMed Central. (2022). Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). Retrieved from [Link]

  • Yamai, Y., et al. (2017). SYNTHESIS OF SUBSTITUTED t-BUTYL 3-ALKYLOXINDOLE-3- CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)MALONATES. Retrieved from [Link]

  • ResearchGate. (2023). (PDF) Target-Based Anticancer Indole Derivatives for the Development of Anti-Glioblastoma Agents. Retrieved from [Link]

Sources

Validation

Confirming the structure of tert-Butyl 6-formylindoline-1-carboxylate derivatives

A definitive guide for researchers, scientists, and drug development professionals on the structural confirmation of tert-Butyl 6-formylindoline-1-carboxylate and its derivatives. This document provides an in-depth compa...

Author: BenchChem Technical Support Team. Date: January 2026

A definitive guide for researchers, scientists, and drug development professionals on the structural confirmation of tert-Butyl 6-formylindoline-1-carboxylate and its derivatives. This document provides an in-depth comparison of analytical techniques and supporting experimental data to ensure unambiguous structural elucidation.

Introduction: The Imperative of Unambiguous Structural Confirmation

This guide, written from the perspective of a Senior Application Scientist, moves beyond a simple recitation of data. It provides a logical framework for confirming the target structure, explaining the causal reasoning behind each analytical step. We will dissect the expected spectroscopic signature of tert-butyl 6-formylindoline-1-carboxylate, compare it with plausible alternatives, and provide robust, self-validating experimental protocols.

The Analytical Workflow: A Multi-Pronged Approach

Structural confirmation is not achieved by a single technique but by the convergence of evidence from multiple orthogonal methods. Our workflow integrates Mass Spectrometry (MS) for molecular weight determination with Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy for functional group identification and precise connectivity mapping.

G cluster_0 Initial Confirmation cluster_1 Detailed Structural Elucidation cluster_2 Final Validation Synthesis Synthesis MS MS Synthesis->MS Confirms M.W. IR IR MS->IR Confirms Functional Groups 1H_NMR 1H_NMR IR->1H_NMR Proposes Connectivity 13C_NMR 13C_NMR 1H_NMR->13C_NMR Confirms Carbon Skeleton 2D_NMR 2D_NMR 13C_NMR->2D_NMR Unambiguous Assignment Structure_Confirmed Structure_Confirmed 2D_NMR->Structure_Confirmed

Caption: Workflow for Structural Confirmation.

Part 1: Foundational Analysis - Molecular Weight and Functional Groups

Mass Spectrometry (MS)

Expertise & Experience: The first step is always to confirm that the reaction has produced a product with the correct molecular weight. Electrospray Ionization (ESI) is a soft ionization technique ideal for this class of molecules, minimizing fragmentation and typically yielding a strong signal for the protonated molecule [M+H]⁺ or a sodium adduct [M+Na]⁺.

Expected Result for C₁₄H₁₇NO₃:

  • Molecular Weight: 247.29 g/mol

  • Expected ESI-MS Ion: [M+H]⁺ at m/z = 248.1281

Protocol: High-Resolution Mass Spectrometry (HRMS)

  • Sample Preparation: Dissolve ~0.1 mg of the purified compound in 1 mL of a suitable solvent (e.g., acetonitrile or methanol).

  • Instrument: Utilize a Time-of-Flight (TOF) or Orbitrap mass spectrometer for high-resolution analysis.

  • Method: Infuse the sample solution directly into the ESI source.

  • Analysis: Acquire the spectrum in positive ion mode. The observation of an ion with an m/z value matching the calculated exact mass to within 5 ppm provides strong evidence for the correct elemental composition.

Trustworthiness: HRMS is a self-validating system because the high mass accuracy severely constrains the possible elemental formulas, effectively ruling out a vast number of alternative products. For instance, an impurity resulting from the loss of a tert-butyl group would be immediately obvious.

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy provides rapid confirmation of key functional groups. For our target molecule, we expect to see three characteristic stretching vibrations: the aldehyde C=O, the carbamate C=O, and the C-H stretches of the aldehyde proton.

Expected IR Absorption Bands:

Functional Group Vibration Type Expected Wavenumber (cm⁻¹) Rationale
Aldehyde C=O Stretch ~1690-1710 Conjugation with the aromatic ring lowers the frequency from a typical aliphatic aldehyde (~1725 cm⁻¹).
Carbamate C=O Stretch ~1700-1725 The electron-donating nitrogen atom slightly increases the frequency compared to a ketone.
Aldehyde C-H Stretch ~2820-2850 and ~2720-2750 The presence of two distinct C-H stretches (Fermi doublet) is highly characteristic of an aldehyde proton.

| tert-Butyl | C-H Bends | ~1365 and ~1390 | Characteristic bending vibrations for the tert-butyl group. |

Protocol: Attenuated Total Reflectance (ATR) FT-IR

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Acquisition: Collect the spectrum over a range of 4000-600 cm⁻¹.

  • Analysis: Identify the key vibrational bands and compare them to expected values. The presence of both strong carbonyl peaks and the characteristic aldehyde C-H stretches provides strong evidence for the desired structure.

Part 2: Definitive Analysis - NMR Spectroscopy

NMR is the most powerful tool for elucidating the precise connectivity of atoms. By analyzing chemical shifts, coupling constants, and integration, we can piece together the molecular puzzle.[2][3]

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

Expertise & Experience: The key to confirming the "6-formyl" substitution pattern lies in the aromatic region. The protons on the indoline's benzene ring will exhibit a specific splitting pattern and chemical shift based on their relationship to the electron-withdrawing aldehyde group and the electron-donating nitrogen atom. We can predict the spectrum by comparing the parent N-Boc-indoline with the expected effects of the substituent.

Caption: Predicted ¹H NMR Chemical Shifts.

Detailed Rationale for Assignments:

  • Aldehyde Proton (~9.85 ppm, singlet): Aldehyde protons are highly deshielded and appear far downfield. With no adjacent protons, the signal is a sharp singlet.[3]

  • tert-Butyl Protons (~1.55 ppm, singlet): The nine equivalent protons of the Boc group produce a large, sharp singlet in the aliphatic region.

  • Indoline Protons (H-2 & H-3): The indoline ring consists of two methylene groups. H-2 (~4.10 ppm) is adjacent to the nitrogen atom and is deshielded. H-3 (~3.15 ppm) is adjacent to the aromatic ring. They will appear as two triplets, coupling with each other (J ≈ 8.5 Hz).

  • Aromatic Protons (H-4, H-5, H-7): This region is critical for confirming the 6-substitution.

    • H-7 (~7.90 ppm, doublet): This proton is ortho to the strongly electron-withdrawing aldehyde group, making it the most deshielded aromatic proton. It will be split only by H-5 (meta coupling, J ≈ 1.5 Hz), appearing as a narrow doublet or singlet-like peak.

    • H-5 (~7.60 ppm, doublet of doublets): This proton is ortho to H-4 and meta to H-7. It will be split by both, showing a larger ortho coupling (J ≈ 8.0 Hz) and a smaller meta coupling (J ≈ 1.5 Hz).

    • H-4 (~7.40 ppm, doublet): This proton is furthest from the aldehyde. It is split only by H-5 (ortho coupling, J ≈ 8.0 Hz).

Comparison with Alternative Isomers

The true power of NMR lies in its ability to distinguish between isomers. A different substitution pattern would produce a completely different aromatic splitting pattern.

Table: Predicted Aromatic ¹H NMR Patterns for Formylindoline Isomers

IsomerH-4 SignalH-5 SignalH-6 SignalH-7 Signal
6-formyl (Target) ~7.40 (d)~7.60 (dd)-~7.90 (d)
4-formyl -~7.50 (dd)~7.30 (t)~7.80 (dd)
5-formyl ~7.90 (d)-~7.85 (dd)~7.35 (d)
7-formyl ~7.70 (dd)~7.25 (t)~7.75 (dd)-

Trustworthiness: This comparative analysis is a self-validating system. Only the 6-formyl isomer can produce the specific doublet, doublet of doublets, and narrow doublet pattern described. Observing any other pattern, such as two doublets of doublets and a triplet, would definitively rule out the target structure and point towards the 4- or 7-formyl isomer.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

Expertise & Experience: ¹³C NMR confirms the carbon count and chemical environment. The chemical shifts are highly sensitive to the electronic environment.[4]

Table: Predicted ¹³C NMR Chemical Shifts

CarbonPredicted δ (ppm)Rationale
Aldehyde (CHO)~192Highly deshielded carbonyl carbon.
Carbamate (C=O)~154Carbamate carbonyl, less deshielded than aldehyde.
Aromatic C-6~132Quaternary carbon attached to the formyl group.
Aromatic C-7a~150Quaternary carbon adjacent to nitrogen.
Aromatic C-3a~130Quaternary carbon at the ring junction.
Aromatic CHs~120-130Aromatic methine carbons.
Boc Quaternary C~81Quaternary carbon of the tert-butyl group.
Indoline C-2~50Methylene carbon adjacent to nitrogen.
Indoline C-3~28Methylene carbon adjacent to the aromatic ring.
Boc Methyl Cs~28.5Methyl carbons of the tert-butyl group.
Protocol: NMR Spectroscopy
  • Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

  • ¹H NMR Acquisition:

    • Instrument: 400 MHz or higher NMR spectrometer.

    • Parameters: Acquire at least 16 scans with a relaxation delay of 2 seconds.

  • ¹³C NMR Acquisition:

    • Instrument: Same as above.

    • Parameters: Acquire several hundred scans using a proton-decoupled pulse sequence.

  • Data Processing: Fourier transform the raw data, phase correct the spectra, and calibrate the chemical shift scale to TMS at 0.00 ppm. Integrate the ¹H NMR signals.

  • 2D NMR (Optional but Recommended): If any ambiguity remains, acquire a COSY (Correlation Spectroscopy) spectrum to confirm H-H couplings (e.g., between H-4 and H-5) and an HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate each proton with its directly attached carbon.

Conclusion

Confirming the structure of tert-butyl 6-formylindoline-1-carboxylate is a systematic process of accumulating and cross-validating data. By following the workflow outlined in this guide—starting with MS and IR for foundational checks and moving to detailed 1D and 2D NMR for definitive proof—a researcher can have the highest degree of confidence in their material. The key to unambiguous assignment lies not just in observing the expected signals but in understanding why alternative structures, such as other constitutional isomers, would fail to produce the same spectroscopic fingerprint. This rigorous, evidence-based approach is the cornerstone of scientific integrity in synthetic and medicinal chemistry.

References

  • Figshare. (n.d.). 1H and 13C NMR spectra were measured on a Bruker 500 MHz NMR spectrometer using TMS as the internal standard.[Link]

  • Chemistry LibreTexts. (2023). NMR - Interpretation.[Link]

  • JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling).[Link]

  • Morales-Ríos, M. S., Espiñeira, J., & Joseph-Nathan, P. (1987). 13C NMR spectroscopy of indole derivatives. Magnetic Resonance in Chemistry, 25(5), 377-395. [Link]

  • Gunawan, G., et al. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science and Technology, 6(1), 205-234. [Link]

  • YouTube. (2025). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation.[Link]

Sources

Safety & Regulatory Compliance

Safety

tert-Butyl 6-formylindoline-1-carboxylate proper disposal procedures

A Senior Application Scientist's Guide to the Proper Disposal of tert-Butyl 6-formylindoline-1-carboxylate As researchers and drug development professionals, our focus is rightfully on discovery and innovation. However,...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide to the Proper Disposal of tert-Butyl 6-formylindoline-1-carboxylate

As researchers and drug development professionals, our focus is rightfully on discovery and innovation. However, our responsibility extends beyond the bench to include the safe and compliant management of all chemicals, from synthesis to disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of tert-Butyl 6-formylindoline-1-carboxylate (CAS No. 391668-75-0), ensuring the safety of laboratory personnel and adherence to environmental regulations.

The principles outlined here are grounded in the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), which governs hazardous waste management from "cradle-to-grave."[1][2] This means that the generator of the waste is responsible for its safe handling and disposal.[2]

Hazard Assessment: Understanding the "Why"

Before any disposal procedure can be established, a thorough understanding of the compound's hazards is essential. While a specific Safety Data Sheet (SDS) for tert-Butyl 6-formylindoline-1-carboxylate was not available in the initial search, data for the structurally similar compound, tert-butyl 3-formyl-1H-indole-1-carboxylate (CAS No. 57476-50-3), provides critical insights into the potential hazards.[3][4]

Based on this surrogate data, the compound is anticipated to present the following hazards:

  • Skin Irritation: Causes skin irritation.[3]

  • Serious Eye Irritation: Causes serious eye irritation.[3]

  • Acute Oral Toxicity: May be harmful if swallowed.[3]

  • Respiratory Irritation: May cause respiratory irritation.[3]

These classifications necessitate that tert-Butyl 6-formylindoline-1-carboxylate be treated as a hazardous waste. It cannot be discarded in standard trash or poured down the drain.

Hazard Summary Table
Hazard ClassificationGHS Hazard StatementSignal WordPictogram
Skin Irritation, Category 2H315: Causes skin irritationWarningGHS07 (Exclamation Mark)
Serious Eye Irritation, Category 2H319: Causes serious eye irritationWarningGHS07 (Exclamation Mark)
Acute Toxicity, Oral, Category 4H302: Harmful if swallowedWarningGHS07 (Exclamation Mark)
Specific target organ toxicity, single exposure, Category 3H335: May cause respiratory irritationWarningGHS07 (Exclamation Mark)

Data based on the similar compound tert-butyl 3-formyl-1H-indole-1-carboxylate.[3]

The Regulatory Framework: Adhering to RCRA

The EPA's RCRA provides the legal framework for managing hazardous waste.[1][5] This regulation ensures that hazardous materials are identified, handled, and disposed of in a manner that protects human health and the environment.[1][6] Key principles for laboratory personnel include:

  • Waste Determination: The generator must first determine if their waste is hazardous, either because it is specifically "listed" by the EPA or because it exhibits hazardous "characteristics" (ignitability, corrosivity, reactivity, or toxicity).[6][7] Given the toxicological profile, this compound would be considered characteristically hazardous.

  • Generator Status: Your institution is categorized as a Very Small, Small, or Large Quantity Generator (VSQG, SQG, or LQG) based on the amount of hazardous waste produced per month.[8][9] This status dictates specific requirements for accumulation time and quantity limits.[9][10]

  • Proper Containment: Hazardous waste must be accumulated in containers that are in good condition, compatible with the waste, and always kept closed except when adding or removing waste.[6][11]

Disposal Workflow Diagram

The following diagram outlines the essential steps and decision points for the proper disposal of tert-Butyl 6-formylindoline-1-carboxylate waste in a laboratory setting.

Caption: Disposal workflow for tert-Butyl 6-formylindoline-1-carboxylate.

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for laboratory personnel.

Part 1: Immediate Handling and Personal Protection
  • Assess the Waste: Identify all materials contaminated with tert-Butyl 6-formylindoline-1-carboxylate. This includes residual solids, contaminated consumables (e.g., weigh boats, gloves, wipes), and solutions.

  • Wear Appropriate PPE: Before handling the waste, ensure you are wearing the following:

    • Eye Protection: Chemical safety goggles.

    • Hand Protection: Nitrile gloves. Always inspect gloves before use and use proper removal technique to avoid skin contact.[12]

    • Skin Protection: A standard laboratory coat.

Part 2: Waste Segregation and Containment
  • Segregate the Waste: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office. Incompatible materials can lead to dangerous reactions.

  • Select a Container:

    • For solid waste (powder, contaminated debris), use a high-density polyethylene (HDPE) container with a wide mouth and a screw-on lid.

    • For liquid waste (solutions), use a sealable, leak-proof container designed for liquids.[6] Ensure the container material is compatible with any solvents used.

    • The container must be in good condition, free of cracks or residue on the outside.

  • Keep Containers Closed: The waste container must be securely closed at all times, except when you are adding waste.[6][11] This is a common and critical compliance point to prevent spills and vapor exposure.

Part 3: Labeling and Accumulation
  • Label the Container Immediately: Affix a hazardous waste label to the container. The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "tert-Butyl 6-formylindoline-1-carboxylate" and any other components in the waste mixture.

    • The specific hazards (e.g., "Irritant," "Acutely Toxic").

    • The date you first added waste to the container.

  • Store in a Satellite Accumulation Area (SAA): Place the labeled container in a designated SAA within your laboratory. This area should be at or near the point of generation and under the control of the laboratory personnel.

Part 4: Final Disposal
  • Monitor Accumulation Limits: Be aware of your SAA limits (both quantity and time).

  • Request Pickup: Once the container is full or nearing its time limit, follow your institution's procedure to request a pickup from the EHS office.

  • Documentation: Your EHS office will manage the final transport and disposal, including the use of the Hazardous Waste Manifest System, which tracks the waste to its final destination at a licensed Treatment, Storage, and Disposal Facility (TSDF).[10][11] A licensed professional waste disposal service should be used for the final disposition, which may involve chemical incineration.[7][12]

By adhering to this structured and compliant disposal process, you contribute to a safe laboratory environment and ensure the responsible management of chemical waste, upholding the highest standards of scientific integrity and environmental stewardship.

References

  • Resource Conservation and Recovery Act (RCRA) Regulations. (2025). U.S. Environmental Protection Agency. [Link]

  • What it Really Means to be RCRA Compliant with Hazardous Waste. (2019). Clean Management Environmental Group, Inc. [Link]

  • RCRA Regulations Explained. (n.d.). National Environmental Trainers. [Link]

  • Summary of the Resource Conservation and Recovery Act. (2025). U.S. Environmental Protection Agency. [Link]

  • Hazardous Waste Disposal Guidelines. (n.d.). Purdue University. [Link]

  • Proper Handling of Hazardous Waste Guide. (n.d.). U.S. Environmental Protection Agency. [Link]

  • tert-butyl 3-formyl-1H-indole-1-carboxylate. (n.d.). PubChem, National Center for Biotechnology Information. [Link]

  • Best Practices for Hazardous Waste Disposal. (2016). AEG Environmental. [Link]

  • Hazardous Waste. (n.d.). U.S. Environmental Protection Agency. [Link]

  • MSDS of tert-Butyl 6-bromo-3-(2-cyanopropan-2-yl)-1H-indole-1-carboxylate. (2025). Capot Chemical. [Link]

  • Steps in Complying with Regulations for Hazardous Waste. (2025). U.S. Environmental Protection Agency. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
tert-Butyl 6-formylindoline-1-carboxylate
Reactant of Route 2
Reactant of Route 2
tert-Butyl 6-formylindoline-1-carboxylate
© Copyright 2026 BenchChem. All Rights Reserved.